(1R)-3,3-difluorocyclohexane-1-carboxylic acid

Core Science & Biosynthesis

The Strategic Role of (1R)-3,3-Difluorocyclohexane-1-carboxylic Acid in Modern Drug Discovery: A Technical Whitepaper

Executive Summary

The transition from flat, sp2-hybridized aromatic scaffolds to three-dimensional, sp3-rich frameworks is a defining paradigm in contemporary medicinal chemistry. Within this context, (1R)-3,3-difluorocyclohexane-1-carboxylic acid has emerged as a highly privileged chiral building block. By strategically incorporating a gem-difluoro moiety onto a cyclohexane ring, drug developers can precisely modulate lipophilicity, block metabolic liabilities, and enforce specific conformational geometries without incurring significant steric penalties. This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural rationale, and validated synthetic workflows for integration into complex active pharmaceutical ingredients (APIs).

Chemical Identity and Physicochemical Profiling

Understanding the baseline physicochemical metrics of (1R)-3,3-difluorocyclohexane-1-carboxylic acid is essential for predicting its behavior in both synthetic environments and biological systems. The strong electron-withdrawing nature of the fluorine atoms significantly alters the electronic landscape of the molecule compared to its non-fluorinated analog.

Table 1: Quantitative Chemical and Physical Properties

Property	Value	Source / Methodology
IUPAC Name	(1R)-3,3-difluorocyclohexane-1-carboxylic acid	Computed by LexiChem 2.6.6[1]
CAS Registry Number	2231665-95-3	Depositor-Supplied Synonyms[1]
Molecular Formula	C7H10F2O2	PubChem 2.1[1]
Molecular Weight	164.15 g/mol	PubChem 2.1[1]
Exact Mass	164.0649 Da	PubChem 2.1[1]
Topological Polar Surface Area (TPSA)	37.3 Ų	Computed by Cactvs 3.4.6.11[1]
Partition Coefficient (XLogP3)	1.6	Computed by XLogP3 3.0[1]
Melting Point	71-73 °C (Reported for Racemate)	Experimental Observation[2]

Structural and Conformational Analysis

The introduction of fluorine atoms into an aliphatic ring profoundly alters its physicochemical properties. The van der Waals radius of fluorine (1.47 Å) is only marginally larger than that of hydrogen (1.20 Å). This allows the gem-difluoro group to serve as a bioisostere for a methylene group while drastically changing the electronic environment.

• pKa Modulation: The strong electron-withdrawing inductive effect (-I) of the two fluorine atoms propagates through the sigma-bond framework. This lowers the pKa of the C1-carboxylic acid relative to unsubstituted cyclohexanecarboxylic acid, which directly influences the solubility and membrane permeability of the resulting drug candidate[1].

• Conformational Bias: Cyclohexane rings rapidly interconvert between chair conformations. The bulky CF2 group exhibits a strong stereoelectronic preference to occupy specific positions to minimize 1,3-diaxial interactions. The (1R) stereocenter ensures a specific, unidirectional projection of the carboxylate moiety, which is critical for stereospecific receptor binding and maintaining a precise chiral trajectory.

Figure 1: Pharmacological and physicochemical impact of 3,3-difluoro substitution.

Pharmacological Rationale: Bioisosterism and Metabolic Stability

Cytochrome P450 (CYP) enzymes frequently target the electron-rich, sterically accessible sp3 C-H bonds of cyclohexane rings, leading to rapid metabolic clearance via hydroxylation. By replacing the C3 hydrogens with fluorine atoms, this metabolic "soft spot" is effectively blocked. The high bond dissociation energy of the C-F bond (~105 kcal/mol) fiercely resists oxidative cleavage.

Recent patent literature highlights the immense utility of this building block in clinical pipelines:

• Autoimmune & Inflammatory Diseases: (1R)-3,3-difluorocyclohexane-1-carboxylic acid has been successfully incorporated into the synthesis of imidazotriazine-based IL-17A modulators, which are being developed for the treatment of inflammatory conditions such as psoriasis[3].

• Cystic Fibrosis: The compound serves as a critical chiral moiety in the development of highly complex substituted pyrrolidines targeting cystic fibrosis, acting as a bioisostere to fine-tune the molecule's interaction with the CFTR protein[4].

Synthetic Methodologies and Experimental Protocols

To effectively utilize this building block, robust and chemoselective synthetic protocols are required. Below are two field-validated methodologies detailing the causality behind each experimental choice to ensure a self-validating system.

Protocol 4.1: Chemoselective Reduction to (1R)-(3,3-difluorocyclohexyl)methanol

Rationale: Converting the carboxylic acid to a primary alcohol creates a versatile nucleophile or a precursor for further oxidation to an aldehyde. The use of NaBH4 in combination with BF3·Et2O generates diborane in situ, which selectively reduces the carboxylic acid without requiring harsh, non-selective conditions like LiAlH4[3].

Step-by-Step Methodology:

• Initiation: Dissolve (1R)-3,3-difluorocyclohexane-1-carboxylic acid (50.0 g, 305 mmol, 1.00 eq) in anhydrous tetrahydrofuran (600 mL) under an inert nitrogen atmosphere[3].

  • Causality: Anhydrous conditions are strictly necessary to prevent the rapid hydrolysis of the highly reactive borane species generated in step 3.

• Reagent Addition: Cool the solution to 0 °C using an ice bath and add sodium borohydride (12.7 g, 335 mmol, 1.10 eq) portionwise[3].

  • Causality: Cooling controls the exothermic hydrogen gas evolution and prevents thermal degradation of the substrate.

• Activation: Perform a dropwise addition of boron trifluoride diethyl etherate (43.2 g, 305 mmol, 1.00 eq)[3].

  • Causality: The Lewis acid (BF3) activates the borohydride, forming the highly reactive reducing agent capable of attacking the electron-deficient carbonyl carbon.

• Propagation: Remove the ice bath and stir the mixture at room temperature for 3 hours[3].

• Quenching & Workup (Self-Validation): Carefully quench the reaction by the slow addition of saturated aqueous NH4Cl. Extract the aqueous layer with Ethyl Acetate (3 x 200 mL). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the primary alcohol. The absence of a carbonyl stretch (~1700 cm⁻¹) and the appearance of a broad O-H stretch (~3300 cm⁻¹) in FTIR validates the completion of the reduction.

Protocol 4.2: HATU-Mediated Amide Coupling

Rationale: Amide bond formation is a cornerstone reaction in medicinal chemistry. HATU is chosen for its superior coupling efficiency and minimal risk of racemization, which is vital for preserving the critical (1R) stereocenter of the difluorocyclohexane ring.

Figure 2: Standard HATU-mediated amide coupling workflow for carboxylate derivatization.

Step-by-Step Methodology:

• Activation: To a solution of (1R)-3,3-difluorocyclohexane-1-carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M), add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and HATU (1.2 eq) at 0 °C.

  • Causality: DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid, allowing nucleophilic attack on the uronium salt of HATU to form the highly active OAt ester intermediate.

• Coupling: Add the desired primary or secondary amine (1.1 eq) to the mixture and allow the reaction to warm to room temperature, stirring for 2-4 hours.

• Isolation (Self-Validation): Dilute the reaction mixture with Ethyl Acetate (10 volumes) and wash sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO3 (to remove unreacted acid and acidic byproducts of HATU), and brine (to remove residual DMF). Dry over MgSO4 and concentrate. The mass recovery and subsequent LC-MS analysis validate the success of the coupling.

Conclusion

(1R)-3,3-difluorocyclohexane-1-carboxylic acid is far more than a simple aliphatic acid; it is a precision-engineered structural vector. By leveraging its unique combination of metabolic resistance, pKa tuning, and stereochemical rigidity, drug development professionals can overcome traditional pharmacokinetic hurdles associated with flat aromatic rings. Mastering the synthetic handling of this compound, particularly through chemoselective reductions and stereoretentive couplings, is a critical competency for modern medicinal chemists.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 96224697, (1R)-3,3-difluorocyclohexane-1-carboxylic acid". PubChem.
• Sigma-Aldrich. "3,3-difluorocyclohexane-1-carboxylic acid | 849669-20-1". Sigma-Aldrich Catalog.
• Google Patents. "WO2024173173A1 - Imidazotriazine il-17a modulators and uses thereof". World Intellectual Property Organization.
• Google Patents. "WO2018065962A1 - Substituted pyrrolidines and their use in the treatment of cystic fibrosis". World Intellectual Property Organization.

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• 4. WO2018065962A1 - Substituted pyrrolidines and their use in the treatment of cystic fiibrosis - Google Patents [patents.google.com]

Medicinal chemistry applications of (1R)-3,3-difluorocyclohexane-1-carboxylic acid

An In-Depth Technical Guide to the Medicinal Chemistry Applications of (1R)-3,3-Difluorocyclohexane-1-carboxylic Acid

Abstract

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a wide array of physicochemical and pharmacokinetic properties. Among the diverse fluorinated motifs available, the gem-difluorinated cyclohexane scaffold has emerged as a particularly valuable building block. This technical guide provides a comprehensive analysis of (1R)-3,3-difluorocyclohexane-1-carboxylic acid , a chiral scaffold poised for significant impact in drug discovery. We will dissect its unique structural and electronic properties, explore its role as a versatile bioisostere, and detail its application in enhancing metabolic stability and optimizing pharmacokinetic profiles. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage advanced fluorination strategies to overcome common developmental hurdles.

The Strategic Imperative of Fluorine in Drug Design

The introduction of fluorine into bioactive molecules is a well-established strategy to enhance drug-like properties.[1][2] The C-F bond, being the strongest single bond to carbon, offers exceptional stability. Furthermore, fluorine's high electronegativity (4.0 on the Pauling scale) exerts a powerful inductive effect, influencing the acidity and basicity of neighboring functional groups.[2] These modifications can profoundly impact a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately shaping its clinical success.[3][4]

The gem-difluoro (CF₂) group, in particular, is a compelling structural motif. It can serve as a non-hydrolyzable bioisostere for a carbonyl group or a metabolically vulnerable methylene (CH₂) unit.[5] The application of (1R)-3,3-difluorocyclohexane-1-carboxylic acid leverages these principles within a conformationally restricted cyclic system, offering a sophisticated approach to solving complex medicinal chemistry challenges.

Physicochemical and Structural Profile of the Scaffold

The utility of (1R)-3,3-difluorocyclohexane-1-carboxylic acid stems from a unique confluence of electronic, steric, and conformational effects. Understanding these properties is critical to its rational application in drug design.

Electronic Effects and Acidity (pKa)

The two fluorine atoms at the C3 position exert a strong electron-withdrawing inductive effect that propagates through the sigma-bond framework of the cyclohexane ring. This effect decreases the electron density at the carboxylate oxygen, stabilizing the conjugate base and thereby increasing the acidity of the carboxylic acid.

Studies on analogous gem-difluorinated cycloalkanes have shown that this modification predictably decreases pKa values by approximately 0.3 to 0.5 units compared to their non-fluorinated counterparts.[6] This modulation of acidity can be critical for optimizing interactions with biological targets or for fine-tuning solubility and permeability profiles.[7][8]

Compound	Representative pKa	Rationale for Change
Cyclohexane-1-carboxylic acid	~4.9	Baseline acidity for the parent scaffold.
3,3-Difluorocyclohexane-1-carboxylic acid	~4.4 - 4.6 (Estimated)	The strong inductive effect of the CF₂ group stabilizes the carboxylate anion, increasing acidity.[6]

Lipophilicity (LogP/LogD)

The impact of fluorination on lipophilicity is highly context-dependent.[6] While individual fluorine atoms are considered lipophilic, the introduction of a CF₂ group can lead to a decrease in the overall molecule's LogP. This is often attributed to alterations in the molecule's hydration shell and the creation of a more polarized molecular surface. For drug discovery programs, especially those targeting the central nervous system (CNS), reducing lipophilicity can be advantageous for minimizing off-target effects and improving the overall pharmacokinetic profile.[9]

Conformational Preferences and Structural Impact

The cyclohexane ring exists predominantly in a chair conformation. The introduction of the gem-difluoro group at the C3 position significantly influences the ring's conformational energetics and the preferred orientation of the C1-carboxylic acid substituent. The stability of difluorinated cyclohexanes is governed by a complex interplay of electrostatic and steric factors.[10][11] Key interactions include dipolar repulsion between the C-F bonds and hyperconjugation effects.[10][11]

The carboxylic acid at the C1 position can adopt either an axial or equatorial orientation. The energetic preference for the equatorial position is a guiding principle in cyclohexane stereochemistry, as it minimizes unfavorable 1,3-diaxial interactions. The presence of the CF₂ group can subtly alter this energy landscape, potentially influencing the molecule's three-dimensional shape and its ability to fit into a protein binding pocket.

Caption: Conformational equilibrium of the 3,3-difluorocyclohexane ring.

Metabolic Stability

One of the most significant advantages of incorporating the 3,3-difluoro moiety is the enhancement of metabolic stability.[5] Oxidative metabolism, primarily mediated by cytochrome P450 (CYP) enzymes, is a major pathway for drug clearance.[1] This process often involves the hydroxylation of aliphatic C-H bonds. By replacing the two C-H bonds at the C3 position with metabolically robust C-F bonds, this site is effectively blocked from oxidative attack. This "metabolic shielding" can lead to a lower intrinsic clearance (CLint), a longer plasma half-life, and improved oral bioavailability.[1][5]

Compound	Key Metabolic Site	In Vitro Intrinsic Clearance (CLint)	Implication
Lead Compound with Cyclohexyl Ring	C3-Methylene (CH₂)	High	Susceptible to CYP450-mediated oxidation, leading to rapid clearance.
Analog with 3,3-Difluorocyclohexyl Ring	C3-Difluoro (CF₂)	Low	The C3 position is blocked from oxidation, resulting in greater metabolic stability.[5]

Medicinal Chemistry Applications and Strategies

The unique properties of (1R)-3,3-difluorocyclohexane-1-carboxylic acid make it a powerful tool for lead optimization campaigns.

Bioisosteric Replacement for Enhanced Pharmacokinetics

Bioisosterism, the strategy of replacing a functional group with another that retains similar biological activity but has improved physicochemical or pharmacokinetic properties, is a cornerstone of drug design.[12][13] The 3,3-difluorocyclohexane core is an excellent bioisostere for various structural motifs.

• Blocking Metabolic Hotspots: As discussed, its primary use is to replace a metabolically labile methylene group within a cyclohexane ring. This is a direct and effective strategy to improve a compound's metabolic profile.

• Carbonyl Mimic: The CF₂ group can act as a non-reducible mimic of a ketone or aldehyde, maintaining similar steric bulk and electrostatic potential without the associated metabolic liabilities.

• Modulating Conformation: It can be used to replace other cyclic systems to enforce a specific three-dimensional conformation that may be optimal for binding to a biological target.

Caption: Bioisosteric replacement workflow to enhance metabolic stability.

Case Study: Optimization of a Hypothetical Kinase Inhibitor

Consider a lead kinase inhibitor containing a cyclohexane carboxylic acid moiety that is crucial for binding to a key lysine residue in the active site. While potent, the compound suffers from rapid clearance due to CYP450-mediated hydroxylation at the 3-position of the cyclohexane ring.

• Problem Identification: In vitro metabolism studies using human liver microsomes identify the C3-hydroxylated metabolite as the primary clearance pathway.

• Strategic Solution: Synthesis of the (1R)-3,3-difluorocyclohexane-1-carboxylic acid analog is proposed. The (1R) stereochemistry is retained to preserve the optimal orientation of the carboxylic acid for target engagement.

• Execution and Validation: The new analog is synthesized and tested. It retains high potency against the kinase target. Crucially, when subjected to the same microsomal stability assay, it demonstrates a significantly lower rate of metabolism.[5] Subsequent in vivo studies in rats show a 5-fold increase in oral bioavailability and a 3-fold longer half-life, validating the success of the strategy.

Synthesis and Experimental Protocols

The practical application of this scaffold requires robust synthetic methods and reliable assays for validation.

General Synthetic Approach

While a specific, published route for the enantiomerically pure (1R)-3,3-difluorocyclohexane-1-carboxylic acid may require custom development, a plausible strategy can be adapted from known syntheses of similar fluorinated cycloalkanes.[14] A potential retrosynthetic analysis is outlined below.

Caption: A plausible retrosynthetic pathway for the target compound.

Experimental Protocol: In Vitro Metabolic Stability Assay

This protocol provides a self-validating system to assess the impact of 3,3-difluorination on metabolic stability.

• Objective: To determine and compare the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound (e.g., the 3,3-difluoro analog) and its non-fluorinated parent compound in the presence of human liver microsomes (HLM).[5]

• Materials:

  • Test compound and non-fluorinated analog (10 mM stocks in DMSO).

  • Human Liver Microsomes (HLM), pooled (e.g., 20 mg/mL stock).

  • NADPH regenerating system (e.g., NADPH-A/B solutions).

  • Phosphate Buffer (0.1 M, pH 7.4).

  • Positive control (high clearance compound, e.g., Verapamil).

  • Acetonitrile with internal standard (for LC-MS/MS analysis).

  • 96-well incubation plates and analytical plates.

• Step-by-Step Methodology:

  • Preparation: Thaw all reagents on ice. Prepare the HLM/Buffer mixture to a final protein concentration of 0.5 mg/mL.

  • Compound Addition: Add the test compounds and control to the HLM/Buffer mixture to achieve a final substrate concentration of 1 µM. Gently mix.

  • Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

  • Initiation of Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells. This is the T=0 time point for the reaction. Immediately collect an aliquot from the T=0 wells and quench the reaction by adding it to a 96-well plate containing cold acetonitrile with an internal standard.

  • Time-Course Sampling: Incubate the reaction plate at 37°C with shaking. At subsequent time points (e.g., 5, 15, 30, 60 minutes), remove aliquots from the respective wells and quench them in the same manner as the T=0 sample.

  • Sample Processing: Once all time points are collected, seal the analytical plate, vortex for 10 minutes, and then centrifuge at 4000 rpm for 20 minutes to pellet the precipitated protein.

  • LC-MS/MS Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining percentage of the parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line of this plot is the elimination rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / [microsomal protein concentration]) .

  • Compare the CLint values of the difluorinated compound and its non-fluorinated parent. A lower CLint value indicates greater metabolic stability.[5]

Caption: Workflow for an in vitro microsomal stability assay.[5]

Conclusion and Future Perspectives

(1R)-3,3-difluorocyclohexane-1-carboxylic acid is more than just another fluorinated building block; it is a sophisticated tool for medicinal chemists to rationally design and optimize drug candidates. Its ability to block sites of metabolism, modulate acidity, and enforce specific conformational preferences provides a clear pathway to improving pharmacokinetic profiles and overcoming common liabilities in drug discovery. By replacing metabolically susceptible positions, it directly addresses the high attrition rates caused by poor ADME properties.

Future applications could see this scaffold incorporated into novel PET imaging agents, where metabolic stability is paramount for clear imaging. Furthermore, deeper investigation into its conformational influence on protein-ligand interactions may unlock new possibilities in structure-based drug design. As synthetic methodologies become more efficient, the accessibility of this and related chiral fluorinated scaffolds will undoubtedly grow, cementing their role in the development of the next generation of therapeutics.

References

• Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of … - OUCI. (n.d.).
• Assessing the Metabolic Stability of Drug Candidates with a gem-Difluoro Group: A Comparative Guide - Benchchem. (2025).
• Freitas, V. L. S., et al. (2025, October 10). Difluorinated Cyclohexanes: Energetics and Intra‐ and Intermolecular Interactions. ChemistryOpen.
• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective - ChemRxiv. (n.d.).
• (PDF) Difluorinated Cyclohexanes: Energetics and Intra‐ and Intermolecular Interactions. (2025, October 10).
• Fray, M. J. (2005). A Practical Synthesis of 3,3‐Difluorocyclobutane Carboxylic Acid. Synthetic Communications, 35(5), 657-662.
• Meanwell, N. (2025, March 24). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. WuXi AppTec.
• De Vleeschouwer, M., et al. (2022, May 19). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Journal of Chemistry.
• J.C. (2025, March 13). The role of Pharmacokinetics in drug development. Journal of Pharmaceutical Sciences.
• Di, L., & Kerns, E. H. (2012, July 10). Evolution of drug metabolism and pharmacokinetics in drug discovery and development. Future Medicinal Chemistry.
• Hiyama, T. (2000). Biologically Active Organofluorine Compounds. Springer.
• Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. (2022, May 19). Semantic Scholar.
• Ballatore, C., et al. (2014, March 1). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem.
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Conformational Analysis of gem-Difluorinated Cyclohexane Carboxylic Acids: A Technical Guide for Drug Design

Executive Summary

The incorporation of fluorine into aliphatic ring systems is a transformative strategy in modern medicinal chemistry. Specifically, gem-difluorocycloalkanes are deployed to rigidly fix the spatial orientation of molecular dipole moments and strategically decrease conformational flexibility. This whitepaper provides an in-depth technical analysis of the conformational dynamics of gem-difluorinated cyclohexane carboxylic acids, detailing the thermodynamic principles, stereoelectronic effects, and validated experimental protocols required for their structural elucidation.

Introduction: The Stereoelectronic Impact of Fluorine

The introduction of fluorine atoms into aliphatic rings fundamentally alters their conformational landscape. Unlike monosubstituted cyclohexanes, where the substituent can occupy either an axial or equatorial position governed by predictable A-values, gem-difluoro substitution introduces complex stereoelectronic interactions. The highly electronegative fluorine atoms create a polarized "fluorine face" and an electropositive "hydrogen face" across the ring system[1].

This structural motif is increasingly prevalent in marketed therapeutics, such as maraviroc and ivosidenib, where it enhances metabolic stability and modulates lipophilicity[1]. In targeted drug design, replacing planar aromatic rings with aliphatic gem-difluorocyclohexane scaffolds has been shown to significantly improve target selectivity, as demonstrated in the development of Y-shaped covalent TEAD inhibitors[2].

Conformational Dynamics of Isomeric gem-Difluorocyclohexane Carboxylic Acids

The precise position of the gem-difluoro group relative to the carboxylic acid dictates the preferred chair conformation. The causality of these preferences lies in the competition between classic steric bulk (A-values) and electrostatic dipole interactions.

• 4,4-Difluorocyclohexane-1-carboxylic acid: In the 4,4-substitution pattern, the fluorine atoms are positioned distal to the carboxylic acid. The conformational equilibrium is primarily governed by the A-value of the carboxylic acid group. The bulky carboxylate strongly prefers the equatorial position to minimize 1,3-diaxial interactions with the ring protons. The gem-difluoro group, occupying the 4-position, has one pseudo-axial and one pseudo-equatorial fluorine, which exerts a neutral steric effect on the C1 substituent, preserving the equatorial preference of the acid[3].

• 3,3-Difluorocyclohexane-1-carboxylic acid: In the 3,3-isomer, the system becomes highly sensitive to stereoelectronic repulsion. If the carboxylic acid adopts an axial position, it faces severe 1,3-diaxial repulsion from the axial fluorine atom. Because the van der Waals radius of fluorine (1.47 Å) is larger than that of hydrogen (1.20 Å), the 1,3-diaxial F···COOH interaction strongly drives the equilibrium toward the equatorial COOH conformer[4].

• 2,2-Difluorocyclohexane-1-carboxylic acid: The vicinal relationship between the gem-difluoro group and the carboxylic acid introduces profound gauche interactions and strong dipole-dipole repulsion. The highly polarized C–F bonds interact directly with the C=O dipole of the acid. Depending on the dielectric constant of the solvent, the axial conformation of the carboxylic acid can be unexpectedly stabilized to minimize parallel dipole alignment—a phenomenon analogous to the axial preference observed in certain 2-halocyclohexanones[5].

Caption: Conformational equilibrium of 4,4-difluorocyclohexane carboxylic acid favoring the equatorial state.

Thermodynamic Data and Conformational Energies

The following table summarizes the quantitative thermodynamic parameters governing these ring systems. The data illustrates how the position of the fluorine atoms shifts the free energy difference (ΔG°) between the equatorial and axial states.

Compound	Preferred COOH Position	Dominant Interaction	ΔG° (eq → ax) (kcal/mol)
Cyclohexanecarboxylic acid (Ref)	Equatorial	1,3-diaxial (H···COOH)	+1.10
4,4-Difluorocyclohexane-1-carboxylic acid	Equatorial	1,3-diaxial (H···COOH)	+1.15
3,3-Difluorocyclohexane-1-carboxylic acid	Equatorial	1,3-diaxial (F···COOH)	> +2.50
2,2-Difluorocyclohexane-1-carboxylic acid	Solvent Dependent	Dipole-dipole / Gauche	Variable

Experimental Methodologies for Conformational Elucidation

To accurately determine the conformational populations of gem-difluorinated cyclohexane carboxylic acids, a self-validating system combining NMR spectroscopy and Density Functional Theory (DFT) is required[6].

Protocol 1: NMR-Based Conformational Analysis

Causality: Variable Temperature (VT) NMR is utilized to slow the chair-chair interconversion on the NMR timescale, allowing for the direct observation of distinct conformers. Solvents of varying polarity are chosen to assess the impact of the medium on dipole-dipole interactions[6].

• Sample Preparation: Dissolve 15 mg of the synthesized gem-difluorocyclohexane carboxylic acid in 0.6 mL of a deuterated solvent (e.g., CDCl3 for non-polar environments, CD3OD for polar environments).

• Data Acquisition: Acquire 1H, 19F, and 13C NMR spectra using a high-field spectrometer (≥ 500 MHz). Perform VT NMR down to 180 K (using CD2Cl2) to freeze the conformational equilibrium.

• J-Coupling Extraction: Extract the ³J_HH and ³J_HF coupling constants. An equatorial COOH group will result in an axial C1 proton, which exhibits a large trans-diaxial coupling (³J_aa ≈ 10-12 Hz).

• Karplus Analysis & Validation: Utilize the generalized Karplus equation to correlate observed J-couplings with dihedral angles. Self-Validation Step: Ensure the sum of the extracted conformer populations equals 100% and that the quantum mechanically simulated non-first-order NMR spectra match the experimental spectra with an RMSD < 0.05 ppm[6].

Caption: Experimental and computational workflow for rigorous conformational analysis.

Protocol 2: Synthesis of 4,4-Difluorocyclohexane-1-carboxylic Acid Derivatives

Causality: Converting the carboxylic acid to an ester facilitates easier purification and handling during complex synthetic routes, while hydrolysis reliably regenerates the active acid moiety[3].

• Fischer Esterification: Suspend 4,4-difluorocyclohexanecarboxylic acid (1 eq) in anhydrous methanol. Cool the mixture to 0 °C in an ice bath and add a catalytic amount of H2SO4 dropwise. Allow the reaction to warm to room temperature, then heat to 70 °C for 16 hours. Remove the methanol under reduced pressure to yield methyl 4,4-difluorocyclohexanecarboxylate[3].

• Hydrolysis: Dissolve the resulting ester (1 eq) in a mixture of Tetrahydrofuran (THF) and water. Add lithium hydroxide monohydrate (5 eq) to the solution. Stir the reaction mixture vigorously at room temperature overnight[3].

• Validation: Analyze the final compound via reverse-phase HPLC (using a gradient of 15−95% methanol in water containing 0.05% TFA). The purity must be >95% before proceeding to biological assays or structural analysis[2].

Conclusion

The conformational analysis of gem-difluorinated cyclohexane carboxylic acids reveals a delicate balance between classic steric (A-value) principles and profound stereoelectronic effects. By understanding the specific 1,3-diaxial repulsions and dipole-dipole interactions dictated by the regiochemistry of the fluorine atoms, drug development professionals can rationally design rigidified aliphatic scaffolds that optimize target binding and metabolic stability.

References

• Last of the gem‐Difluorocycloalkanes 2: Synthesis of Fluorinated Cycloheptane Building Blocks. ResearchGate. Available at:[Link]

• (1R)-3,3-difluorocyclohexane-1-carboxylic acid. PubChem. Available at:[Link]

• Structure-Based Design of Y-Shaped Covalent TEAD Inhibitors. National Institutes of Health (NIH). Available at:[Link]

• Conformational Analysis of 1,3-Difluorinated Alkanes. The Journal of Organic Chemistry (ACS). Available at:[Link]

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Impact of C3-gem-difluoro substitution on cyclohexane ring pucker

The Stereoelectronic Blueprint: Impact of C3-gem-Difluoro Substitution on Cyclohexane Ring Pucker and Conformational Dynamics

Executive Summary

The strategic incorporation of fluorine into saturated cyclic systems has revolutionized modern drug discovery. While traditional medicinal chemistry views cyclohexane and piperidine rings as rigid scaffolds governed by classical steric rules, the introduction of a gem-difluoro group ( −CF2​− ) fundamentally rewrites their conformational logic. Specifically, substitution at the C3 position induces profound stereoelectronic effects—namely, the fluorine gauche effect, dipole-dipole repulsion, and non-classical hydrogen bonding. To minimize these energetic penalties, the cyclohexane ring undergoes structural "puckering," deviating from the idealized chair conformation into distorted twist-boat or half-chair geometries.

This whitepaper provides an in-depth mechanistic analysis of how C3-gem-difluoro substitution drives ring pucker, supported by thermodynamic data, and outlines field-proven experimental protocols for elucidating these complex conformational landscapes.

The Physics of Fluorine-Induced Conformational Shifts

To understand why a C3-gem-difluoro group distorts a cyclohexane ring, we must look beyond classical steric hindrance (A-values) and examine the quantum mechanical and electrostatic forces at play.

The Gauche Effect: Hyperconjugation vs. Electrostatics

In standard alkane chains, substituents preferentially adopt an anti conformation to minimize steric clash. However, highly electronegative fluorine atoms exhibit the gauche effect , where the gauche conformation is paradoxically more stable than the anti conformation[1].

Historically, this was attributed entirely to hyperconjugation: the donation of electron density from a bonding σC-H​ orbital into an antiperiplanar, highly polarized antibonding σC-F∗​ orbital[1]. However, recent Interacting Quantum Atoms (IQA) and Relative Energy Gradient (REG) studies demonstrate that 1,3-C···F electrostatic polarization is the dominant driving force[2]. When fluorine atoms are aligned gauche, the stability gained from the polarization of nearby carbon atoms outweighs the kinetic energy destabilization, forcing the molecular framework to bend[2].

Non-Classical Hydrogen Bonding (NCHB)

Fluorine substitution also polarizes adjacent C–H bonds. In heavily fluorinated cyclohexanes, theoretical decomposition of electrostatic effects reveals that non-classical hydrogen bonding (NCHB) occurs between axial fluorine atoms and syn-diaxial hydrogens (e.g., C-4 fluorine interacting with C-2 and C-6 hydrogens)[3]. This attractive electrostatic interaction can completely override standard steric penalties, leading to unexpected axial preferences where ΔG favors the axial conformer by over 1.0 kcal/mol[3].

Mechanistic Impact of C3-gem-Difluoro Substitution on Ring Pucker

When a −CF2​− group is installed at the C3 position of a cyclohexane or related heterocyclic ring (relative to a functional group at C1), the molecule faces a severe stereoelectronic dilemma.

• Dipole-Dipole Repulsion: If the ring remains in a perfect chair conformation, the highly polarized C–F bonds may align parallel to other polar vectors in the molecule (e.g., a C=O carbonyl, an anomeric center, or a heteroatom lone pair), creating massive electrostatic repulsion[4].

• Torsional Strain: The strict 60° dihedral angles of an idealized chair do not allow the fluorine atoms to achieve their optimal gauche geometry with adjacent C–C and C–H bonds.

The Causality of Puckering: To resolve this energetic conflict, the ring acts as a shock absorber. It puckers —twisting out of the D3d​ chair symmetry into a distorted chair or twist-boat conformation[4]. This puckering increases the C–C–F bond angles and alters the F–C–C–F dihedral angles (often shifting from 60° to ~71°)[1]. By adopting this puckered state, the molecule successfully minimizes parallel dipole interactions and maximizes stabilizing 1,3-electrostatic polarization, albeit at the cost of introducing slight angle strain[1][2].

Diagram 1: Thermodynamic cascade driving cyclohexane ring pucker upon C3-gem-difluoro substitution.

This conformational control is highly prized in drug discovery. By forcing a specific ring pucker, the C3-gem-difluoro group dictates the spatial orientation (exit vectors) of all other substituents on the ring, preorganizing the molecule for optimal binding to target proteins while shielding metabolic soft spots[5][6].

Quantitative Data: Thermodynamic Parameters of Fluorinated Cyclohexanes

The energetic impact of fluorine substitution on ring conformations can be quantified by examining the Gibbs free energy ( ΔG ) differences between conformers.

Table 1: Conformational Free Energies of Select Fluorinated Cyclohexanes

Compound / Substitution Pattern	Preferred Conformation	ΔG (kcal/mol)	Primary Driving Force
Fluorocyclohexane	Equatorial	-0.25	Steric relief (Standard A-value)[7]
1,1,4-Trifluorocyclohexane	Axial	+1.06	Non-classical H-bonding (NCHB)[3]
1,1,3,3,4,5,5-Heptafluorocyclohexane	Axial	+2.73	Strong NCHB & Electrostatic polarization[3]
C3-gem-difluoro macrocycles	cis-amide / Puckered	Varies (4:1 ratio)	Out-of-plane preference / Gauche effect[5]

Note: Positive ΔG values here indicate a reversal of the standard equatorial preference, heavily favoring the axial or puckered state due to stereoelectronic dominance.

Experimental Protocols for Conformational Elucidation

To definitively prove the existence and extent of ring puckering induced by a C3-gem-difluoro group, researchers must utilize a self-validating system combining Variable-Temperature NMR (VT-NMR) and computational modeling.

Protocol 1: Variable-Temperature 19 F NMR (VT-NMR)

At room temperature, cyclohexane rings undergo rapid conformational inversion (ring flipping), resulting in a time-averaged 19 F NMR spectrum that appears as a single peak[8]. To observe the distinct puckered conformers, the thermal energy must be reduced below the activation barrier of inversion.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15-20 mg of the C3-gem-difluoro compound in 0.6 mL of a non-polar deuterated solvent (e.g., CD2​Cl2​ or Toluene- d8​ ). Prepare a parallel sample in a polar solvent (e.g., Pyridine- d5​ ) to evaluate solvent-dependent dipole stabilization.

• Baseline Acquisition: Acquire standard 1H , 13C , and 19F NMR spectra at 298 K. Ensure the 19F spectrum shows the expected time-averaged signal.

• Cryogenic Titration: Gradually lower the probe temperature in 10 K increments. Allow 5 minutes of equilibration time at each step to ensure thermal homogeneity.

• Coalescence Identification: Monitor the spectra until the coalescence temperature ( Tc​ ) is reached. Continue cooling (down to -50°C to -80°C) until the averaged peak fully decoalesces into an AB-type multiplet, representing the distinct axial and equatorial fluorine nuclei of the rigid, puckered conformers[8][9].

• Thermodynamic Extraction: Integrate the distinct signals of the major and minor conformers. Calculate the equilibrium constant ( Keq​ ) and extract the thermodynamic parameters ( ΔG∘ , ΔH∘ , ΔS∘ ) using the van 't Hoff equation[9].

Protocol 2: Computational Validation via NBO Analysis

Empirical NMR data must be mapped to specific 3D geometries using Density Functional Theory (DFT).

• Geometry Optimization: Optimize the conformers using the M06-2X functional with an aug-cc-pVTZ basis set, which accurately captures non-covalent interactions[3].

• NBO Analysis: Perform Natural Bond Orbital (NBO) analysis to quantify the σC-H​→σC-F∗​ hyperconjugative stabilization energies.

• IQA Partitioning: Utilize Interacting Quantum Atoms (IQA) methodology to separate electrostatic terms into polarization and charge transfer, validating whether 1,3-C···F polarization is driving the pucker[2].

Diagram 2: Integrated experimental and computational workflow for conformational elucidation.

Conclusion

The C3-gem-difluoro substitution is far more than a simple bioisosteric replacement for a methylene or carbonyl group. It acts as an internal structural director. By leveraging the gauche effect and localized electrostatic polarization, the −CF2​− group forces the cyclohexane ring to abandon its relaxed chair state and adopt a puckered geometry. Mastering these stereoelectronic principles allows drug developers to lock molecules into bioactive conformations, reduce entropic penalties upon target binding, and systematically improve pharmacokinetic profiles.

References

• Part 1. 19F Spectra of Fluorocyclohexanes RSC Publishing. URL:[Link]

• Conformational Analysis Explores the Role of Electrostatic Nonclassical CF···HC Hydrogen Bonding Interactions in Selectively Halogenated Cyclohexanes National Institutes of Health (NIH). URL:[Link]

• The chair conformer of fluorocyclohexane is 0.25 kcal/mol more stable... Pearson. URL:[Link]

• Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy ResearchGate. URL:[Link]

• The effect of gem-difluorination on the conformation and properties of a model macrocyclic system National Institutes of Health (NIH). URL:[Link]

• Putative conformational preferences of mono‐, 3,4‐, and 3,5‐difluorinated piperidines ResearchGate. URL:[Link]

• Fluorine Gauche Effect Explained by Electrostatic Polarization Instead of Hyperconjugation: An Interacting Quantum Atoms (IQA) and Relative Energy Gradient (REG) Study ACS Publications. URL:[Link]

• Gauche effect Wikipedia. URL:[Link]

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• 4. 5,5-Difluoropiperidin-2-one| [benchchem.com]
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Thermodynamic Stability of Difluorocyclohexane Stereoisomers: Conformational Dynamics, Stereoelectronic Effects, and Chiral Discrimination

Executive Summary

The incorporation of fluorine into aliphatic ring systems is a cornerstone strategy in modern drug design, utilized to modulate lipophilicity, metabolic stability, and target binding affinity. Among these motifs, difluorocyclohexanes present a fascinating stereochemical landscape. A frequent point of confusion in molecular design is the thermodynamic relationship between specific chiral configurations, such as the (1R) versus (1S) isomers.

This whitepaper provides an in-depth mechanistic analysis of the thermodynamic stability of difluorocyclohexane isomers. We establish the baseline thermodynamic equivalence of pure enantiomers in achiral spaces, dissect the profound energy differences driven by diastereomeric and conformational isomerism (specifically the tension between the fluorine gauche effect and dipole minimization), and outline the physicochemical principles required to resolve (1R) and (1S) enantiomers in chiral environments.

The Baseline: Thermodynamic Equivalence vs. Diastereomeric Divergence

When discussing the thermodynamic stability of "(1R) vs (1S)" difluorocyclohexane, it is critical to define the full stereochemical context, as a single chiral center designation is incomplete for a disubstituted ring.

Enantiomeric Equivalence

Consider the enantiomeric pair of trans-1,2-difluorocyclohexane: (1R, 2R) and (1S, 2S) . Fundamental thermodynamic laws dictate that in an isotropic, achiral environment (e.g., the gas phase or an achiral solvent), these two enantiomers possess absolutely identical ground-state free energies ( ΔG=0 ). They exhibit identical boiling points, dipole moments, and lipophilicity. Any thermodynamic differentiation between (1R) and (1S) enantiomers requires a symmetry-breaking chiral environment[1].

Diastereomeric Divergence

If the comparison involves inverting only one stereocenter—for example, comparing the (1R, 2R) isomer to the (1R, 2S) isomer—we are no longer comparing enantiomers, but diastereomers.

• (1R, 2R)-1,2-difluorocyclohexane is a chiral trans isomer.

• (1R, 2S)-1,2-difluorocyclohexane is an achiral cis isomer (a meso compound).

These diastereomers have vastly different thermodynamic stabilities due to their distinct spatial arrangements. The cis isomer is locked into a conformation where one fluorine is axial and the other is equatorial. Conversely, the trans isomer undergoes a chair-flip equilibrium between a diequatorial (ee) and a diaxial (aa) state, leading to complex, solvent-dependent thermodynamic behavior[2].

Conformational Thermodynamics: The Gauche Effect vs. Dipole Minimization

The most critical thermodynamic phenomenon in trans-1,2-difluorocyclohexane is the equilibrium between its diequatorial (ee) and diaxial (aa) conformers. This equilibrium is governed by a competition between stereoelectronic hyperconjugation and classical electrostatic repulsion.

The Fluorine Gauche Effect

In acyclic systems like 1,2-difluoroethane, the gauche conformation is paradoxically more stable than the anti conformation[3],[4]. This "gauche effect" is driven by σCH​→σCF∗​ hyperconjugation, where electron density from a C-H bonding orbital donates into the anti-bonding orbital of the highly electronegative C-F bond[5],[6].

In trans-1,2-difluorocyclohexane, the diequatorial (ee) conformer places the two C-F bonds in a gauche relationship (dihedral angle ~60°), theoretically benefiting from this hyperconjugation[7].

Dipole Minimization in the Gas Phase

Despite the gauche effect, high-level ab initio calculations and electron diffraction studies reveal that in the gas phase, the diaxial (aa) conformer is thermodynamically more stable [2],[8].

• Causality: The C-F bond is highly polarized. In the ee conformer, the two C-F dipoles are roughly parallel, creating a massive macroscopic dipole moment and severe electrostatic repulsion. In the aa conformer, the C-F bonds are anti-periplanar (dihedral ~180°), effectively canceling out the dipole moment. In the absence of a solvent to stabilize the charge separation, dipole minimization overrides the hyperconjugative gauche effect[2],[9].

Solvent-Induced Thermodynamic Inversion

The thermodynamic stability of the ee vs. aa conformers flips depending on the dielectric constant of the environment[2],[4]. In polar solvents (e.g., acetone, water), the solvent's reaction field stabilizes the large dipole moment of the diequatorial conformer, making it the thermodynamically preferred state[2].

Fig 1: Conformational equilibrium of trans-1,2-difluorocyclohexane driven by solvent polarity.

Chiral Discrimination: Resolving (1R) and (1S) Enantiomers

To observe a thermodynamic difference between the pure (1R, 2R) and (1S, 2S) enantiomers, they must be subjected to a chiral environment. In drug development, this occurs when the difluorocyclohexane motif interacts with chiral biological macromolecules.

For example, in the development and metabolism of CCR5 antagonists like Maraviroc (which features a difluorocyclohexane-like spatial footprint in its analogs), Cytochrome P450 enzymes (CYP3A4/CYP3A5) exhibit profound stereoselectivity[10]. The enzyme's chiral active site forms transient diastereomeric transition states with the (1R, 2R) and (1S, 2S) isomers. Because these transition states are diastereomeric, they have different thermodynamic stabilities ( ΔΔG‡=0 ), leading to distinct metabolic clearance rates for the 1R versus 1S enantiomers[10].

Experimental Protocols for Thermodynamic Profiling

To rigorously quantify the thermodynamic stability of these isomers, two self-validating analytical workflows are required: one for conformational thermodynamics, and one for enantiomeric resolution.

Protocol A: Variable-Temperature NMR (VT-NMR) for Conformational ΔG

Purpose: To determine the thermodynamic equilibrium constant ( Keq​ ) between the aa and ee conformers.

• Sample Preparation: Dissolve racemic trans-1,2-difluorocyclohexane in a deuterated solvent of choice (e.g., Acetone- d6​ for polar, Toluene- d8​ for non-polar).

• Temperature Modulation: Cool the NMR probe to -80 °C. Causality: At room temperature, the chair-chair interconversion is faster than the NMR timescale, yielding a time-averaged 19 F signal. Cooling below the coalescence temperature slows the exchange, resolving distinct peaks for the aa and ee conformers[2].

• Integration & Calculation: Integrate the area under the distinct aa and ee 19 F resonances.

• Thermodynamic Extraction: Calculate Keq​=[ee]/[aa] . Use the Gibbs isotherm equation ΔG=−RTln(Keq​) to find the free energy difference.

Protocol B: Chiral Supercritical Fluid Chromatography (SFC)

Purpose: To thermodynamically resolve the (1R, 2R) and (1S, 2S) enantiomers.

• Stationary Phase Selection: Utilize a polysaccharide-based chiral column (e.g., Chiralpak AD-H, containing amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: Use supercritical CO 2​ with an alcohol modifier (e.g., 5-10% Methanol). Causality: scCO 2​ provides high diffusivity and low viscosity, allowing for rapid mass transfer and sharper resolution of the transient diastereomeric complexes formed between the enantiomers and the chiral stationary phase.

• Thermodynamic Validation: The difference in retention times ( tR1​ vs tR2​ ) directly correlates to the difference in binding free energy ( ΔΔGbind​ ) between the (1R) and (1S) isomers with the chiral selector.

Fig 2: Parallel experimental workflows for profiling conformational and enantiomeric thermodynamics.

Data Synthesis: Thermodynamic Parameters

The following table summarizes the quantitative thermodynamic preferences of trans-1,2-difluorocyclohexane across different environments, demonstrating how external dielectric fields override internal stereoelectronic effects.

Environment	Preferred Conformer	ΔG (ee - aa)	Dominant Thermodynamic Driver
Gas Phase	Diaxial (aa)	+0.59 kcal/mol	Dipole-dipole minimization (Electrostatics)[2]
Non-Polar Solvent (e.g., CS 2​ )	Diequatorial (ee)	-1.03 kcal/mol	Weak dipole stabilization + Gauche effect[2]
Polar Solvent (e.g., Acetone)	Diequatorial (ee)	-1.62 kcal/mol	Strong solvent reaction field (Dipole stabilization)[2]
Chiral Enzyme Pocket	(1R) or (1S) Specific	Variable ( ΔΔG=0 )	Stereospecific intermolecular hydrogen bonding & steric fit[10]

Note: A negative ΔG indicates that the diequatorial (ee) conformer is thermodynamically favored.

References

• Gauche effect - Wikipedia Source: Wikipedia URL:[Link]

• Gauche effect - chemeurope.com Source: ChemEurope URL:[Link]

• gauche effect in 1,2‐difluoroethane due to σCH → σ*CF hyperconjugation Source: ResearchGate URL:[Link]

• Stereochemistry: trans-1,2-Difluorocyclohexane Source: March's Advanced Organic Chemistry (via rushim.ru) URL:[Link]

• Conformational Preferences for 1,2- and 1,4-Difluorocyclohexane Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Conformational Preferences for 1,2- and 1,4-Difluorocyclohexane (ResearchGate Summary) Source: ResearchGate URL:[Link]

• Biosynthesis and Identification of Metabolites of Maraviroc and Their Use in Experiments to Delineate the Relative Contributions of Cytochrome P4503A4 versus 3A5 Source: Drug Metabolism and Disposition (ASPET) URL:[Link]

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An In-depth Technical Guide to Chiral Fluorinated Alicyclic Carboxylic Acids in Drug Design

Abstract

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate key physicochemical and pharmacokinetic properties. This guide delves into a specific, high-value structural motif: chiral fluorinated alicyclic carboxylic acids. These scaffolds merge three critical elements—the conformational rigidity of an alicyclic ring, the stereochemical definition of a chiral center, and the unique electronic properties of fluorine—to create building blocks of significant potential. We will explore the fundamental principles governing their utility, survey robust synthetic strategies, present detailed experimental protocols, and analyze case studies where these moieties have been instrumental in advancing drug discovery programs. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage these advanced motifs in their own work.

The Strategic Advantage: Why Combine Chirality, Alicycles, and Fluorine?

The convergence of these three structural features creates a powerful synergy for modulating molecular properties in a highly controlled, three-dimensional manner. The alicyclic ring system provides a constrained conformational scaffold, reducing the entropic penalty upon binding to a biological target compared to more flexible acyclic analogues. Introducing chirality ensures specific, stereodefined interactions with chiral protein binding pockets, which is fundamental to potency and selectivity.

The addition of fluorine, the most electronegative element, imparts a range of profound effects.[1][2]

• pKa Modulation: The strong electron-withdrawing inductive effect of fluorine stabilizes the carboxylate anion, significantly increasing the acidity (lowering the pKa) of the carboxylic acid.[1][3] This modulation of the ionization state at physiological pH can dramatically influence solubility, cell permeability, and target engagement.[1]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (~485 kJ/mol for sp³ C-F), making it highly resistant to oxidative metabolism by cytochrome P450 enzymes.[1][4] Replacing a metabolically labile C-H bond with a C-F bond is a field-proven strategy to block metabolic hotspots and improve a drug's half-life.[4][5]

• Conformational Control: Fluorine substitution can exert significant control over the conformation of the alicyclic ring.[6][7] Interactions such as the gauche effect between the C-F bond and other polar groups can stabilize specific ring puckers or rotamers, effectively pre-organizing the molecule into its bioactive conformation.[1][8] This can lead to enhanced binding affinity and selectivity.[1]

• Lipophilicity Tuning: The impact of fluorine on lipophilicity (logP) is nuanced. A single fluorine substitution can slightly increase lipophilicity, while polyfluorination often decreases it.[1][9] This allows for the fine-tuning of a molecule's lipophilicity to optimize its absorption, distribution, metabolism, and excretion (ADME) profile.[2][4]

The interplay of these effects is summarized in the logical diagram below.

Caption: Logical flow from structural elements to improved drug properties.

Synthetic Strategies: Accessing Chiral Fluorinated Scaffolds

The construction of these stereochemically complex molecules is a significant synthetic challenge. Methodologies can be broadly categorized by the timing and nature of the fluorination and stereocenter-setting steps. A general workflow is presented below.

Caption: General workflow for synthesizing target molecules.

Asymmetric Electrophilic Fluorination

This approach introduces fluorine enantioselectively to a prochiral substrate, often an enolate or its equivalent, using a chiral catalyst. Organocatalysis has emerged as a powerful tool for this purpose.[10]

Key Principle: A chiral amine catalyst (e.g., a cinchona alkaloid derivative) condenses with a cyclic ketone to form a chiral enamine.[10] This enamine then directs the attack of an electrophilic fluorine source, such as N-fluorobenzenesulfonimide (NFSI) or Selectfluor, to one face of the molecule, thereby setting the stereocenter.[11]

Protocol: Organocatalytic α-Fluorination of a Cyclic Ketone

This protocol is a representative example based on methodologies for the enantioselective fluorination of cyclic ketones.[10][12]

• Materials:

  • Cyclic ketone (e.g., 4-tert-butylcyclohexanone) (1.0 mmol)

  • Chiral primary amine catalyst (e.g., cinchona-derived amine) (0.1 mmol, 10 mol%)

  • N-Fluorobenzenesulfonimide (NFSI) (1.2 mmol)

  • Trifluoroacetic acid (TFA) (0.1 mmol, 10 mol%)

  • Solvent (e.g., Dichloromethane, CH₂Cl₂) (5 mL)

  • Saturated aqueous NaHCO₃ solution

  • Brine

  • Anhydrous MgSO₄

• Equipment:

  • Round-bottom flask with stir bar

  • Argon or nitrogen inlet

  • Standard glassware for extraction and purification

  • Silica gel for column chromatography

  • Chiral HPLC for enantiomeric excess (ee) determination

• Step-by-Step Procedure:

  • To a dry round-bottom flask under an inert atmosphere (argon), add the cyclic ketone (1.0 mmol), chiral amine catalyst (0.1 mmol), and CH₂Cl₂ (5 mL).

  • Cool the mixture to the specified reaction temperature (e.g., 0 °C or -20 °C, optimization is key).

  • Add trifluoroacetic acid (0.1 mmol) to facilitate enamine formation. Stir for 10 minutes.

  • Add NFSI (1.2 mmol) portion-wise over 15 minutes.

  • Allow the reaction to stir at the specified temperature for the required time (typically 12-48 hours), monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution (10 mL).

  • Transfer the mixture to a separatory funnel and extract with CH₂Cl₂ (3 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient).

  • Determine the enantiomeric excess of the purified α-fluoroketone product using chiral HPLC analysis. The resulting fluorinated ketone can then be elaborated to the corresponding carboxylic acid via various standard methods (e.g., Baeyer-Villiger oxidation followed by hydrolysis).

Diastereoselective Fluorination of Chiral Substrates

This strategy leverages a pre-existing stereocenter on the alicyclic ring to direct the facial approach of a fluorinating agent. The starting materials are often derived from the chiral pool (e.g., terpenes like menthol or carvone).

Key Principle: A chiral substrate containing a directing group (e.g., a hydroxyl group) is treated with a fluorinating agent. The directing group coordinates with the reagent or sterically blocks one face of the molecule, leading to a diastereoselective reaction. Deoxyfluorination of chiral allylic alcohols is a common example.[13]

Physicochemical Properties in Focus: A Quantitative Look

The introduction of fluorine causes predictable, quantifiable changes in key molecular properties. Understanding these shifts is critical for rational drug design.

Property	Non-Fluorinated Analogue (Example)	Fluorinated Analogue (Example)	Causality & Impact in Drug Design
Acidity (pKa)	Acetic Acid: 4.75	Trifluoroacetic Acid: 0.5	The strong inductive electron withdrawal by fluorine stabilizes the conjugate base, making the acid stronger.[3] This alters the charge state at physiological pH, impacting solubility and receptor interaction.
Lipophilicity (cLogP)	Cyclohexane: 3.44	Fluorocyclohexane: 3.63	A single fluorine atom often increases lipophilicity.[1] This can enhance membrane permeability but must be balanced to avoid non-specific binding or poor solubility.
Metabolic Stability	C-H Bond Energy: ~414 kJ/mol	C-F Bond Energy: ~485 kJ/mol	The significantly stronger C-F bond is resistant to enzymatic cleavage, blocking metabolism at that site and increasing drug half-life.[1][4]
Conformational Bias	Cyclohexane (Axial vs. Equatorial -OH)	2-Fluorocyclohexanone (Axial vs. Equatorial F)	Fluorine's stereoelectronic effects (e.g., hyperconjugation, gauche effect) can override simple steric considerations, favoring an axial conformation to stabilize the ring.[6][7] This locks the molecule in a specific shape for optimal target binding.

Applications and Case Studies in Drug Development

While specific approved drugs featuring a chiral fluorinated alicyclic carboxylic acid are still emerging, the constituent parts of this motif are prevalent and demonstrate its value. The principles are well-illustrated in compounds where these features are combined or used analogously.

• Tavapadon: A D1/D5 partial agonist for Parkinson's disease, Tavapadon contains a chiral fluorinated piperidine ring. While not a carboxylic acid itself, the core scaffold highlights the successful use of a chiral fluorinated alicycle to achieve desired CNS properties and metabolic stability. The fluorine atom was introduced to block a potential site of metabolism and modulate the basicity of the piperidine nitrogen.

• Glucocorticoids (e.g., Fludrocortisone): Early examples like fludrocortisone, a corticosteroid, feature a fluorine atom on a chiral steroidal (alicyclic) backbone.[14] The fluorine at the 9α-position drastically enhances both glucocorticoid and mineralocorticoid activity by altering the electronic nature and conformation of the A-ring, which in turn improves receptor binding affinity.

• Carboxylic Acid Bioisosteres: In many drug candidates, a carboxylic acid group can lead to poor permeability or metabolic liabilities.[15] Highly fluorinated alcohols have been successfully developed as bioisosteres of carboxylic acids, mimicking their acidity and hydrogen bonding capabilities but with improved pharmacokinetic profiles.[15][16] This demonstrates the value of leveraging fluorine's pKa-modulating effects in a therapeutic context.

Conclusion and Future Perspectives

Chiral fluorinated alicyclic carboxylic acids represent a sophisticated and highly valuable class of building blocks for modern drug discovery. By providing conformational constraint, stereospecificity, and powerful electronic modulation, they enable medicinal chemists to exert precise control over the properties that define a successful drug candidate: potency, selectivity, and pharmacokinetic performance.

The primary challenge remains the development of scalable, efficient, and versatile synthetic methods to access these complex structures.[17][18] Advances in asymmetric catalysis, late-stage fluorination, and C-H activation are rapidly expanding the synthetic toolbox.[19] As these methods mature, we anticipate that chiral fluorinated alicyclic carboxylic acids will become increasingly prevalent in the pipeline of next-generation therapeutics, offering tailored solutions to complex pharmacological challenges.

References

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An In-depth Technical Guide on the Electronic Effects of Fluorine on Cyclohexane Carboxylic Acid Reactivity

Abstract

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, profoundly influencing a compound's physicochemical properties, metabolic stability, and biological activity.[1][2][3] This guide provides an in-depth analysis of the electronic effects of fluorine on the reactivity of a fundamental aliphatic scaffold: cyclohexane carboxylic acid. By examining this model system, we dissect how fluorine's potent inductive and stereoelectronic effects, modulated by its precise stereochemical placement, alter the acidity (pKa) of the carboxylic acid moiety. This document serves as a technical resource for researchers, scientists, and drug development professionals, offering a blend of foundational principles, quantitative data, detailed experimental protocols, and mechanistic interpretations to inform rational drug design.

Introduction: The Power of Fluorine in a Saturated System

While the effects of fluorine on aromatic systems are widely studied, its influence within saturated, conformationally flexible rings like cyclohexane is more nuanced and stereochemically dependent. The cyclohexane carboxylic acid framework provides an ideal platform to deconstruct these complexities. The acidity of the carboxylic acid group, quantified by its pKa value, serves as a highly sensitive probe for the electronic perturbations introduced by the fluorine substituent.

Understanding these effects is paramount in drug development. Even subtle modulations in a molecule's pKa can dramatically alter its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its on-target binding affinity.[4][5][6] This guide will explore how the position (C2, C3, or C4) and orientation (axial or equatorial) of a single fluorine atom dictate the acidity of the distal carboxylic acid through a combination of through-bond inductive effects, through-space field effects, and more subtle stereoelectronic interactions like hyperconjugation.[1][7]

Logical Framework for Analysis

// Connections A -> C; A -> D; A -> E; B -> C; B -> D; B -> E; F -> G; F -> H; G -> I; H -> I; I -> J; J -> K; C -> I; D -> I; E -> I; } dot Caption: Logical workflow for investigating fluorine's effects.

Foundational Principles

The Dichotomy of Fluorine's Electronic Influence

Fluorine is the most electronegative element, exerting a powerful electron-withdrawing effect through the sigma bond framework, known as the inductive effect (-I) .[1][7] This effect polarizes the C-F bond (Cδ+–Fδ−) and propagates through successive bonds, decreasing with distance.[8] In parallel, the polarized C-F bond generates an electrostatic field that can influence remote functional groups through space, an interaction known as the field effect . The relative contribution of these two effects is dependent on the molecule's geometry and the medium's dielectric constant.

Conformational Landscape of Fluorocyclohexane

The chair conformation of cyclohexane minimizes steric and torsional strain. Substituents can occupy two distinct positions: axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring). These conformers are in rapid equilibrium, but one is typically more stable. The preference of a substituent for the equatorial position is quantified by its "A-value." Fluorine has a small A-value, meaning the energy difference between its axial and equatorial positions is minor, and both conformers can be significantly populated at room temperature. This conformational flexibility is key to understanding its influence on reactivity.

The Impact of Fluorine's Position on Acidity

The acidity of a carboxylic acid is determined by the stability of its conjugate base (carboxylate). Electron-withdrawing groups, like fluorine, stabilize the negative charge of the carboxylate, thereby increasing acidity and lowering the pKa. The magnitude of this effect in fluorocyclohexane carboxylic acids is exquisitely sensitive to the fluorine's location.

Compound	Predicted pKa (Water, 25°C)	Change from Cyclohexane Carboxylic Acid (ΔpKa)	Primary Electronic Effect(s)
Cyclohexane Carboxylic Acid	~4.90	-	Baseline
trans-4-Fluorocyclohexane Carboxylic Acid	~4.65	-0.25	Inductive/Field
cis-4-Fluorocyclohexane Carboxylic Acid	~4.72	-0.18	Inductive/Field
trans-3-Fluorocyclohexane Carboxylic Acid	~4.60	-0.30	Inductive/Through-bond
cis-3-Fluorocyclohexane Carboxylic Acid	~4.80	-0.10	Inductive/Through-space
trans-2-Fluorocyclohexane Carboxylic Acid	~4.55	-0.35	Strong Inductive
cis-2-Fluorocyclohexane Carboxylic Acid	~4.85	-0.05	Gauche/H-bond/Inductive
Note: The pKa values presented are estimates derived from literature principles for illustrative purposes. Absolute experimental values can vary based on solvent and temperature.

The 4-Fluoro Position: A Pure Inductive/Field Effect

When fluorine is at the C4 position, it is too distant for direct steric or complex stereoelectronic interactions with the carboxyl group. Its influence is primarily a through-bond inductive and through-space field effect.

• In the trans isomer , the carboxyl group is predominantly equatorial. The fluorine atom can be either axial or equatorial. The distance between the C-F dipole and the carboxylate is averaged, leading to a moderate increase in acidity (lower pKa).

• In the cis isomer , with an equatorial carboxyl group, the fluorine atom is axial. The through-space distance might be slightly different, often resulting in a slightly weaker acidifying effect compared to the trans isomer.

The 3-Fluoro Position: Stereoelectronic Competition

At the C3 position, the interplay between through-bond and through-space effects becomes critical.

• In the trans isomer (e.g., 1e,3a or 1a,3e), certain conformations align the C-F bond anti-periplanar to the C-C bonds of the cyclohexane backbone leading to the carboxyl group. This alignment facilitates efficient through-bond inductive withdrawal and potentially hyperconjugative interactions (σC-F → σ*C-C), resulting in significant stabilization of the carboxylate and a lower pKa.

• In the cis isomer , the fluorine and carboxyl groups are on the same side of the ring. This can lead to through-space electrostatic repulsion between the lone pairs of the fluorine and the carboxylate anion, a destabilizing interaction that counteracts the inductive withdrawal. This often results in a higher pKa (weaker acid) compared to the trans isomer and even the parent acid.

The 2-Fluoro Position: The Dominance of Proximity

Placing fluorine at the C2 position, adjacent to the carboxyl group, maximizes the through-bond inductive effect due to the short distance.

• The trans isomer typically shows the most significant pKa depression (strongest acidity) of all monosubstituted isomers. The strong σ-electron withdrawal from the C-F bond effectively stabilizes the adjacent carboxylate anion.

• The cis isomer presents a fascinating anomaly. Despite the fluorine's proximity, this isomer is often a weaker acid than the unsubstituted parent compound. This is attributed to a stabilizing gauche interaction or an intramolecular hydrogen bond between the carboxylic acid proton (in the undissociated form) and the adjacent fluorine. This interaction stabilizes the starting acid, making it less likely to deprotonate, thus increasing its pKa.

Experimental Validation and Characterization

Verifying these electronic effects requires a systematic approach involving synthesis, conformational analysis, and reactivity measurement.

Workflow for Experimental Validation

Synthesis of Fluorinated Cyclohexane Carboxylic Acids

The synthesis of specific isomers is a critical first step. A common route for the 4-fluoro isomers involves the catalytic hydrogenation of 4-fluorobenzoic acid.[9]

Protocol: Synthesis of trans-4-Fluorocyclohexanecarboxylic Acid [9]

• Reaction Setup: A high-pressure autoclave is charged with 4-fluorobenzoic acid (1 eq.), a suitable catalyst (e.g., 5% Ruthenium on Carbon, 25 wt%), and a basic aqueous solution (e.g., 10% NaOH).

• Hydrogenation: The reactor is purged with nitrogen and then pressurized with hydrogen gas to approximately 15 bar. The reaction mixture is heated to 100°C and stirred vigorously.

• Monitoring: The reaction progress is monitored by techniques such as Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy until the starting material is consumed.

• Work-up and Isolation: Upon completion, the reactor is cooled, and the catalyst is carefully removed by filtration. The filtrate is acidified with a strong acid (e.g., HCl) to precipitate the product.

• Purification: The crude product is collected by filtration and can be further purified by recrystallization to yield the desired isomer.

Synthesizing the 2- and 3-fluoro isomers often requires more complex, multi-step sequences.[10][11][12]

Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a precise and reliable method for determining pKa values.[13][14][15][16]

• System Calibration: Calibrate a pH meter using at least two standard aqueous buffers (e.g., pH 4.00 and 7.00) to ensure accurate pH measurements.[13][15]

• Sample Preparation: Prepare a dilute solution (e.g., 1 mM) of the fluorocyclohexane carboxylic acid in deionized water.[14] To maintain constant ionic strength throughout the titration, add a background electrolyte like 0.15 M potassium chloride.[13]

• Titration: Place the sample solution in a jacketed beaker on a magnetic stirrer and immerse the calibrated pH electrode. Purge the solution with nitrogen to remove dissolved CO2.[13][14]

• Data Acquisition: Titrate the solution with a standardized, carbonate-free solution of a strong base (e.g., 0.1 M NaOH), adding small, precise aliquots. Record the pH value after each addition, allowing the reading to stabilize.

• Data Analysis: Plot the pH (y-axis) versus the volume of titrant added (x-axis). The pKa is the pH at the half-equivalence point, which is the midpoint of the buffer region on the titration curve.[13][15]

Protocol: Conformational Analysis by ¹⁹F NMR Spectroscopy

¹⁹F NMR is an exceptionally sensitive tool for analyzing the conformation of fluorinated molecules.[17][18][19] The chemical shift of the fluorine nucleus is highly dependent on its electronic environment, which differs significantly between the axial and equatorial positions.

• Sample Preparation: Prepare a solution of the purified isomer in a suitable deuterated solvent (e.g., acetone-d6, dichloromethane-d2).[20]

• Low-Temperature Measurement: Cool the sample inside the NMR spectrometer to a low temperature (e.g., -78°C or 195 K).[20] At this temperature, the rate of chair-to-chair ring inversion is slowed sufficiently on the NMR timescale to resolve separate signals for the axial and equatorial fluorine atoms.[20]

• Signal Assignment: The equatorial fluorine resonance typically appears downfield (at a higher frequency) compared to the axial fluorine resonance.[17] The relative integration of these two signals provides the equilibrium constant (Keq) for the conformational equilibrium at that temperature.

• Variable Temperature Studies: By acquiring spectra at various temperatures, one can determine the thermodynamic parameters (ΔG°, ΔH°, ΔS°) for the conformational equilibrium.[21]

Mechanistic Insights and Implications for Drug Design

The experimental data consistently reveal that the stereochemical relationship between the fluorine atom and the carboxylic acid is the dominant factor controlling reactivity.

Key Stereoelectronic Interactions

• Hyperconjugation: In certain conformations, the electron-rich C-F σ-bonding orbital can donate electron density into an adjacent, empty C-C σ* anti-bonding orbital. This interaction, while weaker than the inductive effect, can influence bond lengths and electron distribution, contributing to the overall stability of the system.[22]

• Non-classical Hydrogen Bonding: As seen in the cis-2-fluoro isomer, the polarized C-F bond can act as a weak hydrogen bond acceptor for a nearby acidic proton.[20][23] This interaction is highly dependent on geometry and can significantly alter conformational preferences and reactivity.[20][23]

Implications for Medicinal Chemistry:

• pKa Tuning: The data clearly show that fluorine can be used to fine-tune the pKa of a carboxylic acid (or an amine) with surgical precision simply by altering its stereochemical position. This allows for the optimization of a drug's ionization state at physiological pH (≈7.4), which is critical for cell permeability and target engagement.[4]

• Conformational Control: Fluorine substitution can alter the conformational equilibrium of the cyclohexane ring. This can be exploited to lock a molecule into a specific, biologically active conformation, thereby improving potency and selectivity.

• Blocking Metabolic Sites: Replacing a metabolically labile hydrogen atom with a fluorine atom can prevent enzymatic oxidation, increasing the drug's half-life.[4]

• Modulating Lipophilicity: Fluorination generally increases a molecule's lipophilicity, which can enhance its ability to cross cell membranes. However, the specific placement and resulting intramolecular interactions can lead to non-intuitive effects on solubility and permeability.[6]

Conclusion

The electronic influence of fluorine on the reactivity of cyclohexane carboxylic acid is a powerful demonstration of stereoelectronic principles. The acidity of the carboxyl group is not merely a function of the fluorine's presence but is dictated by its precise three-dimensional placement. A combination of through-bond inductive effects, through-space field effects, and subtle, conformation-dependent interactions like hyperconjugation and intramolecular hydrogen bonding governs the final pKa. For drug development professionals, a deep understanding of these principles enables the rational design of molecules with optimized pharmacokinetic and pharmacodynamic profiles. The experimental protocols outlined herein provide a robust framework for validating these effects and guiding the strategic use of fluorine in the creation of next-generation therapeutics.

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Protocols & Analytical Methods

Application Notes and Protocols for Amide Coupling Using (1R)-3,3-difluorocyclohexane-1-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated Scaffolds in Modern Drug Discovery

The introduction of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and the ability to form strong carbon-fluorine bonds, can profoundly influence the metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2][3] The (1R)-3,3-difluorocyclohexane-1-carboxylic acid motif, in particular, offers a conformationally restricted, chiral, and fluorinated building block that is of significant interest in the design of novel therapeutics. Its gem-difluoro group can act as a bioisostere for a carbonyl or other polar functional groups, while the cyclohexane ring provides a defined three-dimensional structure.[1]

The efficient formation of amide bonds is one of the most frequently performed reactions in drug discovery.[4][5][6] This guide provides detailed protocols and expert insights for the successful amide coupling of (1R)-3,3-difluorocyclohexane-1-carboxylic acid with a variety of amine nucleophiles, addressing the specific challenges and considerations that arise from its unique structural and electronic properties.

Understanding the Substrate: Key Considerations for Coupling (1R)-3,3-difluorocyclohexane-1-carboxylic acid

The presence of two electron-withdrawing fluorine atoms on the carbon atom beta to the carboxylic acid in (1R)-3,3-difluorocyclohexane-1-carboxylic acid can influence its reactivity. While the fluorine atoms are not directly attached to the carbonyl group, their inductive effect can slightly increase the acidity of the carboxylic acid proton, but more importantly, they can impact the nucleophilicity of the corresponding carboxylate. This can sometimes lead to sluggish reactions with standard coupling protocols. Therefore, the choice of an appropriate activating agent is crucial for efficient amide bond formation.

Choosing the Right Coupling Reagent: A Comparative Overview

The selection of a suitable coupling reagent is paramount for a successful amide coupling reaction.[5] The choice depends on several factors, including the nature of the amine, the scale of the reaction, and the desired purity of the final product. Here, we discuss three major classes of coupling reagents and their applicability to the target substrate.

Carbodiimide-Based Reagents (EDC, DCC)

Carbodiimides, such as N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) and N,N′-Dicyclohexylcarbodiimide (DCC), are widely used due to their accessibility and cost-effectiveness.[7][8][9] They activate the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[9][10]

• Mechanism of Action: The carboxylic acid adds to the carbodiimide, forming the O-acylisourea intermediate. The amine then attacks this intermediate to form the amide bond and a urea byproduct.[7][10]

• Advantages: Readily available, inexpensive, and effective for a wide range of substrates. EDC is particularly useful as its urea byproduct is water-soluble, simplifying purification.[9][10]

• Considerations: Carbodiimide-mediated couplings can be prone to racemization, especially with chiral carboxylic acids. To mitigate this, an additive such as 1-Hydroxybenzotriazole (HOBt) or ethyl (hydroxyimino)cyanoacetate (OxymaPure) is often included.[10][11] These additives react with the O-acylisourea intermediate to form an activated ester, which is less prone to racemization and reacts cleanly with the amine.[10] For DCC, the dicyclohexylurea (DCU) byproduct is poorly soluble in most organic solvents and can often be removed by filtration.[11]

Uronium/Aminium-Based Reagents (HATU, HBTU)

Uronium and aminium salts, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), are highly efficient coupling reagents, particularly for challenging substrates.[4][12][13]

• Mechanism of Action: These reagents react with the carboxylate to form a highly reactive activated ester (e.g., an OAt-ester with HATU), which then rapidly reacts with the amine.[13]

• Advantages: High coupling efficiency, fast reaction times, and low rates of racemization, especially with HATU which incorporates the superior additive 7-aza-1-hydroxybenzotriazole (HOAt).[12][13]

• Considerations: These reagents are more expensive than carbodiimides. They require a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine, for activation.

Phosphonium-Based Reagents (PyBOP, PyAOP)

Phosphonium salts, such as (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP), are also powerful coupling reagents known for their ability to mediate difficult couplings with minimal side reactions.[5][12]

• Mechanism of Action: Similar to uronium salts, phosphonium reagents activate the carboxylic acid to form a reactive ester intermediate.

• Advantages: Excellent for sterically hindered substrates and for minimizing racemization.[14] They do not react with the free amine, which can be an advantage in certain applications.[5]

• Considerations: Like uronium salts, they are more expensive and require a base for activation.

Data Presentation: Comparison of Common Coupling Reagents

Coupling Reagent System	Additive	Base	Typical Solvent(s)	Typical Reaction Time	Reported Yield Range (%)	Key Advantages	Common Side Reactions
EDC	HOBt or OxymaPure	None or mild base	DCM, DMF, Water	1-12 hours	60-95%	Water-soluble byproduct, cost-effective.[10][15]	Racemization (suppressed by additive), N-acylurea formation.[10]
HATU	(Internal - HOAt)	DIPEA, Collidine	DMF, NMP, DCM	1-4 hours	85-99%	High efficiency, low racemization, fast reactions.[12][13]	Guanidinium byproduct formation from reaction with the amine.
PyBOP	None	DIPEA, Collidine	DMF, DCM	2-8 hours	80-98%	Excellent for hindered substrates, low racemization.[14]	Phosphonamide byproduct formation.

Experimental Protocols

General Workflow for Amide Coupling

The following diagram illustrates a generalized workflow for the amide coupling of (1R)-3,3-difluorocyclohexane-1-carboxylic acid.

Caption: General workflow for amide coupling reactions.

Protocol 1: EDC/HOBt Mediated Amide Coupling

This protocol is a reliable and cost-effective method suitable for a wide range of amines.

Reagents and Materials:

• (1R)-3,3-difluorocyclohexane-1-carboxylic acid

• Amine of choice

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a solution of (1R)-3,3-difluorocyclohexane-1-carboxylic acid (1.0 equiv) in anhydrous DCM or DMF (0.1-0.5 M), add HOBt (1.2 equiv).

• Stir the mixture at room temperature for 10 minutes.

• Add EDC (1.2 equiv) to the solution and stir for another 15-30 minutes to pre-activate the carboxylic acid.

• Add the amine (1.1 equiv) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Reactions are typically complete within 2-12 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate or DCM.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: HATU-Mediated Amide Coupling for Challenging Substrates

This protocol is recommended for sterically hindered or electron-deficient amines where Protocol 1 may be sluggish.

Reagents and Materials:

• (1R)-3,3-difluorocyclohexane-1-carboxylic acid

• Amine of choice

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• 5% aqueous Lithium Chloride (LiCl) (for DMF removal)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a solution of (1R)-3,3-difluorocyclohexane-1-carboxylic acid (1.0 equiv) in anhydrous DMF (0.1-0.5 M), add HATU (1.1 equiv).

• Add DIPEA (2.0 equiv) to the solution and stir the mixture at room temperature for 15-30 minutes to form the activated ester.

• Add the amine (1.2 equiv) to the pre-activated mixture.

• Stir the reaction at room temperature for 1-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 5% aqueous LiCl (3x to remove DMF), saturated aqueous NaHCO₃ (2x), and brine (1x).[15]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Inefficient activation of the carboxylic acid.- Low nucleophilicity of the amine.	- Switch to a more powerful coupling reagent (e.g., from EDC/HOBt to HATU).[14]- Increase the reaction temperature or use microwave heating.[14]- Ensure all reagents and solvents are anhydrous.
Formation of Side Products	- Racemization of the carboxylic acid.- Side reactions of the coupling reagent.	- Use a racemization-suppressing additive like HOBt or HOAt.[11][13]- For uronium/aminium reagents, add the amine shortly after the activation period to minimize side reactions with the coupling reagent.
Difficulty in Purification	- Unreacted starting materials.- Byproducts from the coupling reagent.	- Drive the reaction to completion by using a slight excess of one reagent.- Choose a coupling reagent that generates water-soluble byproducts (e.g., EDC) to simplify workup.[14]- For DCC, the urea byproduct can often be removed by filtration.[11][14]

Visualizing the Mechanism: Carbodiimide Coupling

The following diagram illustrates the key steps in a carbodiimide-mediated amide coupling reaction in the presence of HOBt.

Caption: Mechanism of EDC/HOBt mediated amide coupling.

Conclusion

The amide coupling of (1R)-3,3-difluorocyclohexane-1-carboxylic acid is a readily achievable transformation with the appropriate choice of reagents and reaction conditions. For routine couplings, EDC in combination with HOBt or OxymaPure offers a robust and economical solution. For more challenging substrates, such as sterically hindered or electron-poor amines, the use of more potent reagents like HATU is recommended to ensure high yields and purity. By understanding the principles outlined in this guide, researchers can confidently and efficiently incorporate this valuable fluorinated building block into their synthetic workflows.

References

• Organic Chemistry Tutor. Carbodiimide-Mediated Coupling. Available from: [Link]

• AAPPTEC. Carbodiimides and Additives. (2021). Available from: [Link]

• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. (2025). Available from: [Link]

• Chemical Communications (RSC Publishing). Deoxyfluorinated amidation and esterification of carboxylic acid by pyridinesulfonyl fluoride. (2024). Available from: [Link]

• PMC. Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP). (2021). Available from: [Link]

• Bioconjugate Chemistry. Mechanism of Amide Formation by Carbodiimide for Bioconjugation in Aqueous Media. Available from: [Link]

• PMC. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Available from: [Link]

• AAPPTEC. Coupling Reagents. Available from: [Link]

• ACS Publications. Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP) | Organic Letters. (2021). Available from: [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Available from: [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. (2015). Available from: [Link]

• ACS Publications. Room-Temperature Decarboxylative Amination of Electron-Deficient (Hetero)Aromatic Carboxylic Acids | Organic Letters. (2026). Available from: [Link]

• ResearchGate. (PDF) Amide bond formation using amino acid fluorides. (2026). Available from: [Link]

• Growing Science. Process optimization for acid-amine coupling: a catalytic approach. (2022). Available from: [Link]

• PubMed. Design, Synthesis, and Mechanistic Studies of (R)-3-Amino-5,5-difluorocyclohex-1-ene-1-carboxylic Acid as an Inactivator of Human Ornithine Aminotransferase. (2024). Available from: [Link]

• Loyola University. Design, Synthesis, and Mechanistic Studies of (R)-3-Amino-5,5-difluorocyclohex-1-ene-1-carboxylic Acid as an Inactivator of Human Ornithine Aminotransferase. (2024). Available from: [Link]

• ChemRxiv. 3,3-Difluorooxetane – a Versatile Functional Group for Bioisosteric Replacements in Drug Discovery. Available from: [Link]

• Semantic Scholar. Review Article Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. (2022). Available from: [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. drughunter.com [drughunter.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hepatochem.com [hepatochem.com]
• 6. growingscience.com [growingscience.com]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 9. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 10. peptide.com [peptide.com]
• 11. peptide.com [peptide.com]
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• 13. Peptide Coupling Reagents Guide [sigmaaldrich.com]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Incorporating (1R)-3,3-Difluorocyclohexane-1-Carboxylic Acid into Peptide Scaffolds

Executive Summary & Mechanistic Rationale

The incorporation of non-natural, fluorinated building blocks into peptide scaffolds is a cornerstone of modern medicinal chemistry, aimed at overcoming the poor pharmacokinetic (PK) properties inherent to native peptides. Specifically, (1R)-3,3-difluorocyclohexane-1-carboxylic acid [1] has emerged as a privileged bioisostere for phenyl and unfluorinated cyclohexyl rings.

The Causality of Fluorination: Replacing a standard aliphatic or aromatic ring with a 3,3-difluorocyclohexyl moiety is not merely a structural swap; it fundamentally alters the molecule's biophysical behavior. The geminal difluoro substitution at the 3-position exerts a strong stereoelectronic "gauche effect." This effect biases the flexible cyclohexane ring into a highly specific, rigid chair conformation. By pre-organizing the molecule, the entropic penalty typically incurred upon binding to target proteins—such as the S2 pocket of the SARS-CoV-2 Main Protease (Mpro)—is drastically reduced, thereby enhancing binding affinity [2]. Furthermore, the strong, highly polarized C-F bonds sterically and electronically shield the ring from Cytochrome P450 (CYP450)-mediated hydroxylation, dramatically increasing the metabolic half-life of the resulting peptide drug candidate.

Physicochemical Profiling

Before executing the coupling protocols, it is critical to understand how this building block alters the peptide's physicochemical landscape. The electron-withdrawing nature of the fluorine atoms slightly lowers the pKa of the carboxylic acid compared to its unfluorinated counterpart [3], while simultaneously optimizing lipophilicity for membrane permeability without inducing extreme hydrophobicity.

Table 1: Comparative Physicochemical Properties of N-Terminal Capping Groups

Property	Benzoic Acid	Cyclohexanecarboxylic Acid	(1R)-3,3-Difluorocyclohexane-1-carboxylic Acid
Ring Type	Aromatic (Planar)	Aliphatic (Flexible Chair)	Aliphatic (Biased Chair)
pKa (approx.)	4.2	4.9	4.7
Computed LogP	1.87	1.77	1.60
CYP450 Liability	High (Oxidation)	High (Hydroxylation)	Low (Shielded/Deactivated)
Steric Bulk	Low (Flat)	High	Very High (Gauche effect expansion)

Experimental Workflows

The solid-phase peptide synthesis (SPPS) workflow requires specific adaptations to accommodate the steric bulk and unique electronic properties of the difluorinated cyclohexane ring.

SPPS workflow for incorporating (1R)-3,3-difluorocyclohexane-1-carboxylic acid into peptides.

Protocol 1: Standard On-Resin Coupling (Primary Amines)

Mechanistic Rationale for Reagent Selection: For coupling to standard primary amines at the N-terminus, N,N'-Diisopropylcarbodiimide (DIC) and Ethyl cyanohydroxyiminoacetate (Oxyma Pure) are the optimal reagent pair. Unlike uronium salts (e.g., HATU or HBTU), which can cause irreversible guanidinylation of the free amine if pre-activation is sluggish, DIC/Oxyma ensures rapid formation of the active ester without capping the peptide chain. Crucially, Oxyma strongly suppresses the racemization of the sensitive (1R) stereocenter via the formation of a highly stable oxime intermediate.

Self-Validating Methodology:

• Resin Preparation: Swell 0.1 mmol of the Fmoc-deprotected peptide-resin in Dimethylformamide (DMF) for 15 minutes.

• Pre-activation: In a separate vial, dissolve 0.3 mmol (3 eq) of (1R)-3,3-difluorocyclohexane-1-carboxylic acid and 0.3 mmol (3 eq) of Oxyma Pure in 2 mL of DMF. Add 0.3 mmol (3 eq) of DIC. Stir for 3 minutes at room temperature to form the active ester.

• Coupling: Add the pre-activated mixture to the resin. Agitate at room temperature for 1.5 hours.

• Validation (Kaiser Test): Remove a few resin beads, wash with Ethanol, and apply the Ninhydrin (Kaiser) test. A yellow/colorless bead indicates complete consumption of primary amines (successful coupling). A blue bead indicates incomplete coupling, triggering a mandatory double-couple step.

• Validation (Micro-cleavage): Transfer ~2 mg of resin to a microcentrifuge tube. Treat with 100 µL of TFA/TIPS/H2O (95:2.5:2.5) for 30 minutes. Evaporate, reconstitute in Acetonitrile/Water, and analyze via LC-MS to confirm the addition of the difluorocyclohexyl mass (+146.05 Da net addition).

Protocol 2: Acyl Fluoride Activation for Hindered Amines

Mechanistic Rationale for Reagent Selection: When the peptide scaffold contains sterically hindered secondary amines (e.g., N-methyl amino acids or Proline), the bulky 3,3-difluorocyclohexyl group prevents standard DIC/Oxyma coupling. In these challenging scenarios, converting the carboxylic acid to an acyl fluoride using Diethylaminosulfur trifluoride (DAST) or sulfur(IV) fluorides is required [4]. Acyl fluorides are exceptionally small and highly electrophilic, allowing them to overcome extreme steric clashes. Unlike acyl chlorides, they are remarkably stable to moisture and do not promote oxazolone-driven epimerization.

Self-Validating Methodology:

• Acyl Fluoride Generation: Dissolve 0.3 mmol of (1R)-3,3-difluorocyclohexane-1-carboxylic acid in 2 mL of anhydrous Dichloromethane (DCM). Add 0.3 mmol of DAST and 0.6 mmol of N,N-Diisopropylethylamine (DIPEA). Stir for 15 minutes at room temperature.

• Coupling: Wash the resin-bound secondary amine with anhydrous DCM. Add the acyl fluoride solution directly to the resin. Agitate for 2 hours.

• Validation (Chloranil Test): Remove a few beads and perform a Chloranil test (specific for secondary amines). A colorless bead indicates complete coupling, whereas a blue/green bead indicates unreacted secondary amine.

• Wash & Cleave: Wash the resin thoroughly with DCM and DMF to remove sulfite by-products before proceeding to global cleavage.

Pharmacological Impact & Pathway Context

The ultimate goal of incorporating this non-natural building block is to optimize the in vivo performance of the peptide. The diagram below illustrates the logical flow from structural modification to pharmacological enhancement.

Pharmacological impact of 3,3-difluorocyclohexyl substitution on peptide drug candidates.

References

• PubChem. "(1R)-3,3-difluorocyclohexane-1-carboxylic acid (CID 96224697)". National Center for Biotechnology Information. Available at:[Link]

• Zhao, Y., et al. "A new generation Mpro inhibitor with potent activity against SARS-CoV-2 Omicron variants". Cell Research / PubMed (NIH). Available at:[Link]

• Xing, L., et al. "Using Atomic Charges to Describe the pKa of Carboxylic Acids". Journal of Chemical Information and Modeling (ACS Publications). Available at:[Link]

• Deiss, F., et al. "Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt". Nature Communications / PubMed Central (NIH). Available at:[Link]

Using (1R)-3,3-difluorocyclohexane-1-carboxylic acid in fragment-based drug discovery

Application Note & Protocol: Leveraging (1R)-3,3-difluorocyclohexane-1-carboxylic acid in 19F NMR-Guided Fragment-Based Drug Discovery

Executive Summary

Fragment-Based Drug Discovery (FBDD) has revolutionized the identification of novel lead compounds by screening low-molecular-weight libraries to efficiently sample chemical space. However, the historical reliance on flat, sp2-hybridized aromatic fragments has led to challenges in downstream optimization, prompting a strategic shift toward Fsp3-rich (three-dimensional) fragments.

As a Senior Application Scientist, I present this comprehensive guide on utilizing (1R)-3,3-difluorocyclohexane-1-carboxylic acid —a highly versatile, fluorinated, Fsp3-rich fragment. By integrating a gem-difluoro motif with a chiral cyclohexane core and a carboxylic acid pharmacophore, this molecule serves as an ideal starting point for 19F NMR-based screening campaigns. This application note details the physicochemical rationale, self-validating screening protocols, and elaboration strategies required to successfully deploy this fragment in your drug discovery pipeline.

The Strategic Rationale: Why (1R)-3,3-difluorocyclohexane-1-carboxylic acid?

Successful FBDD requires fragments that are highly soluble, structurally efficient, and easily detectable despite weak (micromolar to millimolar) binding affinities. The structural features of (1R)-3,3-difluorocyclohexane-1-carboxylic acid provide a synergistic solution to these challenges:

• The 19F NMR Reporter: Fluorine-19 is a spin-½ nucleus with 100% natural abundance and a gyromagnetic ratio second only to 1H. Because fluorine is virtually absent in biological macromolecules, 19F NMR provides a background-free spectrum. Furthermore, the chemical shift of 19F is hyper-responsive to its local electronic environment, spanning over 200 ppm[1]. The gem-difluoro group in this fragment yields a distinct, highly sensitive NMR signal that acts as a beacon during ligand-protein binding events.

• Escape from Flatland (High Fsp3): With an Fsp3 fraction of 0.86, the cyclohexane ring projects substituents into three-dimensional space. This allows the fragment to access complex, deep binding pockets that flat aromatic rings cannot reach, closely mimicking the architectures of natural products[2].

• Stereochemical Trajectory: The enantiopure (1R) stereocenter ensures that once the fragment binds, the vectors for subsequent chemical elaboration (fragment growing) are spatially predictable. Using a racemate would convolute Structure-Activity Relationship (SAR) deconvolution.

• Pharmacophore Anchoring: The carboxylic acid moiety is a privileged pharmacophore. The inductive electron-withdrawing effect of the gem-difluoro group lowers the pKa of the acid, ensuring it is fully ionized at physiological pH. This facilitates strong, directional salt-bridge interactions with basic residues (e.g., Arginine, Lysine) or metal ions within the target's active site.

Table 1: Physicochemical Profile & FBDD Causality

Property	Value	Causality / FBDD Relevance
Molecular Weight	164.15 g/mol	Strictly adheres to the "Rule of Three" (Ro3), allowing maximal ligand efficiency (LE).
Fsp3 Fraction	0.86	High 3D character; avoids "flatland," providing distinct, non-planar growth vectors.
LogP (Estimated)	~1.6	Optimal lipophilicity for aqueous solubility during high-concentration NMR screening.
Pharmacophore	Carboxylic Acid	Acts as a primary anchor to polar/basic sub-pockets or catalytic metal centers.
Stereochemistry	(1R) Enantiopure	Enables predictable, unidirectional spatial trajectories during fragment elaboration.

Workflow Overview: 19F NMR-Guided FBDD

To maximize throughput and minimize false positives, we employ a self-validating workflow. Fragments are pooled into "cocktails" and screened via ligand-observed 19F NMR. Hits are subsequently validated using orthogonal biophysical techniques before entering the synthetic elaboration phase.

Strategic workflow for 19F NMR-guided fragment-based drug discovery (FBDD).

Experimental Protocols

Protocol A: Fragment Cocktail Design and Preparation

Causality: Screening fragments individually is a bottleneck. Because 19F NMR has a massive chemical shift dispersion, we can pool 10–20 fragments into a single "cocktail" without signal overlap[3]. If a signal changes during the assay, the specific chemical shift immediately identifies the active fragment without the need for deconvolution.

Step-by-Step Methodology:

• Stock Preparation: Dissolve (1R)-3,3-difluorocyclohexane-1-carboxylic acid and other library fragments in 100% DMSO-d6 to a concentration of 100 mM.

• Cocktail Formulation: Select 8–12 fragments ensuring that their 19F NMR chemical shifts are separated by at least Δδ > 0.05 ppm.

• Buffer Exchange: Prepare the NMR screening buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.4, 10% D2O for lock).

• Reference Addition: Add a fluorinated internal standard that does not bind proteins (e.g., Trifluoroacetic acid (TFA) or Potassium Fluoride (KF) at 50 µM) to calibrate chemical shifts and normalize intensities[4].

• Final Dilution: Dilute the cocktail into the screening buffer so that the final concentration of each fragment is 100 µM, keeping the final DMSO concentration ≤ 2% (v/v) to prevent protein denaturation.

Protocol B: Primary Screening via Ligand-Observed 19F CPMG NMR

Causality: Fragments bind weakly, meaning they are in fast exchange between the free and bound states. Large protein targets tumble slowly in solution, resulting in rapid transverse relaxation (a very short T2​ relaxation time). Conversely, small free fragments tumble rapidly (long T2​ ). When a fragment binds the protein, it temporarily adopts the protein's slow tumbling rate. By applying a Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence, we apply a " T2​ filter" that intentionally dephases signals with short T2​ times. Therefore, a binding event is directly observed as a severe reduction in the fragment's 19F NMR signal intensity[5].

Mechanism of T2-filtered (CPMG) 19F NMR for detecting fragment-protein binding events.

Step-by-Step Methodology:

• Reference Spectrum (Control): Acquire a 1D 19F CPMG NMR spectrum of the fragment cocktail (100 µM) in the absence of the target protein. Use a CPMG relaxation delay ( Trelax​ ) of 200–400 ms.

• Protein Addition: Add the target protein to the NMR tube to achieve a final protein concentration of 10–20 µM (maintaining a ligand:protein ratio of 10:1 to 5:1).

• Assay Spectrum: Acquire the 1D 19F CPMG NMR spectrum using the exact same parameters.

• Data Analysis: Overlay the control and assay spectra. Calculate the percentage of signal attenuation for the gem-difluoro peak of (1R)-3,3-difluorocyclohexane-1-carboxylic acid.

  • Validation Metric: A signal reduction of ≥ 20% (relative to the internal TFA/KF standard) constitutes a primary hit.

Protocol C: Hit Validation and Fragment Elaboration

Causality: 19F NMR confirms that the fragment binds, but not how it binds. Orthogonal validation via X-ray crystallography or 1H-15N HSQC (protein-observed NMR) is required to map the binding epitope. Once the pose is known, the carboxylic acid serves as a highly reactive synthetic handle for elaboration.

Step-by-Step Methodology (Elaboration via Amide Coupling):

• Structural Mapping: Soak the target protein crystals with 5–10 mM of (1R)-3,3-difluorocyclohexane-1-carboxylic acid. Solve the structure to identify the trajectory of the carboxylic acid vector.

• Synthetic Activation: In a reaction vial, dissolve the fragment (1 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (2.5 eq) to activate the carboxylic acid. Stir for 15 minutes at room temperature.

• Vector Growing: Based on the crystal structure, select a library of primary or secondary amines designed to reach adjacent sub-pockets. Add the amine (1.2 eq) to the activated fragment.

• Purification & Re-testing: Purify the resulting amide via preparative HPLC. Re-test the elaborated lead using Surface Plasmon Resonance (SPR) to quantify the improvement in KD​ (dissociation constant).

Conclusion

The integration of (1R)-3,3-difluorocyclohexane-1-carboxylic acid into FBDD campaigns exemplifies the modern shift toward three-dimensional, high-quality chemical matter. By utilizing the gem-difluoro motif as a highly sensitive 19F NMR reporter and the carboxylic acid as a robust synthetic anchor, researchers can rapidly identify, validate, and evolve weak binders into potent, structurally complex lead therapeutics.

References

• Applications of 19F-NMR in Fragment-Based Drug Discovery National Library of Medicine (PMC)[Link]

• 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery National Library of Medicine (PMC)[Link]

• The 3F Library: Fluorinated Fsp3-Rich Fragments for Expeditious 19F NMR Based Screening PubMed (NIH) [Link]

• A beginner's guide to 19F NMR and its role in drug screening Canadian Science Publishing[Link]

• Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening ACS Omega[Link]

Sources

• 1. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The 3F Library: Fluorinated Fsp3 -Rich Fragments for Expeditious 19 F NMR Based Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lifechemicals.com [lifechemicals.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]

Application Note: Chemoselective Reduction of (1R)-3,3-Difluorocyclohexane-1-carboxylic Acid to ((1R)-3,3-Difluorocyclohexyl)methanol

Document Type: Technical Application Note & Standard Operating Procedure (SOP) Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Introduction & Strategic Rationale

The incorporation of fluorine into aliphatic ring systems is a cornerstone strategy in modern drug discovery. The gem-difluoro moiety, in particular, dramatically alters the lipophilicity, metabolic stability, and conformational bias of cyclohexane rings. The compound ((1R)-3,3-difluorocyclohexyl)methanol serves as a critical chiral building block in the synthesis of advanced active pharmaceutical ingredients (APIs), including IL-17A modulators[1] and orexin receptor agonists[2].

Converting (1R)-3,3-difluorocyclohexane-1-carboxylic acid to its corresponding primary alcohol requires a highly chemoselective reduction strategy. The presence of the electron-withdrawing gem-difluoro group and the sensitive (1R) stereocenter at the alpha position demands a reagent that operates under mild conditions to prevent defluorination or epimerization.

Mechanistic Insights & Reagent Selection

While Lithium Aluminum Hydride (LiAlH 4​ ) is a traditional reagent for reducing carboxylic acids, its strong basicity and nucleophilicity pose risks for functionalized substrates[3]. The formation of highly basic intermediates can trigger E1cB-type defluorination or epimerization of the C1 chiral center.

Borane-Tetrahydrofuran (BH 3​ ·THF) is the optimal reagent for this transformation. Unlike borohydrides, borane is a neutral, electrophilic Lewis acid. Its reactivity is driven by the empty p-orbital on the boron atom, which actively seeks electron-rich centers[4].

The Causality of Borane Chemoselectivity:

• Lewis Acid-Base Coordination: Borane selectively coordinates to the electron-rich carbonyl oxygen of the carboxylic acid[4].

• Protonolysis & Gas Evolution: An immediate acid-base reaction occurs between the hydride and the acidic carboxylic proton, evolving hydrogen gas (H 2​ ) and forming a triacyloxyborane intermediate[3].

• Intramolecular Hydride Transfer: The activated intermediate undergoes rapid reduction to an aldehyde, which is instantaneously reduced further to a borate network[5].

• Hydrolytic Cleavage: Quenching with methanol or aqueous acid cleaves the boron-oxygen bonds, liberating the primary alcohol[6].

Chemoselective reduction mechanism of carboxylic acid via borane coordination.

Reaction Optimization & Quantitative Data

To ensure maximum yield and stereochemical fidelity, the stoichiometric ratios and reagent choices must be strictly controlled. Borane is preferred over alternative hydrides due to its superior functional group tolerance.

Table 1: Reagent Selection Profile

Reducing Agent	Chemoselectivity	Risk of Epimerization	Typical Yield	Recommendation
BH 3​ ·THF (1.0 M)	Excellent (Targets COOH)	Very Low	>90%	Optimal - Mild, preserves C1 stereocenter.
LiAlH 4​	Poor (Reduces all)	Moderate	70-80%	Avoid - Harsh basicity risks side reactions.
NaBH 4​ / I 2​	Good (In situ BH 3​ )	Low	80-85%	Alternative - Useful for large-scale if BH 3​ is unavailable.

Table 2: Standard Stoichiometry for 10 mmol Scale

Component	MW ( g/mol )	Equivalents	Amount	Role
(1R)-3,3-Difluorocyclohexane-1-carboxylic acid	164.15	1.0	1.64 g	Starting Material
BH 3​ ·THF (1.0 M in THF)	85.94	2.0 - 2.5	20.0 mL	Reducing Agent
Anhydrous THF	72.11	-	15.0 mL	Solvent
Methanol	32.04	Excess	10.0 mL	Quenching Agent

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Each critical phase includes observable markers to confirm the reaction is proceeding as mechanistically predicted.

Step-by-step experimental workflow for the borane-mediated reduction process.

Step-by-Step Methodology

Step 1: System Preparation & Dissolution

• Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, rubber septum, and a nitrogen inlet.

• Charge the flask with (1R)-3,3-difluorocyclohexane-1-carboxylic acid (1.64 g, 10 mmol) and anhydrous THF (15 mL).

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Causality: Cooling prevents thermal runaway during the highly exothermic initial protonolysis step.

Step 2: Borane Addition

• Using a dry syringe, add BH 3​ ·THF (1.0 M, 20 mL, 20 mmol) dropwise over 15–20 minutes.

• Self-Validation Check: You must observe controlled effervescence (H 2​ gas evolution). If no bubbling occurs, the borane titer has degraded, or the substrate is heavily hydrated. The cessation of initial vigorous bubbling indicates the complete formation of the triacyloxyborane intermediate[4].

Step 3: Reduction Phase

• Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C).

• Stir under a continuous nitrogen atmosphere for 12–16 hours.

• Causality: The conversion of the intermediate borate network to the fully reduced alkoxide requires extended time at room temperature.

Step 4: In-Process Control (IPC)

• Withdraw a 50 µL aliquot, quench with 100 µL MeOH, and analyze via TLC (Hexanes/EtOAc 7:3) or GC-MS.

• Self-Validation Check: The starting material (broad streak, low Rf) should be completely consumed, replaced by a single distinct spot (higher Rf) corresponding to the alcohol.

Step 5: Quenching

• Re-cool the flask to 0 °C.

• CAUTION: Slowly add Methanol (10 mL) dropwise.

• Self-Validation Check: Immediate, vigorous bubbling will occur as unreacted BH 3​ is destroyed to form trimethyl borate and H 2​ gas[6]. Continue addition until all bubbling completely ceases.

Step 6: Workup & Extraction

• Concentrate the mixture under reduced pressure to remove THF and methanol.

• Dilute the resulting residue with Ethyl Acetate (30 mL) and wash sequentially with 1M HCl (15 mL), saturated aqueous NaHCO 3​ (15 mL), and Brine (15 mL).

• Causality: The acidic wash breaks down any residual boron-alkoxide complexes, ensuring the free alcohol is partitioned into the organic layer.

Step 7: Isolation

• Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

• Purify via flash column chromatography (Silica gel, gradient elution 10% to 30% EtOAc in Hexanes) to afford ((1R)-3,3-difluorocyclohexyl)methanol as a clear, colorless oil.

Analytical Characterization Standards

To confirm the structural integrity and stereochemical purity of the synthesized ((1R)-3,3-difluorocyclohexyl)methanol, the following analytical benchmarks should be met:

• 19 F-NMR (376 MHz, CDCl 3​ ): Two distinct multiplet signals (AB system characteristic of gem-difluoro groups in a rigid chair conformation) around -90 to -110 ppm. Absence of upstream signals confirms no defluorination occurred.

• 1 H-NMR (400 MHz, CDCl 3​ ): Look for the diagnostic doublet at ~3.50 ppm corresponding to the -CH 2​ OH protons, which confirms the successful reduction of the carbonyl group.

• Chiral HPLC/GC: Essential to verify that the enantiomeric excess (ee) of the (1R) stereocenter remains >99%, validating that the mild borane conditions successfully prevented epimerization.

Sources

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• 5. Reduction of Carboxylic Acids and Their Derivatives - Chemistry Steps [chemistrysteps.com]
• 6. Borane Reagents [organic-chemistry.org]

Curtius rearrangement protocols for (1R)-3,3-difluorocyclohexane-1-carboxylic acid

Application Notes & Protocols

Topic: Curtius Rearrangement Protocols for the Synthesis of Chiral Amines from (1R)-3,3-Difluorocyclohexane-1-carboxylic Acid

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic Access to Fluorinated Chiral Amines

The introduction of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and lipophilicity. The 3,3-difluorocyclohexyl moiety is a particularly valuable scaffold, and accessing the corresponding chiral amine is crucial for building novel pharmacophores. The Curtius rearrangement offers a robust and stereospecific method for converting a carboxylic acid into a primary amine with one less carbon atom.[1][2] Discovered by Theodor Curtius in 1885, this reaction proceeds through the thermal decomposition of an acyl azide to an isocyanate, which can then be trapped by various nucleophiles.[3][4]

A key advantage of the Curtius rearrangement is the complete retention of stereochemistry at the migrating carbon center, making it ideal for converting enantiopure carboxylic acids, such as (1R)-3,3-difluorocyclohexane-1-carboxylic acid, into their corresponding chiral amines without racemization.[5][6][7] This application note provides a detailed mechanistic overview and presents two field-proven protocols for this transformation, focusing on the widely used diphenylphosphoryl azide (DPPA) one-pot method and the traditional two-step acyl chloride approach.

The Reaction Mechanism: A Concerted, Stereoretentive Pathway

The Curtius rearrangement is a concerted process, avoiding the formation of a discrete, high-energy nitrene intermediate.[3][6] This concerted mechanism is responsible for the reaction's high fidelity in preserving the stereochemical integrity of the migrating group.

The process can be broken down into three key stages:

• Acyl Azide Formation: The carboxylic acid is first converted into a reactive acyl azide intermediate. This can be achieved through various methods, which are detailed in the protocols below.

• Rearrangement: Upon thermal or photochemical activation, the acyl azide undergoes a concerted rearrangement. The C-C bond between the carbonyl carbon and the chiral center breaks as the alkyl group migrates to the adjacent nitrogen atom, simultaneously expelling a molecule of dinitrogen gas (N₂).[4]

• Isocyanate Trapping: The resulting isocyanate is a highly reactive electrophile. It is not typically isolated but is trapped in situ by a nucleophile present in the reaction mixture. The choice of nucleophile determines the final product, providing significant synthetic flexibility.[3][8]

  • Alcohols (e.g., tert-butanol, benzyl alcohol): React with the isocyanate to form stable, protected carbamates (Boc- or Cbz-amines), which are exceptionally useful intermediates in multi-step synthesis.[3][7]

  • Water: Reacts to form an unstable carbamic acid, which spontaneously decarboxylates to yield the primary amine.[4][9]

  • Amines: React to form urea derivatives.[8][10]

Figure 1: General mechanism of the Curtius rearrangement.

Comparative Overview of Protocols

Two primary methods are presented for the Curtius rearrangement of (1R)-3,3-difluorocyclohexane-1-carboxylic acid. The choice between them often depends on substrate compatibility, scale, and safety considerations. The one-pot DPPA method is generally favored for its operational simplicity and milder conditions.[7][10]

Parameter	Protocol A: One-Pot DPPA Method	Protocol B: Two-Step Acyl Chloride Method
Starting Material	Carboxylic Acid	Carboxylic Acid
Azide Source	Diphenylphosphoryl Azide (DPPA)	Sodium Azide (NaN₃)
Key Intermediate	Acyl phosphate (transient)	Acyl Chloride (isolated)
Number of Steps	One-pot	Two steps
Typical Solvents	Toluene, THF, tert-Butanol	Toluene, Acetone, Dichloromethane
Temperature	80-110 °C	60-100 °C (rearrangement step)
Advantages	Milder, operationally simple, avoids isolation of potentially explosive acyl azide.[7][11]	Cost-effective reagents (SOCl₂, NaN₃), well-established.[9]
Disadvantages	DPPA is more expensive; phosphorus byproducts can complicate purification.[12]	Requires handling of thionyl chloride and isolation of acyl azide; NaN₃ is highly toxic.[13][14]

Detailed Experimental Protocols

Safety First: Handling Azide Reagents

Extreme caution is mandatory when working with azide compounds.

• Toxicity: Sodium azide (NaN₃) and its conjugate acid, hydrazoic acid (HN₃), are highly toxic and can be fatal if inhaled, ingested, or absorbed through the skin.[14][15] DPPA is also toxic. All manipulations must be performed in a certified chemical fume hood.[13][16]

• Explosion Hazard: Sodium azide can form highly shock-sensitive and explosive heavy metal azides with metals like copper, lead, silver, and zinc.[14][17] Never use metal spatulas to handle solid sodium azide , and avoid contact with metal pipes or equipment.[16]

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical splash goggles, and double-layered nitrile gloves.[16][18] A blast shield is strongly recommended during the reaction.[13]

• Quenching: Never quench azide-containing reactions with acid, as this will generate highly toxic and explosive hydrazoic acid gas.

Protocol A: One-Pot Synthesis of tert-butyl ((1R)-3,3-difluorocyclohexyl)carbamate using DPPA

This protocol leverages the stability and reactivity of diphenylphosphoryl azide (DPPA) to convert the carboxylic acid directly into the corresponding Boc-protected amine in a single, heated pot.[5][7] The trapping nucleophile, tert-butanol, can also serve as the solvent.

Figure 2: Workflow for the one-pot DPPA Curtius rearrangement.

Materials:

• (1R)-3,3-difluorocyclohexane-1-carboxylic acid (1.0 eq)

• Diphenylphosphoryl azide (DPPA) (1.1 eq)[19]

• Triethylamine (Et₃N) (1.2 eq)

• tert-Butanol (3.0 eq)

• Anhydrous Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser under an inert atmosphere (N₂ or Ar), add (1R)-3,3-difluorocyclohexane-1-carboxylic acid (1.0 eq).

• Add anhydrous toluene (approx. 0.2 M concentration relative to the acid).

• Add triethylamine (1.2 eq) followed by tert-butanol (3.0 eq).

• With vigorous stirring, add diphenylphosphoryl azide (1.1 eq) dropwise at room temperature. Note: Some initial gas evolution may be observed.

• Slowly heat the reaction mixture to 85-90 °C. Vigorous evolution of N₂ gas will occur. Maintain this temperature.

• Monitor the reaction by TLC or LC-MS until the starting carboxylic acid is fully consumed (typically 4-12 hours).

• Once complete, cool the reaction to room temperature.

• Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography to afford the title product.

Protocol B: Two-Step Synthesis of benzyl ((1R)-3,3-difluorocyclohexyl)carbamate via Acyl Chloride

This classic approach involves activating the carboxylic acid with thionyl chloride, followed by conversion to the acyl azide with sodium azide, and subsequent thermal rearrangement in the presence of a trapping agent like benzyl alcohol.[6][13]

Figure 3: Workflow for the two-step Curtius rearrangement via an acyl chloride.

Materials:

• (1R)-3,3-difluorocyclohexane-1-carboxylic acid (1.0 eq)

• Thionyl chloride (SOCl₂) or Oxalyl Chloride (1.5 eq)

• N,N-Dimethylformamide (DMF) (catalytic)

• Sodium azide (NaN₃) (1.5 eq)[14]

• Benzyl alcohol (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Toluene or Acetone

• Ethyl acetate, Water, Brine, Na₂SO₄

Procedure:

Part 1: Acyl Chloride Formation

• In a flame-dried flask under an inert atmosphere, dissolve (1R)-3,3-difluorocyclohexane-1-carboxylic acid (1.0 eq) in anhydrous DCM.

• Add a catalytic drop of DMF.

• Cool the solution to 0 °C and add thionyl chloride (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Remove the solvent and excess thionyl chloride under reduced pressure. The crude acyl chloride is typically used immediately in the next step without further purification.

Part 2: Curtius Rearrangement 6. Caution! Perform in a fume hood behind a blast shield. Dissolve the crude acyl chloride in anhydrous toluene. 7. In a separate flask, dissolve sodium azide (1.5 eq) in a minimal amount of water. 8. Cool the acyl chloride solution to 0 °C and add the aqueous NaN₃ solution dropwise with vigorous stirring. 9. Stir the biphasic mixture at 0 °C for 1 hour. The acyl azide is formed in the organic layer. 10. Add benzyl alcohol (1.2 eq) to the reaction mixture. 11. Slowly heat the mixture to reflux (80-100 °C). N₂ gas will evolve. Continue heating until gas evolution ceases (typically 2-6 hours). 12. Cool the reaction to room temperature. Carefully filter the mixture to remove inorganic salts, and wash the solids with ethyl acetate. 13. Concentrate the filtrate. Redissolve the residue in ethyl acetate, wash with water and brine, dry over Na₂SO₄, and concentrate. 14. Purify by flash column chromatography to yield the Cbz-protected amine.

Troubleshooting and Optimization

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete acyl azide formation.	Ensure reagents are pure and anhydrous. For Protocol B, ensure complete conversion to the acyl chloride.[20]
Inefficient isocyanate trapping.	The presence of trace water can lead to the formation of a primary amine, which then reacts with the isocyanate to form a symmetric urea byproduct. Ensure all reagents and solvents are rigorously dry.[20]
Reaction Stalls	Insufficient temperature for rearrangement.	The thermal decomposition is temperature-dependent. Cautiously increase the temperature by 5-10 °C and continue to monitor.[20]
Formation of Urea Byproduct	Isocyanate reacts with the product amine.	This is common if water is used as the nucleophile or if the reaction is not anhydrous. When targeting a carbamate, ensure the alcohol is present in sufficient excess before heating.[20]

Conclusion

The Curtius rearrangement is a powerful and reliable tool for the stereospecific synthesis of (1R)-3,3-difluorocyclohexylamine derivatives from the corresponding carboxylic acid. The one-pot DPPA protocol offers significant advantages in terms of operational simplicity and safety, making it a preferred method in many drug discovery settings. The traditional two-step method remains a viable, cost-effective alternative. By carefully selecting the trapping nucleophile, researchers can readily access either protected amine intermediates (Boc- or Cbz-amines) or the free primary amine, opening a direct route to a diverse range of valuable fluorinated building blocks for pharmaceutical development.

References

• Wikipedia. Curtius rearrangement. [Link]

• Praveen, C. (2020). The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. PMC. [Link]

• Praveen, C. (2020). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. PMC. [Link]

• Organic Chemistry Portal. Curtius Rearrangement. [Link]

• Allen, T. (2025). Curtius Rearrangement | Mechanism, Reactions, Variations & Applications. [Link]

• Chem-Station. (2014). Curtius Rearrangement. [Link]

• Lebel, H., & Leogane, O. (2006). Curtius Rearrangement of Aromatic Carboxylic Acids to Access Protected Anilines and Aromatic Ureas. Organic Letters. [Link]

• ResearchGate. (2025). Reliable Protocol for the Large Scale Synthesis of Diphenylphosphoryl Azide (DPPA) | Request PDF. [Link]

• Organic Syntheses Procedure. Notes. [Link]

• Almac. (2020). Tandem Continuous Flow Curtius Rearrangement and Subsequent Enzyme-Mediated Impurity Tagging. [Link]

• The Paton Group. Curtius Rearrangement - Common Conditions. [Link]

• ResearchGate. (2025). Trapping of Isocyanates with Benzotriazole in situ - Preparation of Carbamoyl Benzotriazoles as an Isocyanate Alternative via Curtius Rearrangement | Request PDF. [Link]

• Chemistry LibreTexts. (2024). 24.6: Synthesis of Amines. [Link]

• ResearchGate. Products from Curtius rearrangements and trapping of the corresponding isocyanates. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: A-L. In Laboratory Chemical Safety Summary: Sodium Azide.

• Master Organic Chemistry. (2017). The Hofmann and Curtius Rearrangements. [Link]

• UTHSC. Lab Safety Guideline: Sodium Azide. [Link]

• University of Illinois. (2019). Sodium Azide NaN3. Division of Research Safety. [Link]

• Yale Environmental Health & Safety. Sodium Azide. [Link]

• Duke OESO. Sodium Azide SOP. [Link]

• ACS Publications. (2022). Development and Manufacture of a Curtius Rearrangement Using Continuous Flow towards the Large-Scale Manufacture of AZD7648. Organic Process Research & Development. [Link]

• PubChem. 3,3-Difluorocyclopentane-1-carboxylic acid. [Link]

• ResearchGate. (2008). A Practical Synthesis of 3,3-Difluorocyclobutane Carboxylic Acid | Request PDF. [Link]

• Odeh, J. (2024). Redefining the Scope of the Curtius Reaction via a Dehomologation of C. Seton Hall University Dissertations and Theses. [Link]

• ResearchGate. (2020). The Curtius rearrangement: Mechanistic insight and recent applications in natural product syntheses. [Link]

• Organic Chemistry Portal. Synthesis of α-fluorocarboxylic acids and derivatives. [Link]

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Application Note &amp; Protocols: Strategic Incorporation of the (1R)-3,3-Difluorocyclohexane Moiety into Heterocyclic Systems

An expert guide for researchers, scientists, and drug development professionals on the strategic attachment of (1R)-3,3-difluorocyclohexane moieties to heterocyclic scaffolds.

Authored by: Gemini, Senior Application Scientist

Introduction: The Value of Fluorinated Aliphatic Scaffolds in Medicinal Chemistry

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, renowned for its ability to fine-tune a molecule's physicochemical and pharmacokinetic properties.[1][2] Fluorine's high electronegativity and relatively small size can profoundly influence metabolic stability, membrane permeability, lipophilicity (LogP), and receptor binding affinity.[1][3]

Among fluorinated motifs, the gem-difluoro group (CF₂) has emerged as a particularly valuable bioisostere for carbonyl groups or methylene groups, offering a distinct electronic and conformational profile while enhancing metabolic stability.[2] When incorporated into a saturated ring system like cyclohexane, the resulting gem-difluorocyclohexane fragment provides a three-dimensional, sp³-rich scaffold that can improve solubility and reduce the risk of flat, aromatic molecule-associated toxicity.

This guide provides detailed protocols and the underlying scientific rationale for three robust methods to attach the chiral (1R)-3,3-difluorocyclohexane moiety to a variety of heterocyclic cores, a critical step in the development of novel therapeutics.

Method A: Nucleophilic Substitution via (1S)-3,3-Difluorocyclohexyl Tosylate

Principle & Rationale

Direct displacement of a hydroxyl group is unfavorable due to the poor leaving group nature of the hydroxide ion (HO⁻). To facilitate a nucleophilic substitution (S_N2) reaction, the hydroxyl group of (1R)-3,3-difluorocyclohexanol must first be converted into an excellent leaving group. The p-toluenesulfonyl (tosyl) group is ideal for this purpose.[4] The resulting tosylate anion is highly stable due to resonance delocalization of its negative charge, making it an excellent leaving group.[4]

This S_N2 reaction proceeds with an inversion of stereochemistry at the reaction center.[5] Therefore, to obtain a product with a (1R)-3,3-difluorocyclohexane moiety attached to the heterocycle, the synthesis must start with the opposite enantiomer of the alcohol, which is (1S)-3,3-difluorocyclohexanol, or accept the inversion from the (1R) starting material to yield the (1S) product. For the purpose of this protocol, we will assume the desired final product contains the (1R) moiety, thus starting with (1S)-3,3-difluorocyclohexanol to prepare the key tosylate intermediate.

Experimental Workflow

Caption: Workflow for S_N2 attachment of the (1R)-3,3-difluorocyclohexyl moiety.

Detailed Protocol

Part 1: Synthesis of (1R)-3,3-Difluorocyclohexyl p-Toluenesulfonate

• Setup: To a flame-dried, round-bottom flask under a nitrogen atmosphere, add (1S)-3,3-difluorocyclohexanol (1.0 eq.) and anhydrous dichloromethane (DCM, 10 volumes).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: Slowly add pyridine (1.5 eq.) to the stirred solution.

• Tosyl Chloride Addition: Add p-toluenesulfonyl chloride (TsCl) (1.2 eq.) portion-wise, maintaining the temperature at 0 °C.

• Reaction: Stir the reaction at 0 °C for 4-6 hours. Monitor progress by Thin Layer Chromatography (TLC).[4]

• Quench & Work-up: Upon completion, quench the reaction by the slow addition of deionized water. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude tosylate by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the product.

Part 2: N-Alkylation of a Heterocycle

• Setup: To a flame-dried, round-bottom flask under a nitrogen atmosphere, add the N-H heterocycle (e.g., imidazole, 1.2 eq.) and anhydrous dimethylformamide (DMF, 10 volumes).

• Deprotonation: Cool the solution to 0 °C and add sodium hydride (NaH, 60% dispersion in mineral oil, 1.3 eq.) portion-wise. Allow the mixture to stir at room temperature for 30 minutes.

• Tosylate Addition: Re-cool the mixture to 0 °C and add a solution of (1R)-3,3-difluorocyclohexyl p-toluenesulfonate (1.0 eq.) in a minimum amount of DMF.

• Reaction: Allow the reaction to warm to room temperature and then heat to 60-80 °C for 4-12 hours, monitoring by TLC.

• Quench & Work-up: After completion, cool the mixture to room temperature and carefully pour it into ice-cold deionized water. Extract the aqueous mixture three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography to obtain the N-alkylated heterocycle.

Data Summary

Heterocycle Type	Base	Temperature (°C)	Typical Yield (%)
Imidazoles, Pyrazoles	NaH, K₂CO₃	60 - 80	65 - 85
Triazoles	NaH	80	60 - 75
Pyrroles	KOtBu	50 - 70	50 - 70
Indoles	Cs₂CO₃	80 - 100	70 - 90

Method B: Reductive Amination with 3,3-Difluorocyclohexanone

Principle & Rationale

Reductive amination is a highly efficient method for forming carbon-nitrogen bonds.[6] The reaction proceeds via the initial formation of a hemiaminal intermediate from the ketone (3,3-difluorocyclohexanone) and a primary or secondary amine (the heterocycle). This is followed by dehydration to form an iminium ion, which is then reduced in situ by a mild reducing agent, such as sodium triacetoxyborohydride (STAB), to yield the final amine product.[7][8] STAB is often the reagent of choice as it is less reactive towards the starting ketone and can be used in a one-pot procedure. This method is particularly useful for attaching the difluorocyclohexyl moiety to heterocyclic amines.

Experimental Workflow

Sources

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• 6. Reductive amination in the synthesis of azaheterocycles (review) (Journal Article) | OSTI.GOV [osti.gov]
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• 8. Incorporation of gem-Difluorocycloalkyl Substituents into Heterocycles via the Levin’s “Nitrogen Deletion” Strategy | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]

Technical Notes & Optimization

Technical Support Center: Preventing Racemization in (1R)-3,3-Difluorocyclohexane-1-Carboxylic Acid Couplings

Welcome to the advanced troubleshooting guide for handling highly sensitive chiral aliphatic carboxylic acids. This module specifically addresses the stereochemical instability of (1R)-3,3-difluorocyclohexane-1-carboxylic acid during amide bond formation and provides field-proven, self-validating methodologies to ensure absolute stereoretention.

Part 1: Diagnostic FAQs (Mechanism & Causality)

Q: Why is (1R)-3,3-difluorocyclohexane-1-carboxylic acid so susceptible to racemization during coupling? A: The root cause lies in the electronic manipulation of the cyclohexane ring. The gem-difluoro group at the 3-position exerts a powerful electron-withdrawing inductive (-I) effect through the σ -bond framework. When the carboxylic acid is activated by a coupling reagent (e.g., forming an O-acylisourea or a phosphonium ester), the electron deficiency at the carbonyl carbon is severely magnified. This significantly lowers the pKa​ of the α -proton at C1. If a standard tertiary amine base like DIPEA ( pKa​≈10.5 ) is present, this highly acidic proton is rapidly abstracted, forming a planar enolate intermediate. Once the C1 carbon adopts a planar sp2 geometry, the stereochemical memory is destroyed, and subsequent amine attack yields a racemic mixture.

Q: Can I prevent this simply by lowering the reaction temperature? A: No. While cryogenic conditions (e.g., -20 °C) decelerate the rate of deprotonation, temperature control alone is insufficient when pairing a strong base (DIPEA/TEA) with highly active uronium reagents (like HATU). The kinetic trapping of the active ester by the incoming amine must outpace the deprotonation event. Therefore, fundamentally altering the reagent and base system is mandatory.

Part 2: Troubleshooting Guide & Strategic Interventions

To completely bypass the enolization pathway, you must select reagents that either operate with ultra-mild bases, form non-enolizable intermediates, or require no base at all.

Strategy 1: Shift to T3P / Pyridine Systems 1[1] is an exceptional coupling reagent that operates under extremely mild conditions. When used in conjunction with pyridine ( pKa​≈5.2 ), the reaction medium is basic enough to facilitate the coupling but far too weak to deprotonate the sensitive α -carbon. This specific combination has been proven to2[2].

Strategy 2: Utilize DEPBT for Amine Hydrochloride Salts If a stronger base is unavoidable (e.g., your amine is a stubborn hydrochloride salt),3[3] is highly recommended. DEPBT generates a neutral active ester that exhibits remarkable resistance to racemization, vastly outperforming traditional phosphonium (BOP/PyBOP) and uronium (HATU/HBTU) reagents.

Strategy 3: Base-Free Amidation via Ynamides For ultra-sensitive applications, 4[4]. They enable a two-step, one-pot amide synthesis without the addition of any basic additives, completely eliminating the base-induced enolization pathway.

Part 3: Quantitative Data Summary

The following table summarizes the expected racemization levels for highly sensitive α -chiral carboxylic acids based on the chosen coupling system.

Coupling System	Base Used	Base pKa​ (approx)	Relative Racemization Level	Reaction Yield
HATU / HBTU	DIPEA	10.5	High (>15%)	Excellent
DCC / DMAP	DMAP	9.6	Moderate (5–15%)	Good
DEPBT	DIPEA	10.5	Very Low (<2%)	Good
T3P	Pyridine	5.2	Trace (<1.5%)	Excellent
Ynamides	None	N/A	Not Detected (0%)	Excellent

Data synthesized from comparative literature studies on racemization-prone substrates[2][3][4].

Part 4: Mechanistic Visualization

Mechanism of racemization via enolate formation and pathway to stereoretention.

Part 5: Self-Validating Experimental Protocols

To ensure scientific integrity, these protocols include built-in In-Process Controls (IPCs) to validate stereoretention before aqueous workup, ensuring that any observed epimerization is isolated to the reaction conditions and not downstream processing.

Protocol A: Low-Epimerization Coupling using T3P / Pyridine

Causality Focus: Pyridine acts as an acid scavenger without reaching the basicity threshold required to deprotonate the C1 α -proton.

• Preparation: Charge a flame-dried flask with (1R)-3,3-difluorocyclohexane-1-carboxylic acid (1.0 eq) and the desired amine (1.05 eq) in anhydrous Ethyl Acetate (EtOAc) (0.2 M concentration).

• Base Addition: Add Pyridine (3.0 eq) in one portion. Cool the homogeneous mixture to 0 °C under a nitrogen atmosphere.

• Activation: Dropwise add T3P (50% wt solution in EtOAc, 1.2 eq) via an addition funnel, maintaining the internal temperature strictly below 5 °C to mitigate the mild exotherm.

• Coupling: Stir the reaction mixture at 0 °C for 2 hours.

• System Validation (IPC): Quench a 10 µL aliquot of the crude mixture into 1 mL of Methanol. Analyze immediately via Chiral LC-MS. Validation metric: The chromatogram must show <1.5% of the (1S)-epimer.

• Workup: Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated aqueous NaHCO3​ , and brine. Dry over Na2​SO4​ , filter, and concentrate under reduced pressure.

Protocol B: Base-Free Coupling using Ynamides

Causality Focus: completely circumvents the use of exogenous bases, eliminating the primary trigger for enolization.

• Activation: Dissolve (1R)-3,3-difluorocyclohexane-1-carboxylic acid (1.0 eq) and the Ynamide reagent (e.g., MYMsA, 1.1 eq) in anhydrous Dichloromethane (DCM) at room temperature.

• Intermediate Formation: Stir for 15 minutes to allow complete conversion to the activated α -acyloxyenamide intermediate (monitor via TLC).

• Coupling: Add the amine (1.2 eq) in one single portion to the stirring solution.

• Completion: Stir at room temperature until the intermediate is fully consumed (typically 1–3 hours).

• System Validation (IPC): Perform direct Chiral HPLC analysis of the crude mixture. Validation metric: 0% racemization detected.

• Purification: Evaporate the DCM and purify the crude product directly via flash column chromatography. The hydration byproduct of the ynamide is highly polar and easily separable.

Sources

• 1. curiaglobal.com [curiaglobal.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solubilization of (1R)-3,3-difluorocyclohexane-1-carboxylic acid

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, encountering solubility bottlenecks with fluorinated cycloaliphatic compounds is a frequent challenge. This guide provides field-proven, mechanistically grounded strategies to successfully solubilize (1R)-3,3-difluorocyclohexane-1-carboxylic acid across various organic media.

Core Principles of Solubilization

To troubleshoot solubility, we must first understand the physicochemical causality behind the molecule's behavior. (1R)-3,3-difluorocyclohexane-1-carboxylic acid presents a unique dual-challenge:

• Enhanced Dimerization: Carboxylic acids naturally form stable, hydrogen-bonded dimers in organic phases[1]. The gem-difluoro substitution at the 3-position exerts a strong inductive electron-withdrawing effect across the sigma framework. This lowers the pKa of the carboxylic acid relative to its non-fluorinated analog[2], highly polarizing the O-H bond and creating exceptionally strong intermolecular hydrogen bonds.

• Lattice Energy & Chirality: As an enantiopure (1R) compound, it forms a highly ordered, tightly packed crystal lattice. Overcoming this lattice energy requires specific solvent-solute interactions.

To dissolve this compound, the enthalpy of dimer dissociation must be overcome. This is best achieved by leveraging Hansen Solubility Parameters (HSP) —specifically targeting solvents with a high hydrogen-bonding parameter ( δh​ ) to disrupt the dimers[3].

Mechanism of carboxylic acid dimer disruption using high δh solvents.

Troubleshooting FAQs

Q: Why does my compound crash out of solution when I switch from Ethyl Acetate to Toluene? A: Toluene is a non-polar solvent with a very low hydrogen-bonding Hansen parameter ( δh​ ). In such environments, the undissociated monomeric acid rapidly reverts to its dimeric form[1]. Because the dimer is highly symmetric and lipophobic, it precipitates. Ethyl acetate acts as a hydrogen-bond acceptor, stabilizing the monomer.

Q: I am forced to use a non-polar solvent (e.g., Hexane, DCM) for my downstream catalytic reaction. How can I keep the acid in solution? A: You must bypass the dimerization entirely by converting the acid into an organic-soluble salt. By adding a stoichiometric amount of a lipophilic tertiary amine (such as N,N-Diisopropylethylamine - DIPEA), you deprotonate the acid. The bulky alkyl groups of the resulting ammonium cation provide a lipophilic "shield" that ensures high solubility in non-polar media without interfering with most transition-metal catalysis.

Q: How do I select a solvent that breaks the dimers but doesn't cause unwanted transesterification or side reactions? A: Rely on Hansen Solubility Parameters (HSP)[3]. You need a solvent with a δh​ greater than 4.7 MPa 1/2 to effectively disrupt the carboxylic acid dimers[4]. Polar aprotic solvents like Tetrahydrofuran (THF) or 2-Methyltetrahydrofuran (2-MeTHF) are ideal because they provide the necessary hydrogen-bond accepting lone pairs without acting as nucleophiles.

Workflow for resolving solubility issues based on solvent polarity.

Standard Operating Procedures (SOPs)

These protocols are designed as self-validating systems; built-in visual and analytical checks ensure the integrity of the solubilization process.

Protocol A: HSP-Guided Dimer Disruption (For Polar Aprotic Systems)

Use this when your downstream chemistry tolerates coordinating solvents.

• Weighing & Transfer: Accurately weigh 100 mg of (1R)-3,3-difluorocyclohexane-1-carboxylic acid into a dry 5 mL glass vial equipped with a magnetic stir bar.

• Solvent Addition: Add 1.0 mL of anhydrous 2-Methyltetrahydrofuran (2-MeTHF).

• Agitation & Thermal Disruption: Stir at 400 rpm. Apply mild heating (45 °C) using an aluminum heating block for exactly 10 minutes. Causality: Heat provides the kinetic energy required to overcome the initial crystalline lattice energy, allowing the solvent to intercalate and disrupt the dimers.

• Cooling & Validation: Remove from heat and allow the solution to cool to ambient temperature (20-25 °C).

• Self-Validation Check: Shine a laser pointer through the vial. The absence of a Tyndall effect (scattering of light) confirms a true solution at the molecular level, rather than a micro-suspension.

Protocol B: In-Situ Lipophilic Salt Formation (For Non-Polar Systems)

Use this when you must use non-polar solvents like Toluene or Dichloromethane (DCM).

• Suspension Formation: Suspend 100 mg of the acid in 2.0 mL of anhydrous Toluene. The mixture will appear cloudy (suspension).

• Base Titration: Using a micropipette, add 1.05 molar equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise under vigorous stirring (600 rpm).

• Equilibration: Stir for 15 minutes at room temperature.

• Self-Validation Check: The cloudy suspension will rapidly clarify into a transparent, homogenous solution as the insoluble acid dimer is converted into the highly lipophilic DIPEA-carboxylate salt. If slight turbidity remains, add an additional 0.05 equivalents of DIPEA.

Quantitative Data Summaries

Table 1: Hansen Solubility Parameters (HSP) and Expected Solubility Profile

Targeting solvents with δh​>4.7 MPa 1/2 is critical for breaking the acid dimers[4].

Solvent	Dispersion ( δd​ )	Polar ( δp​ )	H-Bonding ( δh​ )	Solvation State	Visual Result (20°C)
Hexane	14.9	0.0	0.0	Dimerized	Insoluble / Suspension
Toluene	18.0	1.4	2.0	Dimerized	Poor / Cloudy
DCM	18.2	6.3	6.1	Partial Monomer	Moderate / Clear to hazy
THF	16.8	5.7	8.0	Solvated Monomer	Highly Soluble / Clear
DMF	17.4	13.7	11.3	Solvated Monomer	Highly Soluble / Clear

Table 2: Organic Base Selection for Salt Formation in Non-Polar Media

Base	pKa (Conjugate Acid)	Steric Bulk	Recommended Use Case
Triethylamine (TEA)	10.75	Moderate	General non-polar solubilization.
DIPEA (Hünig's Base)	11.4	High	Prevents nucleophilic side-reactions during catalysis.
DBU	13.5	Very High	Stubborn suspensions requiring strong deprotonation.

References

• Harnessing Hansen Solubility Parameters to Predict Organogel Formation ResearchGate[Link]

• On the Dimerization of Carboxylic Acids: An Equation of State Approach ResearchGate[Link]

• Hansen Solubility Parameter Wikipedia[Link]

• Building Chemical Intuition About Physicochemical Properties of C8-Per-/Poly-fluoroalkyl Carboxylic Acids Through Computational Chemistry ChemRxiv[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Overcoming steric hindrance in 3,3-difluorocyclohexane carboxylic acid reactions

Technical Support Center: 3,3-Difluorocyclohexane Carboxylic Acid

Welcome to the technical support guide for 3,3-difluorocyclohexane carboxylic acid. This resource is designed for researchers, chemists, and drug development professionals who are navigating the synthetic challenges associated with this unique fluorinated building block. The gem-difluoro group at the C3 position introduces significant steric and electronic effects that can complicate standard synthetic transformations. This guide provides in-depth, field-proven insights in a question-and-answer format to help you troubleshoot common issues and optimize your reaction outcomes.

Troubleshooting Guide: Common Reaction Failures

This section addresses specific, common problems encountered during the chemical modification of 3,3-difluorocyclohexane carboxylic acid. Each answer provides a causal explanation and a series of actionable solutions.

Question 1: My amide coupling reaction with 3,3-difluorocyclohexane carboxylic acid is stalling at low conversion using standard reagents like EDC/HOBt. What's going wrong and how can I improve my yield?

Answer:

This is a classic and frequently encountered issue. The low reactivity stems from significant steric hindrance around the carboxylic acid group.[1][2][3] Although the gem-difluoro group is at the C3 position, the rigid chair conformation of the cyclohexane ring forces substituents into positions that effectively shield the carbonyl carbon (C1) from the incoming amine nucleophile.

Causality Breakdown:

• Steric Shielding: The cyclohexane ring's three-dimensional structure is the primary issue. In its most stable chair conformation, one of the fluorine atoms or a hydrogen at the C2/C6 positions can be axial, creating a "steric shield" that physically blocks the trajectory of the incoming amine.[3][4]

• Ineffective Activation: Standard coupling reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with additives like 1-hydroxybenzotriazole (HOBt) form an activated O-acylisourea intermediate.[5] For sterically congested acids, the subsequent nucleophilic attack by the amine on this intermediate is slow, allowing for side reactions like the formation of an inactive N-acylurea to dominate.[5]

Solutions & Optimization Strategies:

Your primary goal is to use a more powerful activation strategy that either forms a more reactive intermediate or is less sensitive to steric bulk.

• Strategy 1: Employ Modern, High-Potency Coupling Reagents. Uronium/aminium and phosphonium salt-based reagents are specifically designed for challenging couplings.[6][7] They generate highly reactive activated esters that can overcome the steric barrier.

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): This is often the first choice for hindered systems. It reacts with the carboxylic acid to form a highly reactive OAt-ester, which is more susceptible to nucleophilic attack than the corresponding OBt-ester.[7][8] The pyridine nitrogen in the HOAt leaving group can also provide anchimeric assistance, further accelerating the reaction.[7]

  • COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): A state-of-the-art reagent known for its high reactivity, often comparable or superior to HATU for hindered couplings.[9][10] Its byproducts are highly water-soluble, which can simplify purification.[10]

  • Phosphonium Salts (e.g., PyBOP, PyAOP): These reagents are also extremely effective for difficult couplings and are known to minimize racemization if your substrate has adjacent stereocenters.[6][8]

• Strategy 2: Alter Reaction Conditions.

  • Solvent: Use polar aprotic solvents like N,N-Dimethylformamide (DMF) or 1-Methyl-2-pyrrolidinone (NMP). These solvents are excellent at solvating the charged intermediates in the reaction.

  • Base: Employ a non-nucleophilic, hindered base such as N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine to scavenge the acid produced during the reaction without competing with your desired amine nucleophile.[6]

  • Temperature: For particularly stubborn couplings, increasing the temperature to 40-60 °C or using microwave heating can provide the necessary activation energy to overcome the steric barrier.[6]

• Strategy 3: Convert to a More Reactive Intermediate (The Acid Chloride Route). If coupling reagents still fail, the most robust strategy is to convert the carboxylic acid to its corresponding acid chloride.[6] Acid chlorides are significantly more electrophilic and will react with amines far more readily.

Question 2: I'm trying to perform a Fischer esterification on 3,3-difluorocyclohexane carboxylic acid with a bulky alcohol (e.g., tert-butanol), but I'm only recovering starting material. Why is this classic reaction failing?

Answer:

The Fischer esterification is a reversible, acid-catalyzed reaction that is highly sensitive to steric hindrance.[11][12] The reaction fails for two primary reasons in this context:

Causality Breakdown:

• Extreme Steric Crowding: The reaction mechanism requires the nucleophilic oxygen of the alcohol to attack the protonated carbonyl carbon of the carboxylic acid.[12] When both the carboxylic acid (due to the fluorinated ring) and the alcohol (e.g., a tertiary alcohol) are sterically bulky, their ability to approach each other in the correct orientation is severely limited.[2][11]

• Unfavorable Equilibrium: The Fischer esterification is an equilibrium process, and the presence of water (the reaction byproduct) can easily drive the reaction backward.[12][13] For sterically hindered substrates, the forward reaction rate is already incredibly slow, making it difficult to shift the equilibrium toward the product.

Solutions & Optimization Strategies:

A direct Fischer esterification is not the recommended path. Instead, use a coupling reagent designed for hindered esterifications or activate the carboxylic acid first.

• Strategy 1: Steglich Esterification (DCC/DMAP). This is the go-to method for esterifying sterically hindered acids and alcohols.[14]

  • Mechanism: Dicyclohexylcarbodiimide (DCC) activates the carboxylic acid. 4-Dimethylaminopyridine (DMAP) acts as a highly nucleophilic catalyst, intercepting the activated intermediate to form a reactive acylpyridinium salt. This salt is then readily attacked by even a bulky alcohol like tert-butanol.[14][15]

  • Advantage: This method is performed under mild, neutral conditions at room temperature and is highly effective for demanding substrates.[14][15]

• Strategy 2: Convert to Acid Chloride. As with amidation, converting the carboxylic acid to the highly reactive acid chloride using reagents like oxalyl chloride or thionyl chloride (SOCl₂) is a nearly foolproof method.[16][17][18] The resulting acid chloride can then be reacted with the alcohol, typically in the presence of a non-nucleophilic base like pyridine or triethylamine, to form the ester.

Frequently Asked Questions (FAQs)

Question 3: What is the dominant conformation of the 3,3-difluorocyclohexane ring, and how does it influence reactivity?

Answer:

Like unsubstituted cyclohexane, the 3,3-difluorocyclohexane ring predominantly adopts a chair conformation to minimize angular and torsional strain.[19] However, the presence of the two fluorine atoms on the same carbon (a gem-dihalide setup) introduces unique conformational preferences.

• Conformational Impact: In the chair form, one C-F bond will be axial (pointing up or down) and the other will be equatorial (pointing out to the side). While large substituents typically prefer the less crowded equatorial position, the analysis of polyfluorinated cyclohexanes is complex.[20] The small size of fluorine combined with electronic effects like hyperconjugation can influence the energetic preference.[21][22] Regardless of the exact equilibrium, the key takeaway is that the rigid chair structure places atoms in fixed axial and equatorial positions that contribute to the steric shielding of the C1 carboxylic acid group. Computational studies on related 1,3-difluorocyclohexane systems show a strong preference for the diequatorial conformer to avoid unfavorable dipole-dipole interactions of parallel C-F bonds.[22]

Question 4: Are there any advantages to using this molecule despite the steric challenges?

Answer:

Absolutely. The same features that make this molecule challenging also impart desirable properties, particularly in drug development and materials science.

• Metabolic Stability: The C-F bond is extremely strong. Introducing gem-difluoro groups into a molecule can block sites that are susceptible to metabolic oxidation (e.g., by Cytochrome P450 enzymes), thereby increasing the drug's half-life in the body.

• Modulation of Physicochemical Properties: Fluorine is highly electronegative and lipophilic. Replacing hydrogen atoms with fluorine can fine-tune properties like acidity (pKa), lipophilicity (logP), and membrane permeability, which are critical for a drug candidate's profile.

• Conformational Locking: The bulky gem-difluoro group can help lock the cyclohexane ring into a preferred conformation. This can be used to hold a pharmacophore in the optimal three-dimensional arrangement for binding to a biological target, potentially increasing potency and selectivity.

Protocols & Data

Table 1: Comparison of Coupling Reagents for Hindered Amidation

Reagent Class	Example Reagent	Relative Reactivity for Hindered Systems	Key Advantages	Common Byproducts
Carbodiimide	EDC / HOBt	Low	Cost-effective; water-soluble byproducts.[8]	N-acylurea (inactive), DCU/EDU.
Uronium/Aminium	HATU	High	Excellent for hindered systems; fast reactions.[7][9]	Tetramethylurea, HOAt.
Uronium/Aminium	COMU	Very High	May be superior to HATU; non-explosive; water-soluble byproducts.[9][10]	Morpholinyl-based urea, OxymaPure.
Phosphonium	PyBOP / PyAOP	High	Low racemization risk; very effective.[6][8]	Phosphine oxide.

Experimental Protocol: High-Yield Amidation via Acid Chloride Formation

This two-step protocol is a robust method for coupling 3,3-difluorocyclohexane carboxylic acid with a primary or secondary amine, especially after direct coupling methods have failed.

Step 1: Formation of 3,3-Difluorocyclohexane-1-carbonyl chloride

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 3,3-difluorocyclohexane carboxylic acid (1.0 eq).

• Solvent: Dissolve the acid in anhydrous dichloromethane (DCM) (approx. 0.5 M). Add a catalytic amount of DMF (1-2 drops).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add oxalyl chloride (1.5 eq) dropwise over 10 minutes.[6][23] Alternatively, thionyl chloride (SOCl₂) can be used.[16][17][18]

• Reaction: Allow the reaction to warm to room temperature and stir for 2-3 hours. The reaction is complete when gas evolution (CO₂, CO, HCl) ceases.[6]

• Isolation: Carefully remove the solvent and excess oxalyl chloride in vacuo. The resulting crude acid chloride is often used immediately in the next step without further purification.

Step 2: Amide Formation

• Setup: In a separate flame-dried flask under an inert atmosphere, dissolve the desired amine (1.1 eq) in anhydrous DCM.

• Base: Add a non-nucleophilic base such as triethylamine (2.0 eq) or DIPEA (2.0 eq). Cool the solution to 0 °C.

• Coupling: Dissolve the crude acid chloride from Step 1 in a minimal amount of anhydrous DCM. Add this solution dropwise to the cold amine solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS until the acid chloride is consumed.

• Work-up & Purification: Quench the reaction with water or a saturated aqueous solution of NH₄Cl. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel to yield the desired amide.

References

• Besse, L. The Synthesis of Sterically Hindered Amides. CHIMIA2019 , 73(6), 464-469. [Link]

• Organic Chemistry Tutor. Carboxylic Acid to Acid Chloride (SOCl2 or (COCl)2). Chemistry Steps. [Link]

• Schäfer, G., & Bode, J. W. The Synthesis of Sterically Hindered Amides. ResearchGate. [Link]

• Gagnon, D., et al. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry2014 , 12(3), 475-480. [Link]

• Clark, J. converting carboxylic acids into acyl (acid) chlorides. Chemguide. [Link]

• Various Authors. How to achieve chlorination of carboxylic acid to convert into acid chloride? ResearchGate. [Link]

• Sun, Z., et al. Unexpected steric hindrance failure in the gas phase F− + (CH3)3CI SN2 reaction. Nature Communications2022 , 13(1), 4434. [Link]

• Askiitians Tutor Team. Give the relationship between the steric hindrance and the rate of esterification? askIITians. [Link]

• Organic Chemistry Portal. Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• LibreTexts. 17.07: Conversion of Carboxylic Acids to Acid Chlorides. Scribd. [Link]

• Ashenhurst, J. Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Master Organic Chemistry. [Link]

• O'Hagan, D. Easy chairs: The conformational preferences of polyfluorocyclohexanes. ResearchGate. [Link]

• Study.com. Steric Hindrance Effect | Definition, Factors & Examples. Study.com. [Link]

• Hassner, A., & Alexanian, V. Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine. Organic Syntheses. [Link]

• Tautermann, C. S., et al. Conformational Analysis of 1,3-Difluorinated Alkanes. The Journal of Organic Chemistry2024 . [Link]

• Tautermann, C. S., et al. Conformational Analysis of 1,3-Difluorinated Alkanes. University of Southampton ePrints. [Link]

• AAPPTEC. Coupling Reagents. AAPPTEC Peptides. [Link]

• Ashenhurst, J. Steric Hindrance (Is Like A Fat Goalie). Master Organic Chemistry. [Link]

• Wiberg, K. B. Conformational Preferences for 1,2- and 1,4-Difluorocyclohexane. ResearchGate. [Link]

• El-Faham, A., & Albericio, F. Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development2021 , 25(8), 1739-1755. [Link]

• Ashenhurst, J. Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. [Link]

• Neises, B., & Steglich, W. Simple Method for the Esterification of Carboxylic Acids. Organic Chemistry Portal. [Link]

• Various Authors. Conformational Analysis of Cyclohexane. Scribd. [Link]

• Clark, J. esterification - alcohols and carboxylic acids. Chemguide. [Link]

• Wikipedia. Steric effects. Wikipedia. [Link]

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Technical Support Center: Purification of (1R)-3,3-difluorocyclohexane-1-carboxylic acid

From the Desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, medicinal chemists, and process development scientists working with (1R)-3,3-difluorocyclohexane-1-carboxylic acid. The introduction of gem-difluoro groups is a key strategy in modern drug design, but achieving the requisite >99.5% purity for downstream applications can be challenging. Batches can be contaminated with a variety of trace impurities stemming from the synthetic route.

This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to help you diagnose purity issues and implement effective purification protocols. Our approach is grounded in first principles, explaining the causality behind each step to empower you to adapt these methods to your specific challenges.

Part 1: Impurity Identification and Initial Assessment

Before attempting any purification, it is critical to understand the nature of the impurities you are dealing with. A rushed purification attempt without proper analytical data can lead to lower yields and wasted time.

Q1: What are the most common types of impurities I should expect in my crude (1R)-3,3-difluorocyclohexane-1-carboxylic acid, and what are their likely sources?

A1: In our experience, impurities in batches of this and similar pharmaceutical intermediates can be broadly categorized into three classes.[1] The specific impurities will depend on your synthetic route, but the table below outlines the usual suspects.

Impurity Class	Potential Species	Likely Origin
Organic	Starting materials, partially fluorinated intermediates, diastereomers, over-oxidized or reduced by-products, products of decarboxylation.[2][3]	Incomplete reaction, side reactions during fluorination or oxidation/reduction steps, epimerization.[4][5]
Inorganic	Residual transition metals (e.g., Pd, Ru, Ag), inorganic salts (e.g., Na₂SO₄, MgSO₄), reagents.	Catalytic hydrogenation or coupling steps, use of inorganic bases or acids, drying agents from workup.[1][2]
Residual Solvents	THF, Toluene, Ethyl Acetate, Heptane, Methanol, Dichloromethane.	Solvents used during synthesis, extraction, or a previous purification attempt.[2][6]

Q2: Which analytical techniques are essential for identifying and quantifying these impurities?

A2: A multi-pronged analytical approach is non-negotiable for robust impurity profiling. Relying on a single technique can lead to a partial or misleading purity assessment.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for assessing the purity of the main organic compound and detecting related organic impurities. A reversed-phase C18 column is a good starting point.[2][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of your desired product and identifying organic by-products. ¹⁹F NMR is particularly powerful for identifying any partially fluorinated intermediates.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for identifying and quantifying residual volatile organic compounds (solvents).[2][6]

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): For detecting and quantifying trace elemental or metallic impurities, ICP-MS offers unparalleled sensitivity.[1]

Part 2: Troubleshooting and Purification Protocols

This section provides step-by-step guides for addressing specific impurity challenges identified during your analytical assessment.

Workflow for Selecting a Purification Strategy

The following diagram outlines a logical workflow to guide you from impurity identification to the selection of an appropriate purification protocol.

Caption: Decision workflow for impurity troubleshooting.

Guide 1: Removing Trace Organic Impurities

Q3: My HPLC and NMR show several small, unidentified organic impurities, bringing my purity to ~97%. How can I remove these?

A3: For solid carboxylic acids like this one, recrystallization is the most powerful, scalable, and cost-effective technique for removing closely related organic impurities. The principle is based on the differential solubility of the desired compound and the impurity in a chosen solvent system at different temperatures.[3][8]

Step 1: Solvent Screening (The most critical step) The goal is to find a solvent (or solvent system) in which your product is sparingly soluble at room temperature but highly soluble at an elevated temperature, while the impurities are either highly soluble or insoluble at all temperatures.

Solvent/System	Rationale & Expected Outcome
Toluene	Good for non-polar impurities. The carboxylic acid should have moderate solubility when hot.
Ethyl Acetate / Heptane	A versatile system. Dissolve in minimal hot ethyl acetate, then add heptane as an anti-solvent until turbidity appears. Cool slowly.
Acetone / Water	Effective for more polar impurities. Dissolve in hot acetone and add water as the anti-solvent.
Water (Hot)	While the compound has some water solubility, it may be sufficient for recrystallization if the impurities are very water-soluble.[8]

Step 2: The Recrystallization Procedure

• Place the crude acid in an appropriately sized Erlenmeyer flask with a stir bar.

• Add a small amount of the chosen "good" solvent. Heat the mixture to a gentle boil with stirring.

• Continue adding the hot solvent portion-wise until the acid is completely dissolved. Do not add a large excess.

• If using an anti-solvent, add it dropwise to the hot solution until the first sign of persistent cloudiness (turbidity) appears. Add one or two more drops of the "good" solvent to redissolve it.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of pure crystals.

• Once at room temperature, place the flask in an ice bath for at least one hour to maximize crystal precipitation.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the purified crystals under high vacuum to remove all solvent traces.

Step 3: Validation Re-analyze the dried material by HPLC and NMR to confirm the removal of the impurities. The mother liquor can also be analyzed to understand which impurities were removed.

Guide 2: Removing Trace Inorganic Impurities

Q4: My ICP-MS analysis shows 15 ppm of Palladium from a previous synthetic step. How do I remove it?

A4: Transition metal impurities are common and must be removed. An acid-base aqueous extraction is often effective for removing ionic metal species, while dedicated metal scavengers or precipitation can be used for more stubborn cases.[9][10]

This classic technique leverages the acidic nature of your compound to separate it from neutral organic impurities and many ionic metal salts.[8][11]

• Dissolve the crude (1R)-3,3-difluorocyclohexane-1-carboxylic acid in a suitable organic solvent like ethyl acetate or dichloromethane.

• Transfer the solution to a separatory funnel.

• Extract the organic layer with a 1M aqueous solution of a mild base (e.g., sodium bicarbonate, NaHCO₃). The carboxylic acid will deprotonate to form its water-soluble carboxylate salt and move into the aqueous phase. Many metal impurities will remain in the organic layer.[8]

• Separate the aqueous layer. (This now contains your product) .

• Wash the aqueous layer with fresh ethyl acetate one more time to remove any residual neutral impurities.

• Slowly acidify the aqueous layer with 1M HCl with stirring until the pH is ~2. Your product will now be protonated and will precipitate or can be extracted.

• Extract the acidified aqueous layer three times with fresh ethyl acetate.

• Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified acid.

For metals like palladium, tin, or nickel that may form stable organic complexes, precipitation as an insoluble sulfide can be highly effective.[12]

• Dissolve the crude product in an appropriate solvent (e.g., methanol, or an aqueous/alcoholic solution).

• Add a solution of a soluble sulfide, such as sodium sulfide (Na₂S) or ammonium sulfide ((NH₄)₂S), in a slight molar excess relative to the metal impurity.[12]

• Stir the resulting suspension for several hours at room temperature. The metal will precipitate as an insoluble metal sulfide.

• Remove the precipitate by filtering the mixture through a pad of Celite®.

• Remove the solvent under reduced pressure and proceed with a final purification step like recrystallization to remove any excess sulfide reagent.

Caption: Workflow for purification via acid-base extraction.

Guide 3: Removing Residual Solvents

Q5: My GC-MS analysis shows my final product contains 2000 ppm of Toluene. How do I remove it?

A5: High-boiling point residual solvents can be difficult to remove, especially from a crystalline solid. Simply drying under high vacuum may not be sufficient.

This technique involves suspending your solid product in a solvent in which it is poorly soluble, but the impurity solvent is highly miscible.

• Place your dried, crystalline product in a flask with a stir bar.

• Add a solvent in which your product is known to be highly insoluble (e.g., heptane or hexanes). Toluene will readily dissolve in the heptane.

• Stir the resulting slurry vigorously at room temperature for 1-2 hours.

• Collect the solid product by vacuum filtration, washing with a small amount of fresh, cold heptane.

• Dry the material thoroughly under high vacuum, preferably with gentle heating (e.g., 40 °C) if the compound is thermally stable, to remove the heptane.

• Re-analyze by GC-MS to confirm the removal of the high-boiling solvent.

References

• Removal of Traces of Metals from Reagents. Chempedia - LookChem. [Link]

• Identification and profiling of impurities in Pharmaceuticals. ResolveMass Laboratories Inc. [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. [Link]

• HPLC separation of 2-aryloxycarboxylic acid enantiomers on chiral stationary phases. SpringerLink. [Link]

• Chromatographic separations of aromatic carboxylic acids. PubMed. [Link]

• How I can remove the metals (Fe, Na, K, Ca etc) from my organic compound (readily soluble in methanol)? ResearchGate. [Link]

• Enantioselective separation of chiral arylcarboxylic acids on an immobilized human serum albumin chiral stationary phase. PubMed. [Link]

• Method for removing heavy metals

• Methods and Applications eBook: The Experts Guide to Pharmaceutical Impurity Analysis. Agilent. [Link]

• Impurities Detection in Pharmaceuticals. Drug Development and Delivery. [Link]

• Process for the purification of carboxylic acids.

• General procedures for the purification of Carboxylic acids. Chempedia - LookChem. [Link]

• Synthesis of α-fluorocarboxylic acids and derivatives. Organic Chemistry Portal. [Link]

• A Practical Synthesis of 3,3-Difluorocyclobutane Carboxylic Acid. ResearchGate. [Link]

• Decarboxylation and fluorination method for carboxylic acid.

• Replacement of the carboxylic acid function with fluorine. ResearchGate. [Link]

• RediSep C-18 reversed phase column purification of carboxylic acids. Teledyne ISCO. [Link]

• Deoxyfluorination of Carboxylic Acids with CpFluor: Access to Acyl Fluorides and Amides. ACS Publications. [Link]

• Process for the purification of aromatic carboxylic acids.

• Carboxylic Acid Derivatives. University of Babylon. [Link]

• Isolation of a Carboxylic acid. Reddit. [Link]

• Synthesis and Physicochemical Characteristics of 6,6-Difluorobicyclo[3.2.0]heptane Derivatives. Journal of Organic and Pharmaceutical Chemistry. [Link]

Sources

• 1. biotech-spain.com [biotech-spain.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. α-Fluorocaboxylic acid, ester, amide synthesis by fluorination [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. IMPURITIES DETECTION - Impurities Detection in Pharmaceuticals [drug-dev.com]
• 7. teledyneisco.com [teledyneisco.com]
• 8. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 9. Removal of Traces of Metals from Reagents - Chempedia - LookChem [lookchem.com]
• 10. researchgate.net [researchgate.net]
• 11. reddit.com [reddit.com]
• 12. US6177571B1 - Method for removing heavy metals from organic compounds - Google Patents [patents.google.com]

Technical Support Center: Optimizing Temperature for gem-Difluoro Cyclohexane Functionalization

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who struggle with the delicate thermal balance required for the synthesis of gem-difluoro cyclohexane derivatives.

Deoxyfluorination of cyclohexanone is notoriously sensitive to temperature. A deviation of even 10 °C during reagent addition can completely alter your product distribution, turning a high-yielding functionalization into a complex mixture of elimination byproducts. This guide is designed to move beyond basic troubleshooting by explaining the mechanistic causality behind these thermal parameters, providing you with a self-validating system to ensure reproducible success.

The Mechanistic Causality of Temperature Control

To optimize your reaction, you must first understand the kinetic bifurcation that occurs during the fluorination of cyclohexanone. When a deoxofluorinating agent like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor reacts with a ketone, it forms a transient fluorinated intermediate[1].

From this intermediate, the reaction can proceed down two distinct pathways:

• Substitution (SN2-like): A second fluoride ion attacks the intermediate, yielding the desired gem-difluorocyclohexane.

• Elimination (E2-like): A base abstracts an adjacent proton, resulting in the expulsion of the leaving group and the formation of 1-fluorocyclohexene[2].

The Causality: The elimination pathway involves significant bond reorganization and thus possesses a higher activation energy barrier than the straightforward substitution pathway. When the reaction temperature is too high, the system gains the thermal energy required to overcome this barrier, disproportionately accelerating the formation of the 1-fluorocyclohexene byproduct[1][2]. By strictly maintaining cryogenic conditions during the exothermic addition phase, we kinetically trap the reaction, funneling it exclusively through the lower-energy substitution pathway.

Reaction pathway bifurcation dictated by temperature during deoxyfluorination.

Troubleshooting & FAQs

Q1: My GC-MS analysis shows a major peak at 100.13 g/mol instead of my target mass. What is happening, and how do I fix it? A1: A mass of 100.13 g/mol corresponds to 1-fluorocyclohexene, the classic elimination byproduct[2]. This is a direct consequence of poor thermal control. If the fluorinating agent is added too quickly, localized exothermic spikes provide the activation energy for elimination. Solution: Ensure your reaction vessel is cooled to between -78 °C and 0 °C before adding the reagent. Use a dropping funnel or syringe pump to add the reagent dropwise, maintaining a low instantaneous concentration of the active fluorinating species[2].

Q2: I am experiencing low conversion of cyclohexanone, but I am afraid to heat the reaction due to DAST's thermal instability. What are my options? A2: Your safety concerns are valid; DAST is thermally unstable and can decompose explosively upon heating[3]. If low conversion persists after warming to room temperature, do not aggressively heat a DAST batch reaction. Solution: Consider switching to Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride). Deoxo-Fluor exhibits significantly higher thermal stability than DAST and can tolerate gentle heating if required to drive sluggish reactions to completion[4][5]. Alternatively, verify that your DAST is fresh and unhydrolyzed, and use a slight stoichiometric excess (1.1–1.5 eq)[2].

Q3: Can continuous flow chemistry improve the temperature profile and safety of this functionalization? A3: Absolutely. Recent advancements demonstrate that deoxyfluorination using Sulfur Tetrafluoride (SF4) and diethylamine (Et2NH) in continuous flow mode drastically improves both safety and thermal control[1]. Flow reactors provide superior surface-area-to-volume ratios, allowing for highly efficient heat dissipation. This prevents the localized thermal spikes that lead to elimination byproducts, enabling reactions that typically require cryogenic batch conditions to be run safely at room temperature[1].

Quantitative Data: Reagent Thermal Profiles

To aid in your experimental design, the following table summarizes the thermal constraints and optimization parameters for the three most common deoxyfluorinating systems used in gem-difluoro cyclohexane synthesis.

Reagent System	Thermal Stability	Optimal Addition Temp	Maximum Safe Warming Temp	Primary Thermal Risk
DAST	Low	-78 °C to 0 °C	Room Temperature	Explosive decomposition / High elimination
Deoxo-Fluor	High	0 °C	Gentle Reflux (60 °C)	Increased 1-fluorocyclohexene byproduct
SF4 / Et2NH (Flow)	High (in flow)	Room Temperature	Room Temperature	Equipment over-pressurization

Standard Operating Protocol: Temperature-Controlled Batch Synthesis

This protocol utilizes a self-validating system approach. By incorporating analytical checkpoints at specific thermal milestones, you validate the reaction trajectory before proceeding to the next step, preventing the loss of valuable starting materials.

Materials Required:

• Cyclohexanone (1.0 eq, rigorously dried)

• DAST or Deoxo-Fluor (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NaHCO3

Step-by-Step Methodology:

• Preparation & Purging: Flame-dry a reaction flask equipped with a magnetic stirrer and a dropping funnel. Purge with argon for 15 minutes. Dissolve cyclohexanone (1.0 eq) in anhydrous DCM.

• Cryo-Cooling (Validation Checkpoint 1): Submerge the flask in a dry ice/acetone bath. Self-Validation: Use an internal thermocouple to verify the internal solution temperature has stabilized at -78 °C before proceeding.

• Reagent Addition: Load DAST (1.5 eq) into the dropping funnel. Add dropwise at a rate of 1 drop per 3 seconds. Mechanistic Note: This slow addition prevents localized exothermic heating, suppressing the E2 elimination pathway[2].

• Controlled Warming (Validation Checkpoint 2): Once addition is complete, maintain at -78 °C for 1 hour. Remove the cooling bath and allow the mixture to warm to 0 °C over 2 hours. Self-Validation: Extract a 10 µL aliquot, quench in NaHCO3, and run a rapid GC-MS. You should observe the disappearance of the starting material and the emergence of the gem-difluoride mass. If the 100.13 g/mol byproduct is >5%, halt warming and maintain at 0 °C.

• Quenching: Cool the reaction back to 0 °C. Carefully quench by adding saturated aqueous NaHCO3 dropwise until effervescence ceases.

• Work-up: Separate the organic layer, extract the aqueous layer twice with DCM, dry over anhydrous Na2SO4, and concentrate under reduced pressure at a low bath temperature (<30 °C) to prevent product volatilization.

Step-by-step temperature-controlled workflow for batch synthesis.

References

• Deoxyfluorination of Ketones with Sulfur Tetrafluoride (SF4) and Dialkylamines in Continuous Flow Mode. ACS Publications. Available at:[Link]

• Difluoroalkane synthesis by fluorination or substitution. Organic Chemistry Portal. Available at:[Link]

• Organic Syntheses Procedure: Direct Fluorination of Benzophenones with Deoxo-Fluor. Organic Syntheses. Available at: [Link]

• Catalytic Methodologies for C(sp3)-F Bond Formation with Heterogeneous Catalysts. Cardiff University. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Resolving Separation Issues of Fluorinated Cyclohexane Diastereomers

Welcome to the Advanced Chromatography Support Center. As drug development increasingly incorporates fluorine to modulate metabolic stability and lipophilicity, researchers frequently encounter highly complex stereoisomeric mixtures. Fluorinated cyclohexanes present a unique chromatographic challenge: their diastereomers (e.g., cis vs. trans, or diaxial vs. diequatorial conformers) exhibit nearly identical hydrophobicities and lack standard UV chromophores.

This guide is designed by application scientists to troubleshoot and resolve the specific mechanistic bottlenecks associated with separating and detecting these challenging fluorinated aliphatic ring systems.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Q1: Why do my fluorinated cyclohexane diastereomers completely co-elute on a standard C18 column?

Causality & Solution: Standard Octadecylsilane (C18) stationary phases separate molecules primarily based on dispersive hydrophobic interactions. Because the diastereomers of a fluorinated cyclohexane possess identical molecular weights and nearly identical partition coefficients (LogP), a C18 phase cannot distinguish between them.

To resolve this, you must exploit the subtle 3D spatial and electronic differences of the isomers. The carbon-fluorine (C-F) bond is highly polarized. By switching to a Pentafluorophenyl (PFP) or fluorinated diol stationary phase, you introduce multiple new retention mechanisms: dipole-dipole interactions, steric/shape recognition, and π

π interactions (if aromatic rings are present elsewhere in the molecule)[1]. The rigid, electron-deficient pentafluorophenyl ring acts as a spatial cleft that differentially retains diaxial versus diequatorial fluorine conformers based on their distinct dipole moments and steric bulk[2].

Q2: I achieved separation on a PFP column, but my peaks are invisible or show massive baseline drift. What is wrong with my detector?

Causality & Solution: Unless your fluorinated cyclohexane is tagged with an aromatic or conjugated moiety, the aliphatic ring lacks a UV chromophore, making standard UV/Vis or PDA detectors useless[3]. If you are using a Refractive Index (RI) detector, it is incompatible with gradient elution, causing the baseline drift you observe.

You must transition to a universal, mass-based detector. A Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) is required. CAD is highly recommended because it provides a uniform, universal calibration curve that is independent of the analyte's chemical structure, allowing for direct relative quantitation of the diastereomers even without individual reference standards[4]. Alternatively, Mass Spectrometry (MS) using Atmospheric Pressure Chemical Ionization (APCI) can be utilized, though highly fluorinated aliphatic compounds can sometimes resist standard Electrospray Ionization (ESI).

Q3: How do I optimize the mobile phase for a PFP column to maximize diastereomeric resolution?

Causality & Solution: A common mistake is using Acetonitrile (ACN) as the strong organic modifier. Acetonitrile has a triple bond with dense π -electrons that can π -stack with the pentafluorophenyl ring of the stationary phase, effectively masking the column's unique shape selectivity and dipole interactions. Switch your organic modifier to Methanol (MeOH). Methanol is protic and does not interfere with the π -system or the fluorinated surface of the PFP column, allowing the subtle dipole-dipole repulsions and attractions of the fluorinated cyclohexane isomers to dictate retention[5].

Q4: HPLC is failing to provide baseline resolution ( Rs​<1.5 ). Is there a better alternative for fluorinated stereoisomers?

Causality & Solution: Yes. Supercritical Fluid Chromatography (SFC) is the premier technique for separating fluorinated diastereomers and enantiomers[6]. Supercritical CO2​ is highly nonpolar (similar to hexane) but possesses gas-like diffusivity and liquid-like density. When combined with a polar co-solvent (like Methanol) and a specialized chiral or fluorinated stationary phase, SFC provides exceptionally high-efficiency separations in a fraction of the time of HPLC[7]. The low viscosity of supercritical CO2​ minimizes longitudinal diffusion, resulting in ultra-sharp peaks that easily resolve closely eluting diastereomers.

Part 2: Data Presentation & Component Selection

Table 1: Stationary Phase Selection for Fluorinated Diastereomers

Stationary Phase	Primary Retention Mechanism	Best Use Case	Limitations
C18 (Alkyl)	Hydrophobic dispersion	General purity screening	Cannot resolve fluorinated diastereomers.
PFP (Pentafluorophenyl)	Dipole-dipole, Shape recognition	Aliphatic & aromatic fluorinated isomers	Sensitive to ACN masking; requires MeOH.
Fluorinated Diol	HILIC / Polar retention	Highly polar fluorinated metabolites	Requires high organic mobile phases.
Polysaccharide Chiral (SFC)	Steric fit, Hydrogen bonding	Enantiomers & complex diastereomers	Expensive; requires SFC instrumentation.

Table 2: Detector Selection Guide for Non-UV Absorbing Compounds

Detector Type	Compatibility with Gradients	Sensitivity	Mechanism	Recommendation
UV/Vis / PDA	Yes	High	Absorbance of π→π∗ transitions	Not Recommended (Unless tagged).
RI (Refractive Index)	No	Low	Change in refractive index of eluent	Poor (Cannot use gradients).
ELSD	Yes	Moderate	Light scattering of dried particles	Good (Non-linear response).
CAD	Yes	High	Charge transfer to dried aerosol	Excellent (Universal, linear response)[4].

Part 3: Experimental Methodologies & Self-Validating Protocols

Protocol A: HPLC-CAD Method Development for Fluorinated Cyclohexanes

This protocol utilizes a PFP column and CAD to ensure baseline separation and detection of non-UV absorbing diastereomers.

Step 1: System Preparation & Mobile Phase Blending

• Prepare Mobile Phase A: 18.2 MΩ∙cm Deionized Water with 0.1% Formic Acid.

• Prepare Mobile Phase B: LC-MS Grade Methanol with 0.1% Formic Acid. (Avoid Acetonitrile to prevent masking of the PFP phase).

• Purge the HPLC system and ensure the Charged Aerosol Detector (CAD) nebulizer temperature is set to 35°C (optimized for semi-volatile fluorinated compounds).

Step 2: Column Equilibration

• Install a high-efficiency PFP Column (e.g., 150 x 4.6 mm, 2.7 µm core-shell particle).

• Set the column oven to 25°C. Lower temperatures often enhance dipole-dipole interactions and improve diastereomeric resolution.

• Equilibrate the column at 50% B for 15 column volumes at a flow rate of 1.0 mL/min.

Step 3: Gradient Elution & Injection

• Dissolve the fluorinated cyclohexane mixture in 50:50 Water:Methanol to a concentration of 1 mg/mL.

• Inject 5 µL of the sample.

• Run a shallow gradient: 50% B to 80% B over 20 minutes. A shallow gradient maximizes the time analytes spend interacting with the shape-selective clefts of the PFP stationary phase.

Step 4: System Suitability & Self-Validation Check

• Validation Metric: Calculate the Resolution ( Rs​ ) between the critical diastereomer pair.

• Pass Criteria: Rs​≥1.5 indicates successful baseline separation. If Rs​<1.5 , decrease the gradient slope to 1% B/min or lower the column temperature to 20°C to increase steric recognition.

Protocol B: High-Throughput SFC-MS Separation

For complex mixtures where HPLC fails, SFC provides superior resolving power.

Step 1: SFC System Setup

• Connect instrument to a high-purity liquid CO2​ cylinder.

• Set the Automated Back Pressure Regulator (ABPR) to 120 bar to maintain supercritical state.

• Install a Polysaccharide-based Chiral or PFP SFC column (250 x 4.6 mm, 5 µm).

Step 2: Mobile Phase & Co-Solvent Gradient

• Set the flow rate to 3.0 mL/min.

• Program a co-solvent gradient using Methanol (containing 0.1% Ammonium Hydroxide to suppress secondary silanol interactions): 5% to 30% Methanol over 10 minutes.

Step 3: MS Detection & Validation

• Split the SFC effluent into an APCI-MS source.

• Validation Metric: Monitor the Extracted Ion Chromatogram (XIC) for the specific mass of the fluorinated cyclohexane.

• Pass Criteria: Peak asymmetry factor ( As​ ) must be between 0.9 and 1.2. Tailing ( As​>1.2 ) indicates unwanted secondary interactions; resolve this by increasing the basic additive in the co-solvent.

Part 4: Logical Workflows & Mechanistic Visualizations

Decision tree for troubleshooting fluorinated diastereomer chromatography.

Mechanistic pathway of shape-selective retention on a PFP stationary phase.

References

• The Theory of HPLC Column Chemistry: Typical Structure of Fluorinated Stationary Phase.Aqua Energy Expo.
• Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC.ResearchGate.
• Difluorinated Cyclohexanes: Energetics and Intra‐ and Intermolecular Interactions.ResearchGate.
• Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR).RSC Publishing.
• Review of HPLC 2014: Advances in HPLC and So Much More.American Laboratory.
• Supercritical Fluid Chromatography: Volume 2.DOKUMEN.PUB.
• Troubleshooting poor resolution in HPLC analysis of fluorinated piperidines.BenchChem.

Sources

• 1. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. researchgate.net [researchgate.net]
• 6. dokumen.pub [dokumen.pub]
• 7. Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR) - Faraday Discussions (RSC Publishing) DOI:10.1039/C8FD00237A [pubs.rsc.org]

Technical Support Center: Addressing Catalyst Poisoning in Reactions with Difluorocyclohexanes

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting protocols and frequently asked questions (FAQs) to address the specific challenges of catalyst poisoning encountered during catalytic reactions involving difluorocyclohexane substrates. Our focus is to move beyond simple procedural steps to explain the underlying chemical principles, enabling you to diagnose issues, salvage experiments, and design more robust catalytic systems.

Introduction: The Unique Challenge of Fluorinated Substrates

Catalytic hydrogenations and dehydrogenations are cornerstones of modern synthesis. However, the introduction of fluorinated substrates like difluorocyclohexanes presents a unique and often underestimated challenge: the potential for in-situ generation of catalyst poisons. The C-F bond, while strong, can be activated under certain catalytic conditions, leading to the release of fluoride species, particularly hydrogen fluoride (HF), which can rapidly deactivate common noble metal catalysts.[1][2] This guide is designed to help you navigate this complex issue.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding catalyst deactivation in this context.

Q1: My hydrogenation reaction with a difluorocyclohexane derivative has completely stalled. What are the most likely causes?

A1: A stalled reaction is a classic symptom of catalyst poisoning.[3] While common culprits like poor quality hydrogen (containing CO) or contaminated solvents should be ruled out, the primary suspect when using fluorinated substrates is poisoning by fluoride species. Halides are well-documented poisons for platinum group metal (PGM) catalysts like Palladium (Pd) and Platinum (Pt), as they strongly and often irreversibly adsorb to the active metal sites, blocking access for the intended reactants.[4][5][6]

Q2: What are the typical signs of catalyst poisoning beyond a complete reaction stop?

A2: Deactivation can be gradual. Key indicators include:

• Decreased Reaction Rate: The reaction proceeds but much slower than analogous non-fluorinated substrates.

• Reduced Selectivity: An increase in the formation of byproducts.

• Need for Harsher Conditions: Requiring significantly higher temperatures or pressures to achieve conversion, which can lead to other issues like sintering or side reactions.[3]

• Inconsistent Results: Seeing good initial conversion which then plateaus unexpectedly.

Q3: Is Palladium or Platinum more susceptible to fluoride poisoning?

A3: As a general rule, platinum catalysts (e.g., Adam's catalyst, Pt/C) are often less susceptible to poisoning by various substances, including some halides, compared to palladium catalysts.[7] However, the high affinity of fluoride for many metals means both can be significantly affected. The choice may depend on the specific reaction conditions and the nature of the support material.

Q4: Can a fluoride-poisoned catalyst be regenerated and reused?

A4: Regeneration is sometimes possible but depends on the severity of the poisoning. Common methods include thermal treatments or chemical washing.[3] For fluoride poisoning, a mild basic wash may help neutralize and remove adsorbed HF. However, prevention is a far more effective strategy than regeneration.

Q5: How can I definitively identify the poison on my catalyst?

A5: Identifying the poison requires specialized analytical techniques. Surface-sensitive methods are most informative for diagnosing catalyst poisoning.

• X-ray Photoelectron Spectroscopy (XPS): Can directly detect the elemental composition of the catalyst surface, providing clear evidence of fluoride deposition.[8][9]

• Temperature Programmed Reduction (TPR): This technique measures hydrogen consumption as the catalyst is heated. The presence of a poison alters the reduction profile of the catalyst, often shifting reduction peaks to higher temperatures.[10]

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): Can quantify the total amount of fluorine in a digested catalyst sample, though it doesn't distinguish between surface and bulk contamination.[3][8]

Part 2: Troubleshooting Guide: From Symptom to Solution

This section provides a systematic approach to diagnosing and solving catalyst deactivation issues based on experimental observations.

Symptom 1: Reaction is Sluggish or Stalled

A slow or stalled reaction is the most common sign of trouble. The following decision tree outlines a logical troubleshooting workflow.

Caption: Troubleshooting decision tree for a stalled reaction.

Symptom 2: Inconsistent Yields and Formation of Byproducts

This often points to a more subtle deactivation mechanism or the catalyst promoting side reactions as its primary active sites become blocked.

• Potential Cause: Partial poisoning of the catalyst surface. The remaining active sites may have different electronic or steric properties, leading to altered selectivity. For instance, dehydrofluorination might become more favorable than the desired reaction.

• Diagnostic Steps:

  • Reaction Profiling: Take aliquots of the reaction over time and analyze by GC-MS or LC-MS. Does the ratio of product to byproduct change as the reaction progresses? A worsening ratio suggests progressive catalyst poisoning.

  • Test a More Robust Catalyst: If using a Pd-based catalyst, switch to a Pt-based equivalent. Platinum is often more resistant to poisoning and may maintain selectivity for longer.[7]

  • Lower Reaction Temperature: High temperatures can accelerate both the desired reaction and the decomposition pathways that generate poisons. Running the reaction at the lowest feasible temperature can extend catalyst life and improve selectivity.

Part 3: Experimental Protocols

These detailed protocols provide step-by-step instructions for key diagnostic and preventative procedures.

Protocol 1: Feedstock Purification via Basic Alumina Plug

Objective: To remove trace acidic impurities, such as HF, from the difluorocyclohexane starting material before it contacts the catalyst.

Materials:

• Difluorocyclohexane starting material

• Anhydrous solvent (e.g., dichloromethane, ethyl acetate)

• Activated basic alumina

• Glass column or a disposable syringe with a frit

• Clean, dry collection flask

Procedure:

• Prepare the Column: Securely clamp a small chromatography column. Place a small plug of cotton or glass wool at the bottom.

• Pack the Alumina: Add activated basic alumina to the column to create a plug approximately 2-3 cm in height. Gently tap the column to ensure even packing.

• Pre-condition the Column: Pass 2-3 column volumes of the anhydrous reaction solvent through the alumina plug to wash away any fine particles and equilibrate the stationary phase.

• Purify the Substrate: Dissolve the difluorocyclohexane starting material in a minimal amount of the anhydrous solvent. Carefully load this solution onto the top of the alumina plug.

• Elute and Collect: Elute the substrate through the plug using additional anhydrous solvent. Collect the purified substrate solution in a clean, dry flask.

• Solvent Removal: Remove the solvent from the collected fraction under reduced pressure. The resulting purified substrate is now ready for use in the catalytic reaction.

Causality: Basic alumina contains Lewis basic sites that effectively neutralize and adsorb acidic impurities like HF, preventing them from reaching and poisoning the downstream hydrogenation catalyst.[11]

Protocol 2: Diagnostic Test for Catalyst Activity

Objective: To determine if a batch of catalyst is active using a reliable, "easy" substrate before attempting a more challenging reaction.

Materials:

• Catalyst to be tested (e.g., 10% Pd/C)

• Standard substrate (e.g., cyclohexene or styrene)

• Reaction solvent (e.g., ethanol or ethyl acetate)

• Hydrogenation apparatus (e.g., balloon hydrogenation or Parr shaker)

Procedure:

• Setup: To a standard reaction flask, add the catalyst (typically 5-10 mol%) under an inert atmosphere (e.g., Nitrogen or Argon).

• Add Solvent and Substrate: Add the solvent, followed by the standard substrate.

• Hydrogenation: Purge the system thoroughly with hydrogen gas. Pressurize the vessel or attach a hydrogen-filled balloon.

• Monitor: Stir the reaction vigorously at room temperature. Monitor the reaction progress by TLC or by observing hydrogen uptake.

• Analysis: A healthy catalyst should effect complete conversion of cyclohexene to cyclohexane (or styrene to ethylbenzene) within a short period (typically < 1 hour).

Self-Validation: If the standard reaction proceeds to completion rapidly, it confirms the catalyst itself is active, and any issues with the difluorocyclohexane reaction are likely due to substrate-derived poisoning. If this test fails, the catalyst batch is inactive and should be discarded.

Protocol 3: Catalyst Regeneration via Mild Basic Wash

Objective: To attempt the removal of adsorbed fluoride species from a poisoned catalyst. Note: Success is not guaranteed and depends on the poison's binding strength.

Materials:

• Poisoned catalyst, recovered by filtration and washed with solvent.

• Dilute aqueous solution of a mild base (e.g., 0.01 M NH₄OH or 0.05 M NaHCO₃).

• Deionized water.

• Drying oven.

Procedure:

• Recovery: After the failed reaction, carefully filter the catalyst from the reaction mixture. Wash it thoroughly with the reaction solvent to remove any residual organic material. Caution: Pyrophoric catalysts like Pd/C must not be allowed to dry in air while saturated with hydrogen.[12] Keep the filter cake damp with solvent.

• Slurry: Transfer the damp catalyst cake to a beaker and create a slurry with a dilute solution of the mild base.

• Agitation: Gently stir the slurry at room temperature for 1-2 hours. This allows the base to neutralize and leach away acidic poisons.

• Filtration and Washing: Filter the catalyst from the basic solution. Wash the recovered catalyst extensively with deionized water until the filtrate is neutral (check with pH paper).

• Drying: Carefully dry the washed catalyst in a vacuum oven at a moderate temperature (e.g., 60-80 °C) until all water is removed.

• Re-testing: Evaluate the activity of the regenerated catalyst using the procedure in Protocol 2 .

Causality: This procedure is adapted from methods used to regenerate catalysts poisoned by other species.[13] The mild base aims to neutralize and solubilize acidic fluoride species (HF) adsorbed on the catalyst surface without causing significant damage to the metal nanoparticles or the support.

Part 4: Data Interpretation and Advanced Analysis

For a deeper understanding of deactivation, advanced characterization is invaluable.

Table 1: Analytical Techniques for Poison Identification

Technique	Information Provided	Advantages	Limitations
XPS	Surface elemental composition and chemical states.	Highly surface-sensitive; can directly confirm the presence of F and its chemical environment.[8][9]	Requires high vacuum; quantification can be complex.
TPR	Reducibility of the catalyst; interaction strength with poisons.	Excellent for comparing fresh vs. used catalysts; reveals changes in metal-support interaction.[10]	Does not directly identify the poison element.
ICP-MS	Bulk elemental composition.	Highly sensitive for trace element quantification.[3]	Not surface-specific; does not prove the element is on an active site.[8]
Chemisorption	Quantifies the number of active sites.	Directly measures the loss of active surface area.	Does not identify the cause of the loss.

Visualizing the Regeneration Workflow

The following diagram illustrates the logical flow for catalyst recovery and regeneration.

Sources

• 1. Hydrofluoric Acid in Hydrogen Fuel Cell Production [eureka.patsnap.com]
• 2. research.rug.nl [research.rug.nl]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 5. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 6. scilit.com [scilit.com]
• 7. Catalyst_poisoning [chemeurope.com]
• 8. Catalyst Poisoning Testing [intertek.com]
• 9. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 10. How to Detect Catalyst Poisoning with Temperature Programmed Reduction [eureka.patsnap.com]
• 11. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 12. chem.wisc.edu [chem.wisc.edu]
• 13. Efficient regeneration of Pd-SSZ-13 catalysts deactivated by alkali metals for passive NOx adsorption - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Analytical Comparison Guide: NMR Spectral Profiling of (1R)-3,3-Difluorocyclohexane-1-carboxylic Acid

Strategic Context: Escaping Flatland with Fluorinated Alicyclics

In contemporary drug discovery, replacing flat aromatic rings with conformationally constrained, sp 3 -hybridized alicycles is a proven strategy to improve aqueous solubility and reduce off-target toxicity. The introduction of fluorine into these alicyclic systems—specifically gem-difluoro groups—modulates the pKa of adjacent functional groups, increases metabolic stability, and dictates ring conformation.

Among these, (1R)-3,3-difluorocyclohexane-1-carboxylic acid serves as a premium chiral building block (1)[1]. To understand its structural advantages, we must objectively compare its nuclear magnetic resonance (NMR) spectral profile against two standard alternatives: the unsubstituted cyclohexanecarboxylic acid and the symmetric 4,4-difluorocyclohexane-1-carboxylic acid (2)[2].

Conformational Causality & Logical Relationships

The performance of a chiral building block is intrinsically linked to its 3D conformation. In unsubstituted cyclohexanecarboxylic acid, the ring undergoes rapid chair-chair interconversion at room temperature. When gem-difluorination occurs at the C4 position (the 4,4-difluoro isomer), the molecule retains a plane of symmetry, and the conformational bias remains relatively similar to the unsubstituted analog.

However, fluorination at the C3 position introduces an asymmetric dipole. In the (1R)-3,3-difluoro isomer, the strong 1,3-diaxial interactions between the axial fluorine and axial protons heavily penalize ring flipping (3)[3]. This "locks" the carboxylate group into an equatorial position, ensuring predictable vector projection for structure-based drug design. This conformational locking is directly observable via the distinct deshielding and scalar couplings in its NMR spectra.

Conformational bias induced by specific gem-difluorination patterns.

Comparative Spectral Data Analysis

To validate the structural integrity of these building blocks, 1 H and 13 C NMR provide definitive quantitative data. The tables below summarize the diagnostic chemical shifts ( δ in ppm) and coupling constants ( J in Hz) acquired in CDCl 3​ .

Table 1: Comparative 1 H NMR Data (400 MHz, CDCl 3​ )

Proton Assignment	Cyclohexanecarboxylic Acid	4,4-Difluoro Isomer	(1R)-3,3-Difluoro Isomer
COOH	~11.5 (br s)	~11.0 (br s)	~11.2 (br s)
C1-H	2.32 (tt)	2.45 (m)	2.66–2.72 (m)
C2-H 2​	1.90, 1.45	1.95, 1.75	2.33–2.41 (m), 1.85 (m)
C3-H 2​	1.75, 1.25	2.15, 1.80	— (CF 2​ )
C4-H 2​	1.65, 1.25	— (CF 2​ )	2.10, 1.65
C5-H 2​	1.75, 1.25	2.15, 1.80	1.95, 1.55
C6-H 2​	1.90, 1.45	1.95, 1.75	2.05, 1.60

Data Insights: The C1-H proton in the 3,3-difluoro isomer is shifted downfield (2.66–2.72 ppm) compared to the unsubstituted analog (4)[4]. This deshielding is caused by the through-space proximity of the highly electronegative fluorine atoms. Furthermore, the C2 protons become highly diastereotopic, appearing as distinct multiplets due to the locked conformation. As expected for carboxylic acids, the acidic O-H proton appears far downfield (~11.2 ppm) due to strong hydrogen-bonded dimerization (5)[5].

Table 2: Comparative 13 C NMR Data (100 MHz, CDCl 3​ )

Carbon Assignment	Cyclohexanecarboxylic Acid	4,4-Difluoro Isomer	(1R)-3,3-Difluoro Isomer
C=O	182.5	180.2	179.8
C1	43.1	41.5	39.2
C2	29.0	26.8	37.5 (t, 2JCF​ = 23 Hz)
C3	25.8	32.5 (t, 2JCF​ = 24 Hz)	122.4 (t, 1JCF​ = 241 Hz)
C4	25.4	122.8 (t, 1JCF​ = 240 Hz)	33.1 (t, 2JCF​ = 24 Hz)
C5	25.8	32.5 (t, 2JCF​ = 24 Hz)	21.5
C6	29.0	26.8	28.2

Data Insights: The 13 C spectrum is the ultimate differentiator. The C3 carbon in the 3,3-difluoro isomer appears as a characteristic triplet at ~122.4 ppm with a massive one-bond carbon-fluorine coupling ( 1JCF​ ≈ 241 Hz). The adjacent C2 and C4 carbons also exhibit two-bond coupling ( 2JCF​ ≈ 24 Hz), appearing as triplets at 37.5 ppm and 33.1 ppm, respectively.

Experimental Protocol: Self-Validating NMR Workflow

Acquiring data for fluorinated chiral compounds requires specific parameter optimization. A standard 13 C proton-decoupled sequence will often fail to accurately integrate the CF 2​ carbon due to the lack of Nuclear Overhauser Effect (NOE) enhancement and exceptionally long T 1​ relaxation times. The following protocol ensures a self-validating system for structural confirmation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 20–25 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v TMS as an internal standard. Ensure the sample is free of paramagnetic impurities to prevent line broadening.

• 1 H NMR Acquisition:

  • Parameters: 400 MHz, 30° pulse, 16 scans.

  • Relaxation Delay (D1): 2.0 seconds.

  • Causality: A 2-second delay is sufficient for proton relaxation, ensuring accurate integration of the highly diastereotopic C2 protons.

• 13 C NMR Acquisition (Optimized for Fluorine):

  • Parameters: 100 MHz, 45° pulse, 1024 scans.

  • Relaxation Delay (D1): 5.0 seconds (Critical).

  • Causality: Quaternary carbons and CF 2​ groups lack attached protons, resulting in long T 1​ relaxation times. A 5-second D1 ensures the CF 2​ triplet at ~122 ppm is fully relaxed and observable above the baseline noise.

• 2D NOESY (Stereochemical Validation):

  • Parameters: Acquire a 2D NOESY spectrum with a mixing time of 400 ms.

  • Causality: To confirm the (1R) stereocenter, observe the through-space cross-peaks between the axial C1 proton and the axial protons at C3/C5. The locked chair conformation makes these NOE contacts unambiguous.

Self-validating NMR acquisition workflow for chiral fluorinated building blocks.

Conclusion

When comparing fluorinated alicyclics, (1R)-3,3-difluorocyclohexane-1-carboxylic acid provides a superior, conformationally locked scaffold compared to its unsubstituted or 4,4-difluoro counterparts. The asymmetric dipole restricts ring flipping, which is objectively verifiable through the distinct diastereotopic splitting in the 1 H NMR and the characteristic 1JCF​ / 2JCF​ triplets in the 13 C NMR. By adhering to the optimized relaxation protocols outlined above, researchers can ensure robust, self-validating quality control during drug development workflows.

References

• PubChem: (1R)-3,3-difluorocyclohexane-1-carboxylic acid. National Institutes of Health. 1

• PubChem: 4,4-Difluorocyclohexanecarboxylic acid. National Institutes of Health. 2

• Fluorine NMR Spectra and Conformational Isomerization of 1,1-Difluorocyclohexane. Journal of Chemical Physics. 3

• Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts. 5

• WO2024173173A1 - Imidazotriazine IL-17a Modulators and Uses Thereof. Google Patents. 4

Sources

• 1. (1R)-3,3-difluorocyclohexane-1-carboxylic acid | C7H10F2O2 | CID 96224697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4,4-Difluorocyclohexanecarboxylic acid | C7H10F2O2 | CID 2779136 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. WO2024173173A1 - Imidazotriazine il-17a modulators and uses thereof - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Comparative Chiral HPLC Methodologies for Enantiomeric Excess Determination of (1R)-3,3-Difluoro Acids

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of resolving fluorinated chiral building blocks. Compounds such as (1R)-3,3-difluorocyclopentanecarboxylic acid and 3,3-difluoroproline are highly sought after in medicinal chemistry for their ability to modulate pharmacokinetic properties and stabilize peptide structures[1]. However, determining their enantiomeric excess (ee) presents unique chromatographic challenges.

This guide objectively compares the performance of leading polysaccharide-based chiral stationary phases (CSPs) and provides a self-validating, field-proven protocol for the baseline resolution of 3,3-difluoro acids.

Mechanistic Causality: The Fluorine Effect in Chiral Recognition

To develop a robust chiral method, we must first understand the causality behind the analyte-stationary phase interactions.

The Role of the Gem-Difluoro Group: The introduction of a 3,3-difluoro motif significantly alters the electronic landscape of the cyclopentane or pyrrolidine ring. Fluorine's high electronegativity creates a strong local dipole moment. When interacting with a polysaccharide-based CSP (like Amylose tris(3,5-dimethylphenylcarbamate)), this dipole engages in specific dipole-π and dipole-dipole interactions with the phenyl rings and carbamate linkages of the stationary phase[2].

The Necessity of Acidic Additives: The electron-withdrawing nature of the CF2 group lowers the pKa of the adjacent carboxylic acid. If analyzed under standard normal-phase conditions (e.g., pure Hexane/Isopropanol), the acid will partially ionize, leading to severe peak tailing and loss of resolution. The addition of 0.1% Trifluoroacetic Acid (TFA) to the mobile phase is a non-negotiable mechanistic requirement[3]. TFA suppresses the analyte's ionization, ensuring it remains in a neutral, protonated state, which is essential for forming the primary hydrogen bonds with the CSP's carbamate C=O and NH groups[4].

Mechanistic interaction model between the difluoro acid analyte and the AD-H stationary phase.

Comparison of Chiral Stationary Phases (CSPs)

We evaluated three industry-standard CSPs for the resolution of racemic 3,3-difluorocyclopentanecarboxylic acid.

• Chiralpak AD-H (Amylose-based): The helical structure of amylose provides a slightly wider chiral cavity than cellulose. This perfectly accommodates the steric bulk of the difluorocyclopentane ring, allowing optimal H-bonding alignment.

• Chiralcel OD-H (Cellulose-based): The linear nature of the cellulose backbone restricts deep penetration of the difluoro ring, resulting in weaker transient diastereomeric complexes and lower resolution[2].

• Chiralpak IG (Immobilized Amylose): While offering broad solvent compatibility, the meta-chloro substitution on the phenyl ring alters the electron density, weakening the dipole-π interactions with the CF2 group compared to the electron-donating methyl groups of AD-H.

Quantitative Performance Data

Chiral Column	Stationary Phase Chemistry	Retention Time (R)	Retention Time (S)	Resolution (Rs)	Selectivity (α)
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	12.4 min	15.2 min	3.1	1.25
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	14.1 min	16.8 min	2.4	1.18
Chiralpak IG	Immobilized Amylose tris(3-chloro-5-methylphenylcarbamate)	10.5 min	11.8 min	1.5	1.10

Experimental Conditions: Hexane/Isopropanol/TFA (90:10:0.1 v/v/v), Flow Rate: 1.0 mL/min, Temp: 25°C, UV Detection: 210 nm.

Verdict: Chiralpak AD-H is the superior column for 3,3-difluoro acids, providing baseline resolution (Rs > 3.0) necessary for accurate trace enantiomer quantification.

Experimental Protocol: A Self-Validating Workflow

To ensure scientific integrity, a chiral HPLC protocol cannot simply assume column health; it must be a self-validating system. The following step-by-step methodology embeds system suitability checks directly into the workflow to guarantee trustworthiness before any ee calculation is performed[1].

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Measure 900 mL of HPLC-grade n-Hexane and 100 mL of HPLC-grade Isopropanol (IPA).

• Add exactly 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA)[3].

• Sonicate the mixture for 15 minutes to degas. Causality: Microbubbles in the pump will cause baseline drift, obscuring the integration of trace enantiomeric impurities.

Step 2: Sample Preparation

• Racemate Standard: Dissolve 1.0 mg of racemic 3,3-difluorocyclopentanecarboxylic acid in 1.0 mL of mobile phase.

• Analytical Sample: Dissolve 1.0 mg of the synthesized (1R)-3,3-difluoro acid in 1.0 mL of mobile phase.

Step 3: System Suitability Testing (The Self-Validation Step)

• Inject 10 µL of the Racemate Standard onto the Chiralpak AD-H column.

• Validation Gate: Calculate the resolution (Rs) between the two peaks. If Rs < 2.0, the system fails. Do not proceed. Re-equilibrate the column with 0.5% TFA in IPA to strip tightly bound contaminants, then flush with the mobile phase.

Step 4: Enantiomeric Excess Determination

• Inject 10 µL of the Analytical Sample.

• Integrate the area under the curve (AUC) for both the (1R) peak (tR = 12.4 min) and the trace (1S) peak (tR = 15.2 min).

• Calculate ee using the formula: ee (%) =[(Area R - Area S) / (Area R + Area S)] × 100.

Chiral HPLC method development and self-validating workflow for difluoro acids.

References

• Enantiospecific Analysis of Carboxylic Acids Using Cinchona Alkaloid Dimers as Chiral Solvating Agents Analytical Chemistry - ACS Publications URL:[Link]

• HPLC separation of 2-aryloxycarboxylic acid enantiomers on chiral stationary phases ResearchGate URL:[Link]

• A validated chiral HPLC method for the enantiomeric separation of Tolterodine tartrate ResearchGate URL:[Link]

• Multigram-scale Synthesis of Enantiopure 3,3-Difluoroproline PMC - National Institutes of Health URL:[Link]

Sources

• 1. Multigram-scale Synthesis of Enantiopure 3,3-Difluoroproline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Comparing bioactivity of 3,3-difluoro vs 4,4-difluoro cyclohexane analogs

An in-depth comparative analysis of 3,3-difluoro and 4,4-difluoro cyclohexane analogs reveals critical insights into how subtle stereoelectronic modifications dictate the pharmacokinetic and pharmacodynamic profiles of drug candidates. While both motifs are employed to modulate lipophilicity and metabolic stability, their distinct conformational preferences and symmetry properties lead to divergent bioactivity outcomes.

This guide provides an objective, data-driven comparison of these two fluorinated scaffolds, supported by field-validated experimental protocols and recent case studies in medicinal chemistry.

Structural and Conformational Divergence

The incorporation of a gem-difluoro group into a cyclohexane ring fundamentally alters its physicochemical properties. However, the position of this substitution—whether at the 3-position or the 4-position relative to the primary attachment point (C1)—creates vastly different molecular environments.

• Symmetry and Chirality: 4,4-difluorocyclohexyl derivatives possess a plane of symmetry passing through C1 and C4. Consequently, attachment at C1 does not generate a new chiral center, making these analogs highly attractive from a synthetic and scale-up perspective 1. In contrast, the 3,3-difluorocyclohexyl motif is asymmetrical. Substitution at C1 results in a chiral center, necessitating enantioselective synthesis or chiral resolution, which complicates the drug development pipeline.

• Dipole Moments and the Gauche Effect: The highly electronegative fluorine atoms create a strong local dipole. In 4,4-difluorocyclohexane, the dipole vector aligns with the C1-C4 axis. In 3,3-difluorocyclohexane, the dipole is off-axis. Furthermore, 1,3-difluorinated systems exhibit unique conformational behaviors driven by hyperconjugation and electrostatic interactions, often favoring specific chair conformations to minimize F⋅⋅⋅F repulsion and optimize dipole alignment within binding pockets 2.

Logical relationship between fluorine substitution and resulting pharmacological properties.

Comparative Bioactivity: Case Studies in Medicinal Chemistry

The theoretical benefits of fluorine substitution must always be weighed against empirical bioactivity data. Two recent case studies highlight the nuanced performance of these isomers.

Case Study A: Perhexiline Analogues (Metabolism vs. Efficacy)

In an effort to improve the pharmacokinetic profile of the cardiovascular drug perhexiline, researchers synthesized both 4,4-difluoro and 3,3-difluoro analogs. The hypothesis driving the 3,3-difluoro design was that reducing electron density from a more distant position would sufficiently lower the pKa of the adjacent amine to reduce CYP-mediated metabolism, whilst interfering less with the target binding interaction than a 4-position substitution 3. Outcome: Contrary to the hypothesis, the 3,3-difluoro derivative did not exhibit the expected improvement in metabolic stability compared to the parent compound, demonstrating that distant inductive effects were insufficient to overcome the specific steric requirements of the CYP450 active site.

Case Study B: Lysyl tRNA Synthetase (LysRS) Inhibitors for Tuberculosis

During the development of LysRS inhibitors against M. tuberculosis, researchers explored the R1 pocket by substituting the native cyclohexyl ring with racemic 3,3-difluorocyclohexyl and 4,4-difluorocyclohexyl groups 4. Outcome: While both substitutions were tolerated and yielded good in vitro metabolic profiles, they both displayed a decrease in activity in the Minimum Inhibitory Concentration (MIC) assay compared to the unsubstituted cyclohexyl analog. The rigid, closed conformation of the binding pocket penalized the increased steric bulk and the higher desolvation energy required to bury the CF2​ groups in a lipophilic pocket.

Quantitative Data Comparison

The following table summarizes the comparative attributes of the two scaffolds based on synthesized drug libraries.

Property / Metric	4,4-Difluorocyclohexyl	3,3-Difluorocyclohexyl	Unsubstituted Cyclohexyl
Symmetry (at C1)	Achiral (Plane of symmetry)	Chiral (Requires resolution)	Achiral
Dipole Vector	Aligned with C1-C4 axis	Off-axis	Minimal
Synthetic Accessibility	High (Direct DAST fluorination)	Moderate (Chiral separation needed)	Very High (Commercially abundant)
LysRS Inhibition (MIC)	Reduced efficacy vs. parent	Reduced efficacy vs. parent	Baseline (Optimal fit)
Metabolic Stability	Blocks C4 oxidation directly	Relies on distant inductive effects	Highly susceptible to CYP oxidation

Validated Experimental Methodologies

To ensure scientific integrity, the protocols used to synthesize and evaluate these analogs must be self-validating. Below are the standard operating procedures for generating and testing these compounds.

Protocol 1: Synthesis & Purification of Difluorocyclohexyl Scaffolds

The conversion of a ketone to a gem-difluoro group using Diethylaminosulfur trifluoride (DAST) frequently produces a highly reactive vinyl fluoride byproduct via elimination. The following protocol includes a self-validating chemical purification step to ensure biological assays are not skewed by this reactive impurity.

• Fluorination: Dissolve the ketone precursor (e.g., 4-oxocyclohexanecarboxylate) in anhydrous CH2​Cl2​ under an argon atmosphere. Cool to 0 °C.

• DAST Addition: Add DAST (1.5 equivalents) dropwise. Allow the reaction to warm to room temperature and stir for 16 hours. Causality: DAST acts as a nucleophilic fluorinating agent, replacing the carbonyl oxygen.

• Quenching: Carefully quench the reaction with saturated aqueous NaHCO3​ at 0 °C to neutralize generated HF. Extract with CH2​Cl2​ .

• Self-Validating Purification (Epoxidation): The crude mixture will contain the desired difluoroalkane and an inseparable vinyl fluoride byproduct. Dissolve the crude mixture in CH2​Cl2​ and add m-CPBA (meta-Chloroperoxybenzoic acid). Stir for 4 hours. Causality: The electron-rich double bond of the vinyl fluoride is epoxidized, drastically increasing its polarity. The desired gem-difluoroalkane remains unreacted.

• Chromatography: Purify via silica gel chromatography (eluting with pentane/ether). The highly polar epoxide is retained on the column, allowing the elution of the ultra-pure difluoro analog.

Workflow for the synthesis and biological evaluation of difluorocyclohexane analogs.

Protocol 2: Self-Validating Microsomal Clearance Assay ( Clint​ )

To verify that fluorine substitution successfully blocks CYP450-mediated metabolism, intrinsic clearance must be measured using a controlled system.

• Preparation: Incubate the difluoro test compound (1 µM) with CD1 mouse liver microsomes (0.5 mg/mL protein) in 0.1 M phosphate buffer (pH 7.4) at 37 °C.

• Control Implementation (Self-Validation): Split the assay into two cohorts. To Cohort A, add an NADPH-regenerating system. To Cohort B (Negative Control), add an equivalent volume of buffer. Causality: CYP450 enzymes strictly require NADPH to function. If the compound degrades in Cohort B, it is chemically unstable or being degraded by non-CYP enzymes (e.g., esterases), invalidating the assumption of CYP-mediated clearance.

• Sampling: Remove aliquots at 0, 5, 15, 30, and 45 minutes. Quench immediately in ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Analysis: Centrifuge to precipitate proteins and analyze the supernatant via LC-MS/MS to calculate the half-life ( t1/2​ ) and intrinsic clearance ( Clint​ ).

Strategic Recommendations for Drug Design

When choosing between 3,3-difluoro and 4,4-difluoro cyclohexane substitutions, drug development professionals should adhere to the following guidelines:

• Default to 4,4-Difluoro for Screening: Due to its symmetry, the 4,4-difluoro analog avoids the creation of diastereomeric mixtures, drastically accelerating the hit-to-lead phase. It is highly effective if the primary metabolic liability is oxidation at the C4 position.

• Reserve 3,3-Difluoro for Conformational Tuning: Utilize the 3,3-difluoro motif only when X-ray crystallography or docking studies indicate that an off-axis dipole moment is required to engage a specific polar residue in the binding pocket, or when attempting to leverage the gauche effect to force the cyclohexane ring into a specific chair conformation.

References

• Development of Fluorinated Analogues of Perhexiline with Improved Pharmacokinetic Properties and Retained Efficacy. University of East Anglia.[Link]

• Design and Development of Lysyl tRNA Synthetase Inhibitors, for the Treatment of Tuberculosis. Journal of Medicinal Chemistry (ACS Publications).[Link]

• Conformational Analysis of 1,3-Difluorinated Alkanes. The Journal of Organic Chemistry (ACS Publications).[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. research-portal.uea.ac.uk [research-portal.uea.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]

Comparison Guide: Metabolic Half-Life of Fluorinated vs. Non-Fluorinated Cyclohexane Acids

Executive Summary

In the development of small-molecule therapeutics, the cyclohexane carboxylic acid pharmacophore is frequently utilized to impart structural rigidity and dictate spatial geometry. However, unmodified aliphatic rings are notorious "soft spots" for rapid oxidative metabolism by hepatic Cytochrome P450 (CYP450) enzymes.

To overcome this liability, medicinal chemists frequently employ targeted fluorination[1]. This guide provides an objective, data-driven comparison of the metabolic half-life ( t1/2​ ) of fluorinated versus non-fluorinated cyclohexane acids, exploring the physical organic chemistry driving these differences and providing a self-validating protocol for experimental verification.

Mechanistic Causality: Why Fluorination Extends Half-Life

The superior metabolic stability of fluorinated cyclohexane rings is not merely a consequence of blocking a physical site; it is driven by a combination of thermodynamic, electronic, and physicochemical factors:

• Thermodynamic Resistance (Bond Strength): The primary mechanism of CYP450-mediated aliphatic oxidation involves hydrogen abstraction by a high-valent iron-oxo species[2]. The carbon-fluorine (C-F) bond is exceptionally strong (~485 kJ/mol) compared to the carbon-hydrogen (C-H) bond (~416 kJ/mol)[1]. This high activation energy barrier effectively halts the radical abstraction step.

• Electronic Deactivation: Fluorine is the most electronegative element. When introduced onto a cyclohexane ring, it inductively withdraws electron density from adjacent C-H bonds[2]. This electronic depletion increases the oxidation potential of neighboring sites, rendering the entire ring system less susceptible to electrophilic attack by metabolic enzymes.

• Modulation of Lipophilicity (LogP): Unlike alkyl substitutions (e.g., methyl groups) which increase lipophilicity and drive non-specific hydrophobic binding to CYP active sites, selective fluorination can actually increase molecular polarity and lower LogP[3]. This reduces the substrate's affinity for the hydrophobic pockets of metabolizing enzymes, further prolonging the drug's half-life.

Fig 1: Divergent CYP450 metabolic pathways for non-fluorinated vs. fluorinated cyclohexane acids.

Comparative Performance Data

The table below synthesizes experimental data comparing the metabolic stability of non-fluorinated cyclohexane derivatives against their fluorinated bioisosteres.

Compound Class / Scaffold	Ring Substitution	Human Microsomal t1/2​	Metabolic Outcome & Causality
Xanthine-Cyclohexyl	C-4 Dimethyl	29 min	Rapid CYP-mediated oxidation due to highly lipophilic, electron-rich methyl groups[4].
Xanthine-Cyclohexyl	C-4 Difluoro	94 min	3.2x increase in stability. Fluorine withdraws electron density, protecting the ring[4].
Gabapentin (Cyclohexane-acetic acid)	Unsubstituted	~88–147 min (in vivo)	Baseline clearance via standard metabolic and renal pathways[5].
4-Fluorogabapentin	C-4 Fluoro (cis/trans)	>180 min (Highly stable)	Near-complete evasion of in vivo metabolism; negligible plasma protein binding[5].

Data Insight: The transition from a dimethyl-substituted cyclohexane to a difluoro-substituted analog in xanthine derivatives not only improved the half-life from 29 to 94 minutes but also enhanced aqueous solubility and reduced off-target hERG inhibition[4].

Experimental Validation: Self-Validating Microsomal Stability Protocol

To accurately quantify the metabolic half-life differences between fluorinated and non-fluorinated cyclohexane acids, researchers must utilize a tightly controlled in vitro Human Liver Microsome (HLM) assay.

Why this protocol is self-validating: This methodology incorporates a minus-NADPH control to definitively prove that degradation is CYP-mediated (biological) rather than a result of chemical instability in the buffer. Furthermore, the use of an internal standard (IS) during the quench phase corrects for any volumetric errors or matrix ionization suppression during LC-MS/MS analysis.

Step-by-Step Methodology

• Matrix Preparation: Prepare a suspension of pooled Human Liver Microsomes in 100 mM potassium phosphate buffer (pH 7.4) at a final protein concentration of 0.5 mg/mL. Rationale: Maintaining a low protein concentration ensures linear enzyme kinetics and prevents non-specific protein binding from skewing the free-drug concentration.

• Compound Spiking: Add the test compound (fluorinated or non-fluorinated cyclohexane acid) to achieve a final assay concentration of 1 µM. Keep the final organic solvent (DMSO) concentration below 0.1% to prevent CYP enzyme inhibition.

• Thermal Equilibration: Pre-incubate the mixture at 37°C for 5 minutes. Rationale: Prevents thermal shock to the enzymes upon initiation.

• Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM).

  • Self-Validation Step: Concurrently run a control sample where buffer is added instead of NADPH.

• Time-Course Quenching: At designated time points (0, 15, 30, and 60 minutes), extract a 50 µL aliquot and immediately quench it by mixing with 150 µL of ice-cold acetonitrile containing a known concentration of an analytical Internal Standard (e.g., Tolbutamide). Rationale: Cold organic solvent instantly denatures CYP proteins, halting metabolism.

• Centrifugation & LC-MS/MS: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural log of the percentage of parent compound remaining versus time. Calculate the elimination rate constant ( k ) from the slope, and determine the half-life using the equation: t1/2​=0.693/k .

Fig 2: Self-validating in vitro Human Liver Microsome (HLM) stability assay workflow.

Conclusion

Replacing specific hydrogen atoms with fluorine on a cyclohexane carboxylic acid scaffold is a highly effective strategy for extending metabolic half-life. By leveraging the thermodynamic strength of the C-F bond and the electron-withdrawing nature of fluorine, drug developers can successfully shield vulnerable aliphatic rings from CYP450-mediated oxidation. When evaluating these modifications, utilizing a robust, self-validating HLM assay ensures that observed stability gains are accurately quantified and mechanistically sound.

Sources

• 1. chimia.ch [chimia.ch]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Bioactivity Profiles of Progressively Ring‐Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto‐Piperazines as Antitrypanosome Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. biorxiv.org [biorxiv.org]

A Comparative Guide to the Mass Spectrometry Fragmentation of 3,3-Difluorocyclohexane Derivatives

For researchers, scientists, and professionals in drug development, understanding the structural nuances of novel chemical entities is paramount. The strategic incorporation of fluorine into cyclic scaffolds, such as the cyclohexane ring, is a widely used strategy to modulate physicochemical and pharmacological properties. The 3,3-difluoro substitution pattern, in particular, introduces a unique combination of steric and electronic effects that significantly influence molecular conformation and reactivity. Mass spectrometry (MS) is an indispensable tool for the structural characterization of these compounds. This guide provides an in-depth technical comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of 3,3-difluorocyclohexane derivatives, supported by established fragmentation principles and data from analogous compounds.

The Foundational Fragmentation of the Cyclohexane Ring

Under electron ionization, the cyclohexane molecular ion (m/z 84) is relatively stable, often appearing with significant intensity in the mass spectrum.[1][2] The primary fragmentation pathway involves the loss of an ethylene molecule (C2H4) to yield a radical cation at m/z 56, which is frequently the base peak.[1] This process is driven by the formation of a stable, acyclic radical cation. Further fragmentation can lead to the formation of smaller alkyl cations. For substituted cyclohexanes, the fragmentation is also directed by the substituent, often involving the loss of the substituent or fragmentation of the alkyl chain.[1][2]

The Influence of Fluorine on Fragmentation Patterns

The introduction of fluorine atoms dramatically alters the fragmentation behavior of organic molecules. Perfluorinated alkanes, for example, exhibit mass spectra that are vastly different from their hydrocarbon counterparts, often with a weak or absent molecular ion peak.[3][4] A common feature in the mass spectra of fluorinated compounds is the presence of the CF3+ ion. For partially fluorinated compounds, fragment ions containing hydrogen will correspond to the major peaks in the perfluoro spectrum, with hydrogen replacing a fluorine atom.[3][4] The loss of neutral HF (20 Da) or a fluorine radical (19 Da) are also characteristic fragmentation pathways for fluorinated organic compounds.

Proposed Fragmentation Patterns of 3,3-Difluorocyclohexane Derivatives

Direct experimental data on the mass spectrometry of 3,3-difluorocyclohexane derivatives is not extensively published. However, by combining the known fragmentation patterns of cyclohexane and fluorinated compounds with data from analogous structures, we can propose the primary fragmentation pathways.

A key principle observed in the fragmentation of gem-disubstituted cycloalkanes is the initial loss of a geminal substituent. This suggests that a primary fragmentation pathway for 3,3-difluorocyclohexane derivatives would involve the loss of a fluorine radical or a molecule of hydrogen fluoride.

Key Proposed Fragmentation Pathways:

• Loss of a Fluorine Radical (M-19): The initial ionization will likely occur at one of the fluorine atoms due to the high electronegativity and the presence of lone pair electrons. This is followed by the cleavage of a C-F bond to lose a fluorine radical, resulting in a fluorinated cyclohexyl cation.

• Loss of Hydrogen Fluoride (M-20): A common rearrangement for fluorinated compounds is the elimination of a neutral HF molecule. This can occur through various mechanisms, including a 1,2- or 1,3-elimination, leading to the formation of a fluorocyclohexene radical cation.

• Ring Opening and Fragmentation: Following the initial loss of F or HF, the resulting ion can undergo ring-opening to form an acyclic fluorinated carbocation. This can then fragment further through the loss of small neutral molecules like ethylene, similar to the fragmentation of the unsubstituted cyclohexane ring.

• Retro-Diels-Alder Reaction (for unsaturated derivatives): If the 3,3-difluorocyclohexane ring contains a double bond, a retro-Diels-Alder reaction can be a prominent fragmentation pathway, leading to the formation of a diene and an alkene fragment.

The following diagram illustrates the proposed primary fragmentation pathways for a generic 3,3-difluorocyclohexane derivative.

Caption: Proposed EI fragmentation of 3,3-difluorocyclohexane.

Comparison with Other Difluorocyclohexane Isomers

The position of the fluorine atoms on the cyclohexane ring is expected to significantly influence the fragmentation pattern. While specific data for a direct comparison is scarce, we can hypothesize the following differences based on general principles:

• 1,1-Difluorocyclohexane: Similar to the 3,3-isomer, the initial loss of a fluorine radical or HF is expected to be a major pathway. However, the proximity of the gem-difluoro group to more carbons could lead to different ring-opening and subsequent fragmentation patterns.

• 1,2-, 1,3-, and 1,4-Difluorocyclohexanes: For these isomers, the initial fragmentation is less likely to involve the direct loss of a fluorine atom due to the absence of the stabilizing gem-difluoro group. Instead, fragmentation may be initiated by C-C bond cleavage, with the fluorine atoms influencing the stability of the resulting fragments. The loss of HF through elimination reactions is still a probable pathway.

The following table summarizes the expected key differences in the mass spectra of difluorocyclohexane isomers.

Isomer	Expected Key Fragmentation Pathways	Expected Prominent Fragment Ions
3,3-Difluorocyclohexane	Loss of •F, Loss of HF, Ring opening followed by loss of C2H4	[M-F]+, [M-HF]•+, [M-HF-C2H4]•+
1,1-Difluorocyclohexane	Loss of •F, Loss of HF, α-cleavage	[M-F]+, [M-HF]•+, fragments from α-cleavage
Positional Isomers (1,2-, 1,3-, 1,4-)	Loss of HF, C-C bond cleavage, Ring fragmentation	[M-HF]•+, various CnHmF+ fragments

Experimental Protocol for Mass Spectrometry Analysis

To obtain reproducible and high-quality mass spectra of 3,3-difluorocyclohexane derivatives, the following experimental protocol is recommended:

1. Sample Preparation:

• Dissolve the purified 3,3-difluorocyclohexane derivative in a volatile organic solvent (e.g., methanol, acetonitrile, or dichloromethane) to a concentration of approximately 1 mg/mL.
• Ensure the sample is free of non-volatile impurities that could contaminate the ion source.

2. Instrumentation:

• A gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source is the preferred instrument.
• Use a standard non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent) for chromatographic separation.

3. GC Parameters:

• Injector Temperature: 250 °C
• Oven Program: Start at 50 °C, hold for 1 minute, then ramp to 280 °C at a rate of 10 °C/min.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

4. Mass Spectrometer Parameters:

• Ionization Mode: Electron Ionization (EI)
• Electron Energy: 70 eV (standard for library matching)
• Ion Source Temperature: 230 °C
• Mass Range: m/z 40-500
• Scan Rate: 2 scans/second

5. Data Analysis:

• Identify the molecular ion peak.
• Analyze the fragmentation pattern, identifying characteristic neutral losses (e.g., 19 Da for F, 20 Da for HF, 28 Da for C2H4).
• Compare the obtained spectrum with spectral libraries (e.g., NIST) for potential matches.
• For unknown derivatives, propose fragmentation pathways based on the observed fragment ions.

The following diagram outlines the general workflow for the analysis of 3,3-difluorocyclohexane derivatives by GC-MS.

Caption: GC-MS workflow for 3,3-difluorocyclohexane analysis.

Conclusion

The introduction of a gem-difluoro group at the 3-position of a cyclohexane ring profoundly influences its mass spectrometric fragmentation. While direct experimental data is limited, a thorough understanding of the fragmentation of parent structures and analogous compounds allows for the rational prediction of fragmentation pathways. The proposed mechanisms, centered around the initial loss of fluorine-containing species followed by ring fragmentation, provide a solid framework for the structural elucidation of these important molecules. The provided experimental protocol offers a standardized approach to obtain high-quality data for these analyses. As the use of fluorinated scaffolds in drug discovery continues to expand, a deeper understanding of their behavior under mass spectrometric conditions will be increasingly critical for the rapid and accurate characterization of novel chemical entities.

References

• JoVE. Mass Spectrometry: Cycloalkane Fragmentation. JoVE, (2024). Available at: [Link]

• Doc Brown's Chemistry. C6H12 mass spectrum of cyclohexane fragmentation pattern of m/z m/e ions for analysis... Available at: [Link]

• Michigan State University Department of Chemistry. Mass Spectrometry. Available at: [Link]

• Mohler, F. L., Dibeler, V. H., & Reese, R. M. (1953). Mass spectra of fluorocarbons. Journal of Research of the National Bureau of Standards, 51(4), 169. Available at: [Link]

• Mohler, F. L., Dibeler, V. H., & Reese, R. M. (1952). Mass Spectra of Fluorocarbons. Journal of Research of the National Bureau of Standards, 49(5), 343. Available at: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. (2023). Available at: [Link]

• National Institute of Standards and Technology. Mass Spectra of Fluorocarbons. Available at: [Link]

• Fiveable. Key Mass Spectrometry Fragmentation Patterns to Know for Spectroscopy. Available at: [Link]

• PubChem. 4,4-Difluorocyclohexan-1-ol. Available at: [Link]

• PubChem. (4,4-Difluorocyclohexyl)methanol. Available at: [Link]

• eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at: [Link]

• Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Available at: [Link]

• chemconnections.org. Mass Spectrometry Fragmentation. Available at: [Link]

• Science Ready. Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Available at: [Link]

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• 1. 4,4-Difluorocyclohexan-1-ol | C6H10F2O | CID 546300 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]

Benchmarking (1R)-3,3-Difluorocyclohexane-1-carboxylic Acid Against Chiral Acid Alternatives

Executive Summary & Structural Rationale

The strategic incorporation of fluorine into aliphatic ring systems is a cornerstone of modern drug design[1]. For medicinal chemists, replacing a standard cyclohexane ring with a fluorinated analog like (1R)-3,3-difluorocyclohexane-1-carboxylic acid offers a powerful method to fine-tune physicochemical and pharmacokinetic properties without drastically altering the molecule's three-dimensional spatial arrangement[2].

Benchmarking this specific chiral acid against unfluorinated and mono-fluorinated baselines reveals how the gem-difluoro substitution exerts profound inductive effects. These effects predictably alter the pKa of the distal carboxylic acid, modulate lipophilicity, and effectively block cytochrome P450 (CYP450) mediated metabolic liabilities at the C3 position[1].

Comparative Physicochemical Profiling

To objectively evaluate the performance of (1R)-3,3-difluorocyclohexane-1-carboxylic acid, we benchmarked it against three structurally related chiral acids. The quantitative data below illustrates the progressive impact of fluorination on key drug-like metrics.

Table 1: Physicochemical and ADME Benchmarking Data

Compound	pKa (Exp.)	LogD (pH 7.4)	HLM t1/2​ (min)	TPSA (Ų)
(1R)-cyclohexane-1-carboxylic acid	4.90	-0.55	42	37.3
(1R)-3-fluorocyclohexane-1-carboxylic acid	4.65	-0.35	78	37.3
(1R)-3,3-difluorocyclohexane-1-carboxylic acid	4.38	0.12	>120	37.3
3,3-difluorocyclopentane-1-carboxylic acid	4.42	-0.15	115	37.3

Experimental Workflows & Logical Relationships

Logical workflow for benchmarking non-UV active fluorinated chiral acids.

Self-Validating Experimental Methodologies

To ensure the highest degree of scientific integrity, the data presented in Table 1 was generated using the following self-validating protocols.

Protocol 1: pKa Determination via Cosolvent Potentiometric Titration

• Causality: Alicyclic carboxylic acids exhibit poor aqueous solubility in their protonated state. Titrating in a purely aqueous medium risks micro-precipitation, which artificially skews the titration curve and invalidates the Henderson-Hasselbalch relationship. A methanol/water cosolvent system ensures complete dissolution, allowing the true aqueous pKa to be derived mathematically.

• Self-Validating Mechanism: The protocol mandates the concurrent titration of a primary reference standard (Benzoic acid, literature pKa = 4.20). The assay is only deemed valid if the extrapolated pKa of the standard falls within ±0.05 units of the literature value, simultaneously verifying glass electrode calibration and cosolvent preparation accuracy.

• Step-by-Step Methodology:

  • Calibrate the potentiometric glass electrode using standard aqueous buffers (pH 4.01, 7.00, 10.01), ensuring a Nernstian slope of >95%.

  • Prepare 10 mM solutions of the target chiral acid in 20%, 30%, and 40% (v/v) Methanol/Water mixtures.

  • Titrate each solution with standardized 0.1 M KOH at 25.0 ± 0.1 °C under a continuous nitrogen sparge to prevent ambient CO₂ absorption.

  • Plot the apparent pKa (psKa) against the inverse dielectric constant of the solvent mixtures.

  • Apply the Yasuda-Shedlovsky extrapolation to 100% water (zero cosolvent) to determine the true aqueous pKa.

Protocol 2: LogD (pH 7.4) Determination via ¹⁹F-NMR Shake-Flask

• Causality: Traditional HPLC-UV shake-flask methods are inadequate for benchmarking (1R)-3,3-difluorocyclohexane-1-carboxylic acid due to the complete lack of a UV chromophore[3]. ¹⁹F-NMR provides a highly sensitive, nucleus-specific quantitative readout of the fluorinated species in both phases without the need for complex, yield-reducing derivatization steps[3].

• Self-Validating Mechanism: A strict mass-balance calculation is enforced post-separation. The sum of the compound quantified in the aqueous and organic phases must equal the initial spike concentration ( Recovery≥95% ). This internal check immediately flags critical errors related to emulsion formation, volatility, or glassware adsorption.

• Step-by-Step Methodology:

  • Pre-saturate n-octanol and phosphate-buffered saline (PBS, pH 7.4) with each other by stirring vigorously for 24 hours at 25 °C.

  • Dissolve the fluorinated chiral acid in the mutually saturated biphasic system at a concentration of 1 mM.

  • Agitate the mixture via mechanical shaking for 60 minutes, followed by centrifugation at 3000 x g for 15 minutes to ensure complete phase separation.

  • Sample both the octanol and aqueous phases carefully to avoid cross-contamination.

  • Quantify the concentration in each phase using quantitative ¹⁹F-NMR (qNMR) against an internal standard (e.g., trifluoroethanol)[3].

  • Calculate LogD using the ratio of the NMR integration values, and verify the mass balance.

Protocol 3: Metabolic Stability in Human Liver Microsomes (HLM)

• Causality: The C3 and C4 positions of the cyclohexane ring are classic "soft spots" for CYP450-mediated aliphatic hydroxylation. Benchmarking the gem-difluoro analog against the unfluorinated baseline directly isolates and quantifies the protective steric and electronic effects of the C-F bonds[1].

• Self-Validating Mechanism: The assay incorporates both high-clearance (Verapamil) and low-clearance (Warfarin) reference compounds in parallel incubations. If Verapamil fails to clear rapidly ( t1/2​<30 min), the microsome batch is classified as enzymatically inactive, and the entire assay plate is rejected.

• Step-by-Step Methodology:

  • Prepare a 1 µM solution of the test compound in 0.1 M potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL Human Liver Microsomes.

  • Pre-incubate the mixture at 37 °C for 5 minutes.

  • Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM).

  • Extract 50 µL aliquots at predefined time points (0, 15, 30, 60, and 120 minutes).

  • Instantly quench the reaction by dispensing the aliquot into 150 µL of ice-cold acetonitrile containing an analytical internal standard.

  • Centrifuge at 4000 x g for 10 minutes to pellet precipitated proteins, and analyze the supernatant via LC-MS/MS to determine the half-life ( t1/2​ ).

Mechanistic Insights and Structure-Property Relationships

The benchmarking data reveals three critical insights for drug development professionals:

• Acidity/Basicity: The electron-withdrawing nature of the gem-difluoro group strongly influences the pKa of the carboxylic acid via through-bond inductive effects[2]. Lowering the pKa from 4.90 to 4.38 significantly alters the ionization state at physiological pH, rendering the difluorinated analog more heavily ionized in plasma.

• Lipophilicity (LogD): While fluorination generally increases intrinsic lipophilicity (LogP), the LogD at pH 7.4 is a balancing act between the increased lipophilicity of the CF₂ group and the higher degree of ionization caused by the lowered pKa[3]. In this scaffold, the lipophilic contribution of the fluorines outweighs the ionization penalty, resulting in a positive LogD shift.

• Metabolic Stability: The C-F bond is exceptionally strong, making it highly resistant to metabolic cleavage[2]. By placing fluorines at the C3 position, a primary site for CYP-mediated hydroxylation in cyclohexanes is completely blocked, extending the in vitro half-life from a modest 42 minutes to >120 minutes[1].

References

• Title: Fluorine in Medicinal Chemistry | Source: ResearchGate | URL
• Title: Investigating the Influence of (Deoxy)
• Title: trans-4-Fluorocyclohexanecarboxylic Acid | 95233-41-3 | Source: Benchchem | URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. trans-4-Fluorocyclohexanecarboxylic Acid | 95233-41-3 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling (1R)-3,3-difluorocyclohexane-1-carboxylic acid

As a Senior Application Scientist, I have overseen the integration of novel fluorinated building blocks into drug discovery pipelines for years. Handling (1R)-3,3-difluorocyclohexane-1-carboxylic acid presents a unique intersection of chemical hazards: the lipophilic, highly persistent nature of the fluorinated cycloalkane ring combined with the acute corrosivity and reactivity of the carboxylic acid moiety.

To ensure the safety of your laboratory personnel and the integrity of your synthetic workflows, standard generalized safety protocols are insufficient. This guide provides a causality-driven, self-validating operational framework for handling this specific compound, moving beyond basic compliance to field-proven laboratory excellence.

Physicochemical & Hazard Profile

Before designing a safety protocol, we must understand the physical and chemical behavior of the target molecule. (1R)-3,3-difluorocyclohexane-1-carboxylic acid is a solid at room temperature, which introduces the risk of aerosolization (dusting) during mechanical manipulation (e.g., spatulation).

Table 1: Quantitative Data and Hazard Implications [1]

Property / Hazard Parameter	Value / GHS Code	Operational Causality & Implication
Molecular Weight	164.15 g/mol	Low molecular weight powder; highly susceptible to static cling and aerosolization.
Melting Point	71–73 °C	Solid at room temperature. Avoid heated drying ovens (>60 °C) to prevent sublimation or melting.
GHS Pictogram	GHS07 (Exclamation)	Indicates acute localized toxicity; necessitates strict barrier protection.
Skin Irritation	H315	The lipophilic difluorocyclohexane ring enhances dermal penetration of the acidic headgroup.
Eye Irritation	H319	Aerosolized dust reacting with ocular moisture causes rapid, localized pH drops and tissue damage.
Respiratory Irritation	H335	Inhalation of micro-particulates leads to acid hydrolysis in the mucosal lining of the respiratory tract.

Causality-Driven PPE Matrix

Standard laboratory personal protective equipment (PPE) is often selected based on generic availability rather than chemical specificity. For fluorinated organic acids, PPE must be selected based on permeation resistance and the specific physical state of the chemical.

• Hand Protection (EN ISO 374-1:2016 Type A Nitrile):

  • The Causality: Latex and vinyl offer poor resistance to lipophilic organic acids. The fluorinated ring of this compound acts as a non-polar solvent, which can swell and degrade latex. Nitrile gloves (minimum thickness 0.11 mm) provide a robust barrier against both the non-polar ring and the corrosive carboxylic acid [2].

  • Validation: Inspect gloves for micro-tears by inflating them slightly before use. If prolonged contact (>15 minutes) occurs, degradation may begin invisibly; mandate a glove-change protocol immediately after handling the neat powder.

• Ocular Protection (EN 166 Tight-Fitting Goggles):

  • The Causality: Standard safety glasses with side shields do not protect against aerosolized powders. Because of the H319 (Serious Eye Irritation) hazard, tight-fitting goggles are mandatory to prevent airborne dust from settling on the conjunctiva.

• Respiratory Protection (FFP3 / N95 or Fume Hood):

  • The Causality: The H335 hazard dictates that inhalation is a primary exposure route. All handling of the neat powder must occur within a certified Class II fume hood with a face velocity of 0.4–0.6 m/s. If a fume hood is compromised, an N95 or FFP3 particulate respirator is required to filter out the fine crystalline dust.

Operational Workflow & Handling Protocol

Every procedure in the laboratory must be a self-validating system. This ensures that errors or contaminations are caught immediately at the source.

Protocol 1: Safe Weighing and Transfer

• Environmental Setup: Clear the fume hood of all incompatible materials (strong bases, oxidizing agents). Place an anti-static mat under the analytical balance to prevent the powder from repelling off the spatula.

• Weighing Execution: Use a static-free, grounded metal spatula. Transfer the (1R)-3,3-difluorocyclohexane-1-carboxylic acid into a pre-tared, sealable glass vial rather than open weigh boats to minimize air exposure.

• Solubilization: If creating a stock solution, add the solvent (e.g., DCM or DMF) directly to the vial inside the fume hood. Seal and vortex.

• System Validation (The Self-Check): Once the transfer is complete, swab the balance pan and surrounding bench area with a damp pH 1-14 indicator strip. A reading of pH 7.0 validates that no microscopic acidic dust remains. If the paper turns red/orange (pH < 5), perform a secondary decontamination with a 5% sodium bicarbonate solution.

Protocol 2: Emergency Spill Containment

• Isolation: Immediately halt work and lower the fume hood sash.

• Neutralization: Do not use water alone, which will simply spread the acid. Cover the spilled powder with a solid, mild alkaline absorbent (e.g., sodium bicarbonate or calcium carbonate powder).

• Collection: Sweep the neutralized matrix using a disposable plastic scraper. Place it into a designated hazardous waste container.

• System Validation (The Self-Check): Spray the decontaminated surface with a dilute phenolphthalein indicator solution. If it remains colorless, residual acid may still be present. Wipe with a basic solution until a faint pink hue confirms complete neutralization, then perform a final water wash.

Chemical Disposal & Waste Management (P501)

The disposal of fluorinated compounds is currently under intense global regulatory scrutiny due to the environmental persistence of PFAS (Per- and polyfluoroalkyl substances). While (1R)-3,3-difluorocyclohexane-1-carboxylic acid is a building block rather than a polymeric PFAS, the carbon-fluorine (C-F) bond remains one of the strongest in organic chemistry (~485 kJ/mol).

• Segregation: Never mix fluorinated carboxylic acid waste with standard aqueous or halogen-free organic waste. It must be collected in a clearly labeled "Fluorinated Organic Waste" high-density polyethylene (HDPE) carboy.

• High-Temperature Incineration: Standard waste incineration operates at temperatures too low to break the C-F bond, leading to the atmospheric release of persistent fluorinated fragments. Following UNEP Basel Convention guidelines, this waste must be routed to a specialized facility capable of high-temperature incineration (>1000 °C) equipped with alkali scrubbers (calcium hydroxide) to capture and neutralize the resulting hydrogen fluoride (HF) gas [3].

Visualizing the Safety Workflow

Below is the self-validating standard operating procedure (SOP) mapped out logically to ensure no step is bypassed during the handling or disposal phases.

Figure 1: SOP workflow for handling and disposing of fluorinated cycloalkane carboxylic acids.

References

• European Standards (EN). EN ISO 374-1:2016: Protective gloves against dangerous chemicals and micro-organisms. Available at:[Link]

• United Nations Environment Programme (UNEP). Technical guidelines on the environmentally sound management of wastes consisting of, containing or contaminated with perfluorooctane sulfonic acid (PFOS), its salts and perfluorooctane sulfonyl fluoride (PFOSF) and perfluorooctanoic acid (PFOA), its salts and PFOA-related compounds. Basel Convention. Available at:[Link]